Allyl 3-ethoxy-4-((2-methylbenzyl)oxy)benzoate

• CAS: 1706441-19-1

Core Science & Biosynthesis

Synthesis Protocol for Allyl 3-ethoxy-4-((2-methylbenzyl)oxy)benzoate: An Orthogonal Alkylation Strategy

Executive Summary

Allyl 3-ethoxy-4-((2-methylbenzyl)oxy)benzoate is a highly functionalized benzoate ester, structurally related to key intermediates used in the development of Epidermal Growth Factor Receptor (EGFR) kinase inhibitors and PDE4 modulators (1)[1]. Synthesizing this molecule requires precise regiocontrol to differentiate between the carboxylic acid and the phenolic hydroxyl group present on the precursor, 3-ethoxy-4-hydroxybenzoic acid. This whitepaper details a scalable, two-step orthogonal alkylation protocol designed to maximize yield while eliminating the need for transient protecting groups.

Retrosynthetic Analysis & Mechanistic Rationale

As a Senior Application Scientist, I prioritize orthogonal reactivity to streamline workflows. The starting material, 3-ethoxy-4-hydroxybenzoic acid, features two distinct acidic protons:

• Carboxylic Acid: pKₐ ~ 4.5

• Phenolic Hydroxyl: pKₐ ~ 9.5

This ΔpKₐ of ~5 units provides a robust thermodynamic window for chemoselective alkylation.

• Step 1 (Chemoselective Esterification): We utilize a mild base, sodium bicarbonate (NaHCO₃), which is strong enough to deprotonate the carboxylic acid but too weak to deprotonate the phenol. This allows for selective O-allylation using allyl bromide in a polar aprotic solvent (2)[2].

• Step 2 (Williamson Etherification): The resulting intermediate is subjected to a classic Williamson ether synthesis. Potassium carbonate (K₂CO₃) is used to deprotonate the phenol. To overcome the moderate reactivity of 2-methylbenzyl bromide, we introduce potassium iodide (KI) as a nucleophilic catalyst. KI facilitates an in situ Finkelstein reaction, converting the bromide into a highly reactive iodide intermediate, thereby accelerating the Sₙ2 attack (3)[3].

Step 1: Chemoselective Allyl Esterification

Figure 1: Two-step orthogonal synthesis workflow for the target benzoate ester.

Reagent Stoichiometry (10 mmol Scale)

Reagent	MW ( g/mol )	Equivalents	Amount	Role
3-Ethoxy-4-hydroxybenzoic acid	182.17	1.0	1.82 g	Starting Material
Allyl bromide	120.98	1.1	0.95 mL (1.33 g)	Alkylating Agent
NaHCO₃	84.01	1.2	1.01 g	Base
N,N-Dimethylformamide (DMF)	-	-	15 mL	Solvent

Experimental Protocol

• Preparation: Charge a flame-dried 50 mL round-bottom flask with 3-ethoxy-4-hydroxybenzoic acid (1.82 g, 10 mmol) and anhydrous DMF (15 mL).

• Deprotonation: Add NaHCO₃ (1.01 g, 12 mmol) in one portion. Stir the suspension at room temperature for 15 minutes to allow for carboxylate formation (evolution of CO₂ gas will be observed).

• Alkylation: Dropwise, add allyl bromide (0.95 mL, 11 mmol) via syringe to maintain controlled reactivity.

• Reaction: Heat the reaction mixture to 40 °C and stir for 4 hours.

• Workup: Quench the reaction by pouring it into 50 mL of distilled water. Extract the aqueous layer with Ethyl Acetate (3 × 20 mL). Wash the combined organic layers with brine (3 × 20 mL) to remove residual DMF, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Causality Insight: DMF is critical here; as a polar aprotic solvent, it strongly solvates the Na⁺ cation, leaving the carboxylate anion "naked" and highly nucleophilic. Limiting the temperature to 40 °C prevents any background O-allylation of the protonated phenol, ensuring strict chemoselectivity.

Step 2: Williamson Etherification (Benzylation)

Figure 2: Mechanistic pathway of the Williamson etherification with KI catalysis.

Reagent Stoichiometry (8.0 mmol Scale)

Reagent	MW ( g/mol )	Equivalents	Amount	Role
Allyl 3-ethoxy-4-hydroxybenzoate	222.24	1.0	1.78 g	Intermediate
2-Methylbenzyl bromide	185.06	1.1	1.07 mL (1.63 g)	Alkylating Agent
K₂CO₃	138.21	1.5	1.66 g	Base
KI	166.00	0.1	0.13 g	Nucleophilic Catalyst
Acetone	-	-	20 mL	Solvent

Experimental Protocol

• Preparation: Dissolve the intermediate allyl 3-ethoxy-4-hydroxybenzoate (1.78 g, 8.0 mmol) in anhydrous acetone (20 mL) in a round-bottom flask.

• Activation: Add finely powdered K₂CO₃ (1.66 g, 12.0 mmol) and KI (0.13 g, 0.8 mmol). Stir for 10 minutes at room temperature.

• Alkylation: Add 2-methylbenzyl bromide (1.07 mL, 8.8 mmol) to the stirring mixture.

• Reaction: Affix a reflux condenser and heat the mixture to a gentle reflux (~60 °C) for 6 hours.

• Workup: Cool the mixture to room temperature and filter off the inorganic salts (K₂CO₃, KBr, KI) through a pad of Celite. Concentrate the filtrate in vacuo. The crude product can be purified via silica gel flash chromatography (Hexanes/Ethyl Acetate gradient) to yield the pure target compound.

Causality Insight: Acetone is the optimal solvent for this transformation. It dissolves the organic substrates but not the inorganic salts. As the reaction proceeds, the formation of insoluble KBr drives the equilibrium forward via Le Chatelier's principle. The catalytic KI acts as a "chemical shuttle," continuously generating the highly electrophilic 2-methylbenzyl iodide in situ, which undergoes rapid Sₙ2 substitution by the phenoxide.

Analytical Characterization & Validation

A self-validating protocol requires rigorous in-process controls to ensure structural integrity:

• TLC Monitoring: Utilize a 7:3 Hexanes/Ethyl Acetate solvent system. The intermediate phenol (Step 1 product) is UV-active and stains positively with KMnO₄ due to the oxidizable hydroxyl group. The final product (Step 2) will show a higher R_f value (more non-polar) and will not stain with KMnO₄, confirming the complete consumption of the phenol.

• NMR Signatures: Successful etherification is confirmed by the disappearance of the broad phenolic -OH singlet (~9.5 ppm in DMSO-d₆) and the appearance of a sharp benzylic -CH₂- singlet (~5.1 ppm) corresponding to the newly formed 2-methylbenzyl ether linkage.

References

• EvitaChem. "Buy Allyl 3-bromo-5-ethoxy-4-((3-fluorobenzyl)oxy)benzoate (EVT-13142008)". EvitaChem Product Catalog.2

• ResearchGate. "Design and Synthesis of Novel Epidermal Growth Factor Receptor Kinase Inhibitors". ResearchGate Publications. 1

• BenchChem. "Technical Support Center: Williamson Ether Synthesis for Aryl Ethers". BenchChem Technical Guides. 3

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The Chemistry and Applications of Substituted Allyl Benzoates: A Comprehensive Technical Guide

Executive Summary

Substituted allyl benzoates ( Ar−CO−O−CH2​−CH=CH2​ ) represent a privileged class of electrophilic reagents in modern organic synthesis and drug development. While simple allylic halides or acetates are often used as default substrates in transition-metal-catalyzed allylic substitutions, the benzoate moiety offers unique electronic and steric tuning capabilities. As a Senior Application Scientist, I have structured this guide to provide researchers with an authoritative breakdown of the physical properties, spectroscopic signatures, and field-proven experimental protocols surrounding allyl benzoates. By understanding the causality behind their reactivity—specifically their superior performance in asymmetric Tsuji-Trost and Rh-catalyzed allylations—scientists can leverage these intermediates to construct complex pharmacophores and sterically demanding quaternary stereocenters.

Structural and Physical Profiling

Understanding the physical properties of allyl benzoates is critical for designing efficient reaction conditions, workup procedures, and purification protocols. The baseline properties for unsubstituted allyl benzoate are summarized below.

Property	Value	Mechanistic & Practical Causality
Molecular Weight	162.19 g/mol	Serves as the baseline for stoichiometric calculations[1].
Boiling Point	82–85 °C (5 mmHg)	Requires vacuum distillation for purification. Atmospheric distillation (~230 °C) risks thermal degradation via the Claisen rearrangement[2].
Density	1.052–1.058 g/cm³ (20 °C)	Marginally heavier than water; dictates that the organic product will form the bottom layer in specific biphasic aqueous extractions[3].
Refractive Index	1.516–1.519 (20 °C)	Enables rapid purity assessment via refractometry during continuous flow or batch processing[3].
Solubility	Miscible in EtOH, Et₂O; Insoluble in H₂O	Necessitates biphasic systems with phase-transfer catalysts or polar aprotic solvents (e.g., THF, DMF) for homogeneous catalysis[4].

Spectroscopic Signatures

Accurate structural verification is a self-validating system in synthetic chemistry. For substituted allyl benzoates, Infrared (IR) and Nuclear Magnetic Resonance (NMR) spectroscopy provide distinct diagnostic markers.

• IR Spectroscopy: The ester carbonyl ( C=O ) stretch is prominently observed at approximately 1718 cm⁻¹, while the alkene ( C=C ) stretch appears at ~1650 cm⁻¹[5].

• ¹H NMR Spectroscopy: The allylic methylene protons ( −CH2​−O− ) typically present as a doublet or doublet of multiplets around 4.8–5.1 ppm. The vinylic protons ( −CH=CH2​ ) exhibit complex splitting patterns due to coupling: terminal protons appear at ~5.1–5.4 ppm, and the internal vinylic proton resonates downfield at ~5.9–6.0 ppm[5][6].

Self-Validating Protocol: When monitoring the esterification of benzoic acid, the complete disappearance of the broad carboxylic acid O−H stretch (~3000 cm⁻¹) and the emergence of the sharp 1718 cm⁻¹ peak confirms quantitative conversion[5].

Chemical Reactivity: The Tsuji-Trost Paradigm

The most significant application of substituted allyl benzoates lies in transition-metal-catalyzed allylic substitutions. While allyl acetates are ubiquitous, replacing allyl acetate with allyl benzoate can lead to substantially faster turnover rates in specific catalytic cycles[7].

Causality in Catalyst Design: The benzoate anion is a superior leaving group compared to acetate. During the oxidative addition of Pd(0) to the allylic C-O bond, the benzoate group alters the ion-pair partitioning of the resulting π -allyl palladium complex[7]. This electronic modulation lowers the activation barrier for oxidative addition and enhances the electrophilicity of the intermediate, making it highly susceptible to nucleophilic attack.

Catalytic cycle of the Pd-catalyzed Tsuji-Trost allylic substitution.

Experimental Methodologies & Protocols

Protocol 1: Green Synthesis of Allyl Benzoate via Aqueous Nucleophilic Substitution

This protocol utilizes an aqueous medium, relying on Finkelstein-type in situ halide exchange to drive the esterification efficiently[8].

• Reactor Charging: Combine 0.1 mol sodium benzoate, 0.75 g NaI, and 0.05 g Cu powder in 20 mL H₂O. Heat the mixture to 35–40 °C.

  • Causality: NaI acts as a nucleophilic catalyst, converting allyl chloride to the highly reactive allyl iodide in situ. Copper powder facilitates single-electron transfer pathways that stabilize the transition state[8].

• Electrophile Addition: Add allyl chloride dropwise over 2 hours.

  • Causality: Dropwise addition controls the exothermic substitution and minimizes the volatilization of the low-boiling allyl chloride.

• Reflux and Phase Separation: Reflux for 2–4 hours. Cool to room temperature, filter out the Cu powder, separate the organic layer, wash, and dry over MgSO₄.

  • Self-Validating System: Purify via vacuum distillation. Monitor the purified organic phase via IR spectroscopy; the absence of a broad ~1550 cm⁻¹ carboxylate stretch confirms product integrity[8].

Protocol 2: Rhodium-Catalyzed Asymmetric Allylic Alkylation

This workflow details the enantioselective allylation of prochiral aldehydes to form acyclic quaternary stereocenters[9].

• Catalyst Pre-activation: In an inert atmosphere (glovebox), mix [Rh(COD)Cl]₂ with a chiral phosphite ligand in THF.

• Enolate Generation: Treat the prochiral aldehyde with LiHMDS at -78 °C.

  • Causality: Strict cryogenic control suppresses undesired aldol condensation pathways, ensuring the kinetic enolate is exclusively formed.

• Oxidative Addition & Alkylation: Introduce allyl benzoate to the Rh-catalyst solution, followed by the enolate.

  • Causality: Allyl benzoate is specifically selected over allyl acetate because the benzoate leaving group significantly lowers the activation barrier during the C-O bond oxidative addition, facilitating the formation of the electrophilic Rh- π -allyl intermediate[9].

• Quench and Isolate: Quench with saturated aqueous NH₄Cl. Extract with EtOAc and purify via flash column chromatography.

  • Self-Validating System: Assess enantiomeric excess (ee) via chiral HPLC. The presence of the terminal alkene in the product can be rapidly verified via ¹H NMR by the distinct multiplet at ~5.8 ppm.

Workflow for Rh-catalyzed asymmetric allylic alkylation forming quaternary stereocenters.

Pharmaceutical Applications

In drug development, the generation of all-carbon quaternary stereocenters is notoriously difficult but highly sought after for rigidifying pharmacophores and preventing metabolic degradation (e.g., blocking cytochrome P450 oxidation sites)[10]. Substituted allyl benzoates serve as critical linchpins in these synthetic strategies. By exploiting the tuned reactivity of the benzoate leaving group, medicinal chemists can achieve high regio- and enantioselectivity, rapidly assembling complex molecular scaffolds that would be inaccessible via traditional enolate alkylation with simple alkyl halides[9][10].

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The Nexus of Design and Function: A Technical Guide to Ethoxy-Benzyloxy-Benzoate Compounds in Advanced Materials

This guide serves as an in-depth technical resource for researchers, materials scientists, and professionals in drug development on the synthesis, characterization, and potential applications of ethoxy-benzyloxy-benzoate compounds. Moving beyond a mere recitation of facts, this document elucidates the causal relationships between molecular structure, synthetic pathways, and material properties, offering a foundational understanding for innovation in this promising class of organic molecules.

Introduction: The Architectural Allure of Ethoxy-Benzyloxy-Benzoates

The convergence of three key functional moieties—the ethoxy group, the benzyloxy group, and a central benzoate core—gives rise to a class of compounds with a unique blend of properties. The inherent rigidity of the aromatic rings, coupled with the conformational flexibility of the ether linkages, makes these molecules prime candidates for applications where molecular ordering and responsiveness to external stimuli are paramount. This guide will explore their significant potential in the realm of liquid crystals and postulate their utility in the development of novel polymeric materials. The general structure, characterized by a p-substituted benzene ring, offers a versatile platform for tuning properties through modification of the alkoxy and benzyloxy substituents.

Synthetic Pathways: From Precursors to Functional Molecules

The synthesis of ethoxy-benzyloxy-benzoate compounds is a multi-step process that can be approached with a high degree of control and yield. The following protocols are presented not merely as a series of steps but as a logical progression, with each choice of reagent and condition justified by its impact on the reaction mechanism and final product purity.

Core Synthesis Strategy

A convergent synthesis approach is often the most efficient. This involves the preparation of key intermediates, an ethoxy-substituted benzoic acid and a benzyloxy-substituted phenol, followed by their esterification. This strategy allows for the independent synthesis and purification of the precursors, leading to a higher purity final product.

Starting materials for the synthesis of Allyl 3-ethoxy-4-((2-methylbenzyl)oxy)benzoate

A Technical Guide to the Synthesis of Allyl 3-ethoxy-4-((2-methylbenzyl)oxy)benzoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed technical overview of the synthetic pathway for Allyl 3-ethoxy-4-((2-methylbenzyl)oxy)benzoate, a compound of interest in medicinal chemistry and materials science. The synthesis is presented with a focus on the underlying chemical principles, providing a robust framework for its successful laboratory implementation.

Retrosynthetic Analysis and Strategy

A logical retrosynthetic analysis of the target molecule, Allyl 3-ethoxy-4-((2-methylbenzyl)oxy)benzoate, suggests a convergent synthetic approach. The molecule can be disconnected at the ester and ether linkages. This points to three primary starting materials: 3-ethoxy-4-hydroxybenzoic acid, 2-methylbenzyl chloride, and allyl alcohol.

The forward synthesis, therefore, involves two key transformations: a Williamson ether synthesis to couple the 2-methylbenzyl group to the phenolic oxygen of a benzoic acid derivative, followed by an esterification to introduce the allyl group.

Synthetic Workflow Diagram

The overall synthetic strategy is depicted in the following workflow diagram:

Caption: Synthetic pathway for Allyl 3-ethoxy-4-((2-methylbenzyl)oxy)benzoate.

Part 1: Synthesis of the Intermediate - 3-Ethoxy-4-((2-methylbenzyl)oxy)benzoic Acid

The initial step involves the formation of an ether linkage between the phenolic hydroxyl group of 3-ethoxy-4-hydroxybenzoic acid and 2-methylbenzyl chloride. The Williamson ether synthesis is a reliable and widely used method for this transformation.[1][2][3] This reaction proceeds via an S_N2 mechanism, where the phenoxide ion, generated in situ, acts as a nucleophile attacking the electrophilic carbon of the benzyl chloride.[2][4]

Starting Materials for Step 1

Compound	Molecular Formula	Molecular Weight ( g/mol )	Key Properties
3-Ethoxy-4-hydroxybenzoic Acid	C9H10O4	182.17	White crystalline solid, commercially available.[5][6]
2-Methylbenzyl Chloride	C8H9Cl	140.61	Colorless to pale yellow liquid, lachrymatory.
Potassium Carbonate (K2CO3)	K2CO3	138.21	White hygroscopic powder, used as a base.
N,N-Dimethylformamide (DMF)	C3H7NO	73.09	Polar aprotic solvent, facilitates S_N2 reactions.

Experimental Protocol: Williamson Ether Synthesis

• Reaction Setup: To a solution of 3-ethoxy-4-hydroxybenzoic acid (1.0 eq) in anhydrous N,N-dimethylformamide (DMF), add potassium carbonate (1.5 eq).

• Addition of Electrophile: Stir the mixture at room temperature for 30 minutes to facilitate the formation of the phenoxide. To this suspension, add 2-methylbenzyl chloride (1.1 eq) dropwise.

• Reaction Conditions: Heat the reaction mixture to 60-70 °C and maintain stirring for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the reaction to room temperature and pour it into ice-cold water.

• Acidification and Extraction: Acidify the aqueous mixture with 1 M HCl to a pH of ~2-3 to precipitate the carboxylic acid product. Extract the product with a suitable organic solvent, such as ethyl acetate (3 x volumes).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product, 3-ethoxy-4-((2-methylbenzyl)oxy)benzoic acid, can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water).[7]

Part 2: Synthesis of the Final Product - Allyl 3-ethoxy-4-((2-methylbenzyl)oxy)benzoate

The final step is the esterification of the synthesized carboxylic acid intermediate with allyl alcohol. Several methods can be employed for this transformation, including Fischer esterification, which is an acid-catalyzed equilibrium reaction.[8]

Starting Materials for Step 2

Compound	Molecular Formula	Molecular Weight ( g/mol )	Key Properties
3-Ethoxy-4-((2-methylbenzyl)oxy)benzoic Acid	C17H18O4	286.32	White solid (from Step 1).
Allyl Alcohol	C3H6O	58.08	Colorless liquid with a pungent odor.
Sulfuric Acid (H2SO4)	H2SO4	98.08	Strong acid catalyst.
Toluene	C7H8	92.14	Solvent, allows for azeotropic removal of water.

Experimental Protocol: Fischer Esterification

• Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a condenser, dissolve 3-ethoxy-4-((2-methylbenzyl)oxy)benzoic acid (1.0 eq) in a mixture of allyl alcohol (excess, can be used as a solvent) and toluene.

• Catalyst Addition: Add a catalytic amount of concentrated sulfuric acid (e.g., 2-3 drops).

• Reaction Conditions: Heat the mixture to reflux. The water formed during the reaction will be removed azeotropically with toluene and collected in the Dean-Stark trap, driving the equilibrium towards the product.[8] Monitor the reaction by TLC.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent like ethyl acetate and wash with a saturated sodium bicarbonate solution to neutralize the acid catalyst, followed by a wash with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure. The crude allyl ester can be purified by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate gradient) to yield the final product, Allyl 3-ethoxy-4-((2-methylbenzyl)oxy)benzoate.

Alternative Esterification Methods

While Fischer esterification is a classic approach, other methods can offer advantages in terms of milder conditions or higher yields.

• DCC/DMAP Coupling: The use of N,N'-dicyclohexylcarbodiimide (DCC) as a coupling agent with a catalytic amount of 4-dimethylaminopyridine (DMAP) can facilitate the esterification at room temperature, avoiding the need for heat and strong acids.

• Transesterification: An alternative route involves the transesterification of a methyl or ethyl ester of the carboxylic acid with allyl acetate in the presence of a metal alkoxide catalyst.[9]

Characterization

The identity and purity of the synthesized compounds should be confirmed by standard analytical techniques, including:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the molecular structure.

• Mass Spectrometry (MS): To determine the molecular weight.

• Infrared (IR) Spectroscopy: To identify characteristic functional groups (e.g., C=O of the ester, C-O-C of the ether).

Safety Considerations

• 2-Methylbenzyl chloride is a lachrymator and should be handled in a well-ventilated fume hood.

• Strong acids like sulfuric acid are corrosive and should be handled with appropriate personal protective equipment (PPE).

• Solvents such as DMF and toluene have specific health and safety risks; consult their Safety Data Sheets (SDS) before use.

This guide provides a comprehensive framework for the synthesis of Allyl 3-ethoxy-4-((2-methylbenzyl)oxy)benzoate. The described protocols are based on well-established chemical principles and can be adapted and optimized for specific laboratory conditions.

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A Comprehensive Guide to the Spectral Analysis of Substituted Aromatic Esters

Introduction

Substituted aromatic esters are a cornerstone class of molecules, pivotal in fields ranging from pharmaceutical sciences, where they form the backbone of numerous active pharmaceutical ingredients (APIs), to the flavor and fragrance industry, where they impart characteristic scents and tastes. The precise structural elucidation of these compounds is non-negotiable for ensuring product efficacy, safety, and quality. Spectroscopic techniques, namely Infrared (IR), Proton Nuclear Magnetic Resonance (¹H NMR), and Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) spectroscopy, form the trifecta of analytical methods for unambiguously determining the molecular structure of these esters.

This in-depth guide provides researchers, scientists, and drug development professionals with the foundational knowledge and field-proven insights required to expertly interpret the spectral data of substituted aromatic esters. We will move beyond simple data correlation, delving into the causality behind spectral features and the influence of aromatic substitution on the data.

Infrared (IR) Spectroscopy: Identifying the Core Functional Groups

Infrared spectroscopy is the first-line technique for confirming the presence of key functional groups. It operates on the principle that molecular bonds vibrate at specific, quantized frequencies. When infrared radiation corresponding to these vibrational frequencies is passed through a sample, it is absorbed, providing a distinct spectral fingerprint. For an aromatic ester, the IR spectrum is dominated by a few highly characteristic absorptions.

The "Rule of Three": A Diagnostic Pattern for Esters

Esters are renowned for a pattern of three intense peaks, which I term the "Rule of Three," that arise from the C=O and the two C-O bonds of the ester group.[1][2]

• C=O (Carbonyl) Stretch: This is the most intense and unmistakable absorption in the spectrum. For aromatic esters, this peak is found in the range of 1730-1715 cm⁻¹ . The causality for this specific range, which is ~20-30 cm⁻¹ lower than that of their aliphatic counterparts (1750-1735 cm⁻¹), is conjugation. The proximity of the aromatic ring's π-system allows for delocalization of electron density, which slightly weakens the C=O double bond, lowering the energy (and thus frequency) required to excite its stretching vibration.

• Asymmetric C-C-O Stretch: This vibration involves the stretching of the bond between the carbonyl carbon and the ester oxygen, coupled with the adjacent C-C bond. In aromatic esters, this gives rise to a strong, sharp peak in the 1310-1250 cm⁻¹ region.[2]

• Symmetric O-C-C Stretch: This absorption arises from the stretching of the bond between the ester oxygen and the alkyl carbon. It appears as another intense band, typically in the 1130-1100 cm⁻¹ range.[2]

Aromatic and Aliphatic C-H Absorptions

Beyond the ester group, IR spectroscopy confirms the presence of the aromatic ring and aliphatic portions of the molecule.

• Aromatic C-H Stretch: A weak to medium intensity band appearing just above 3000 cm⁻¹, typically in the 3100-3000 cm⁻¹ range, is a reliable indicator of protons directly attached to the aromatic ring.[3][4]

• Aliphatic C-H Stretch: Absorptions just below 3000 cm⁻¹, in the 3000-2850 cm⁻¹ region, confirm the presence of sp³-hybridized carbons, such as those in a methyl or ethyl ester group.[5]

• Aromatic C=C Bending: A series of absorptions, often complex, in the 1600-1450 cm⁻¹ region are due to carbon-carbon stretching vibrations within the aromatic ring itself.[3][4]

Summary of Key IR Absorptions for Aromatic Esters

Vibration Type	Typical Wavenumber (cm⁻¹)	Intensity	Notes
Aromatic C-H Stretch	3100 - 3000	Medium to Weak	Diagnostic for hydrogens on the aromatic ring.[3]
Aliphatic C-H Stretch	3000 - 2850	Medium	Indicates the alkyl portion of the ester.
Ester C=O Stretch	1730 - 1715	Very Strong, Sharp	Lower frequency due to conjugation with the aromatic ring.[2][6]
Aromatic C=C Stretch	1600 - 1450	Medium to Weak (Variable)	Often appear as a series of sharp peaks.[4]
Asymmetric C-C-O Stretch	1310 - 1250	Strong	Part of the characteristic ester fingerprint.[2]
Symmetric O-C-C Stretch	1130 - 1100	Strong	The third major peak of the ester group.[2]

¹H NMR Spectroscopy: Mapping the Proton Environment

Proton NMR spectroscopy provides detailed information about the electronic environment of each hydrogen atom in a molecule, revealing the connectivity and substitution pattern.

Understanding Chemical Shift (δ) in Aromatic Esters

The chemical shift of a proton is determined by the degree to which it is "shielded" from the external magnetic field by its surrounding electrons.

• Aromatic Protons (δ 7.0 - 8.5 ppm): Protons attached to a benzene ring are significantly deshielded and resonate far downfield.[7] This is due to a phenomenon called magnetic anisotropy, where the delocalized π-electrons of the aromatic ring circulate in the presence of the external magnetic field, inducing a local magnetic field that adds to the external field in the region of the aromatic protons.[7]

• Protons on the Ester Alkoxy Group (δ 3.5 - 4.5 ppm): Protons on the carbon directly attached to the ester oxygen (e.g., the -O-CH₃ or -O-CH₂ CH₃) are deshielded by the electronegative oxygen atom and typically appear in this region.[7]

• Protons Alpha to the Carbonyl (δ 2.0 - 2.5 ppm): If the ester were attached via its carbonyl group to an aliphatic chain, the protons on the carbon adjacent (alpha) to the carbonyl would appear in this region. This is less common in the core structure of a simple aromatic ester but relevant for more complex molecules.[7]

The Power of Substituent Effects

The true diagnostic power of ¹H NMR for this class of compounds lies in analyzing how substituents on the aromatic ring influence the chemical shifts of the remaining aromatic protons. This allows for the determination of the substitution pattern (ortho, meta, para).

• Electron-Donating Groups (EDGs): Groups like methoxy (-OCH₃), amino (-NH₂), or alkyl groups donate electron density into the aromatic ring. This increases the shielding of the protons, particularly at the ortho and para positions, causing their signals to shift upfield (to a lower ppm value, to the right) relative to unsubstituted benzene (δ ~7.3 ppm).[8][9][10]

• Electron-Withdrawing Groups (EWGs): Groups like nitro (-NO₂), cyano (-CN), or the ester group itself (when considered as a substituent) withdraw electron density from the ring. This deshields the protons, especially at the ortho and para positions, causing their signals to shift downfield (to a higher ppm value, to the left).[8][11][12]

The meta protons are generally much less affected by both EDGs and EWGs.[13]

Caption: Influence of substituents on ¹H NMR chemical shifts of aromatic protons.

¹³C NMR Spectroscopy: Probing the Carbon Skeleton

While ¹H NMR maps the proton environment, ¹³C NMR provides a direct count and chemical environment analysis of every unique carbon atom in the molecule. Spectra are typically proton-decoupled, meaning each unique carbon appears as a single sharp line.

Characteristic Chemical Shifts for Aromatic Esters

• Carbonyl Carbon (C=O) (δ 160 - 185 ppm): The carbonyl carbon is extremely electron-poor and thus highly deshielded, causing it to appear very far downfield in a characteristic region for acids and esters.[14][15][16] This signal is often of lower intensity than other carbons, especially if it is a quaternary carbon (no attached protons).

• Aromatic Carbons (δ 120 - 150 ppm): The sp²-hybridized carbons of the benzene ring resonate in this range.[14][15] The carbon directly attached to the ester group (the ipso-carbon) and other substituted carbons will have distinct shifts from the proton-bearing carbons.

• Ester Alkoxy Carbon (δ 50 - 70 ppm): The carbon of the alkyl group that is directly bonded to the ester oxygen (e.g., -O-C H₃) is deshielded by the oxygen and appears in this mid-range.

Substituent Effects in ¹³C NMR

Similar to ¹H NMR, substituents on the aromatic ring also influence the ¹³C chemical shifts, providing complementary structural information.

• EDGs tend to shift the ortho and para carbons upfield (lower ppm).

• EWGs generally shift the ortho and para carbons downfield (higher ppm).[13]

• The effect on the ipso-carbon (the carbon bearing the substituent) can be more complex and depends on a combination of inductive and resonance effects.[17]

Summary of Key ¹³C NMR Chemical Shifts

Carbon Environment	Typical Chemical Shift (δ, ppm)	Notes
Ester Carbonyl (C=O)	160 - 185	Highly deshielded, characteristic signal.[15][16]
Aromatic C-ipso (C-OAr)	145 - 165	The carbon attached to the ester oxygen can be highly deshielded.
Aromatic C-H & C-R	120 - 140	General region for aromatic carbons. Shifts depend on substituents.
Ester Alkoxy (R-C -O)	50 - 70	Deshielded by the adjacent oxygen atom.
Ester Alkyl (e.g., -OCH₂C H₃)	10 - 30	Typical aliphatic carbon region.

Integrated Analysis: A Validating Workflow

The true power of spectroscopy comes from integrating data from all three techniques. A self-validating workflow ensures a confident and accurate structural assignment.

Caption: Workflow for integrated spectroscopic analysis of aromatic esters.

This workflow demonstrates how the techniques are complementary. IR provides a quick, high-level confirmation of the ester functionality. ¹H NMR then gives the detailed proton arrangement and substitution pattern. Finally, ¹³C NMR validates the carbon framework and confirms the presence of all carbons, including quaternary ones that are invisible in ¹H NMR. Any structural hypothesis must be consistent across all three datasets.

Experimental Protocol: NMR Sample Preparation

The quality of spectral data is directly dependent on meticulous sample preparation. A poorly prepared sample can lead to broad peaks, poor resolution, and artifacts, compromising the integrity of the analysis.

Objective: To prepare a homogeneous, particulate-free solution of the aromatic ester in a deuterated solvent suitable for high-resolution NMR analysis.

Materials:

• Aromatic ester sample (typically 5-25 mg for ¹H NMR, 20-100 mg for ¹³C NMR).[18][19]

• High-purity deuterated solvent (e.g., Chloroform-d, CDCl₃).

• High-quality 5 mm NMR tube and cap.

• Pasteur pipette and bulb.

• Small piece of cotton or glass wool.

• Vial for dissolving the sample.

• Vortex mixer (optional).

Procedure:

• Weigh the Sample: Accurately weigh the required amount of the aromatic ester into a clean, dry vial. For routine ¹H NMR, 10 mg is often sufficient.[20]

• Add Deuterated Solvent: Using a clean pipette, add approximately 0.6-0.7 mL of the deuterated solvent to the vial.[18] This volume will achieve the necessary sample height (~4-5 cm) in a standard 5 mm NMR tube.[21]

• Dissolve the Sample: Cap the vial and gently swirl or vortex until the sample is completely dissolved. A homogenous solution is critical; any suspended solids will severely degrade the quality of the NMR spectrum.[18][19]

• Filter the Solution: Create a microfilter by pushing a small, tight plug of cotton or glass wool into the constriction of a Pasteur pipette.[22]

• Transfer to NMR Tube: Using the filter pipette, carefully transfer the sample solution from the vial into the NMR tube. This step removes any microscopic dust or particulate matter.[19][22]

• Check Sample Height: Ensure the liquid height in the NMR tube is between 4 and 5 cm. Insufficient volume can cause problems with the spectrometer's locking and shimming process.[21]

• Cap and Label: Cap the NMR tube securely and label it clearly. Wipe the outside of the tube clean before inserting it into the spectrometer.

Conclusion

The structural characterization of substituted aromatic esters is a critical task in modern chemical and pharmaceutical science. A thorough understanding of IR, ¹H NMR, and ¹³C NMR spectroscopy provides the analytical power to perform this task with confidence and precision. By moving beyond simple spectral correlation and appreciating the underlying principles of conjugation, shielding, and substituent effects, researchers can extract a wealth of structural information. The integrated workflow presented here, combined with rigorous sample preparation, establishes a self-validating system that ensures the scientific integrity of any structural elucidation.

References

• National Institute of Advanced Industrial Science and Technology (AIST). Spectral Database for Organic Compounds (SDBS). [Link][23]

• re3data.org. Spectral Database for Organic Compounds. [Link][24]

• Wikipedia. Spectral Database for Organic Compounds. [Link][25]

• Northern Illinois University, Department of Chemistry and Biochemistry. Typical IR Absorption Frequencies For Common Functional Groups. [Link][5]

• University of California, Los Angeles. IR Spectroscopy Tutorial: Esters. [Link][6]

• Smith, B. C. (2018). The C=O Bond, Part VI: Esters and the Rule of Three. Spectroscopy Online. [Link][1]

• Smith, B. C. (2018). The C=O Bond, Part VII: Aromatic Esters, Organic Carbonates, and More of the Rule of Three. Spectroscopy Online. [Link][2]

• Chemistry LibreTexts. 14.5: Chemical Shifts in ¹H NMR Spectroscopy. [Link][7]

• Chemistry with Caroline. (2021). How to Analyze Chemical Shift in the Aromatic Region (1H NMR). YouTube. [Link][8]

• Chem Help ASAP. (2022). chemical shift of functional groups in 13C NMR spectroscopy. YouTube. [Link][14]

• Chemistry LibreTexts. Interpreting C-13 NMR Spectra. [Link][15]

• Organomation. NMR Sample Preparation: The Complete Guide. [Link][18]

• St. Paul's Cathedral Mission College. Factors Influencing Chemical Shifts. [Link][9]

• University of Wisconsin-Madison. Table of Characteristic IR Absorptions. [Link][3]

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• University of York. Preparing an NMR sample. [Link][22]

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• Jørgensen, M., et al. (2007). The unexpected roles of σ and π orbitals in electron donor and acceptor group effects on the 13C NMR chemical shifts in substituted benzenes. Physical Chemistry Chemical Physics. [Link][13]

• Abraham, R. J., et al. (2004). prediction of the 1H chemical shifts of molecules containing the ester group: a modelling and ab initio investigation. Magnetic Resonance in Chemistry. [Link][12]

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• Organic Chemistry | OpenStax. 15.7 Spectroscopy of Aromatic Compounds. [Link][4]

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Navigating the Solvation Landscape: A Technical Guide to the Solubility Profiles of Novel Organic Esters in Laboratory Solvents

As a Senior Application Scientist in early-stage drug development, I frequently encounter a critical bottleneck: bridging the gap between a molecule’s theoretical design and its physical behavior in solution. Organic esters are fundamental to modern drug discovery, serving as the primary modality for prodrug design to mask polar functional groups and enhance membrane permeability[1]. Today, more than 30% of all marketed drugs are prodrugs, with ester prodrugs being the most prevalent[2].

However, accurately profiling their solubility across common laboratory solvents is critical to prevent late-stage attrition due to poor bioavailability or formulation failure. This guide explores the thermodynamic principles of ester solvation, details field-proven, self-validating high-throughput screening protocols, and provides actionable mechanistic insights for researchers.

Thermodynamic Principles of Ester Solvation

The solubility of novel organic esters is governed by the cohesive energy density of both the solute and the solvent. To predict and troubleshoot solvation behavior systematically, we rely on the3[3]. The HSP model deconstructs the total energy of vaporization into three distinct intermolecular forces:

• Dispersion Forces ( δD​ ) : Atomic, non-polar interactions inherent to the carbon backbone.

• Dipole-Dipole Forces ( δP​ ) : Molecular polarity driven by the ester carbonyl group.

• Hydrogen Bonding ( δH​ ) : Electron exchange interactions (esters act primarily as hydrogen bond acceptors).

For an organic ester to dissolve efficiently, the "HSP distance" ( Ra​ ) between the ester and the solvent must be minimized[4]. Esters typically exhibit moderate δP​ and δH​ values compared to their parent carboxylic acids or alcohols. This thermodynamic shift explains their enhanced lipophilicity and altered solubility profiles in polar versus non-polar solvents.

Thermodynamic relationship between Hansen Solubility Parameters and ester solvation.

Methodology: High-Throughput Solubility Determination

Historically, the traditional shake-flask method was the gold standard for determining equilibrium solubility. However, it is inherently low-throughput, labor-intensive, and requires large amounts of active pharmaceutical ingredient (API)[5]. In modern drug development, we implement6 to rapidly evaluate ester libraries[6].

Protocol: Automated Shake-Flask Kinetic Solubility Screening

This protocol is designed as a self-validating system to mitigate false positives caused by supersaturation or subvisible aggregates[7].

• Stock Preparation : Dissolve the solid organic ester in 100% DMSO to create a 10 mM stock solution.

  • Causality: DMSO acts as a nearly universal solvent, ensuring complete initial solvation and standardizing the baseline thermodynamic state of the ester before aqueous introduction[6].

• Serial Dilution : Dispense the DMSO stock into a 96-well deep-well plate containing the target aqueous buffer (e.g., PBS pH 7.4) or organic solvent mixture, creating a concentration gradient (e.g., 1 µM to 500 µM).

• Equilibration : Seal the plates and incubate on a thermomixer at 37°C with orbital shaking (850 rpm) for 24 hours.

  • Causality: Continuous agitation prevents localized supersaturation and drives the system toward true thermodynamic equilibrium[8].

• Phase Separation : Transfer the turbid mixture to a specialized solubility filter plate (e.g., 0.45 µm PTFE membrane) and apply a vacuum manifold (0.2 atm) to separate the precipitate from the saturated solution[5].

• Quantification & Validation : Analyze the filtrate using LC-MS/MS or UV-Vis spectroscopy against a pre-established calibration curve.

  • Causality: Direct quantification of the filtrate prevents optical interference from subvisible aggregates, ensuring high data fidelity[7]. Furthermore, LC-MS/MS acts as a self-validating check to confirm the ester has not hydrolyzed during the 24-hour incubation.

High-throughput kinetic solubility screening workflow for organic esters.

Quantitative Data: Solubility Matrix of Organic Esters

The structural modifications inherent to novel ester classes dramatically shift their solubility profiles. Below is a synthesized matrix comparing the solubility of various ester archetypes across standard laboratory solvents.

Ester Class	Structural Characteristic	Water (pH 7.4)	DMSO	Methanol	Hexane	Primary Application
Simple Aliphatic Esters	Short-chain alkyl groups	Low (<10 µg/mL)	High (>50 mg/mL)	High (>30 mg/mL)	High (>50 mg/mL)	Enhancing lipophilicity for passive transcellular diffusion[9].
Amino Acid Esters	Amine-functionalized promoieties	High (>1 mg/mL)	High (>50 mg/mL)	Moderate (~10 mg/mL)	Low (<1 µg/mL)	Targeting specific transporters (e.g., PEPT1) for active uptake[1].
PEGylated Esters	Polyethylene glycol chains	Very High (>10 mg/mL)	High (>50 mg/mL)	High (>50 mg/mL)	Low (<1 µg/mL)	Prolonging systemic circulation and maximizing aqueous solubility[10].
Aromatic Esters	Phenyl/benzyl rings	Very Low (<1 µg/mL)	High (>50 mg/mL)	Moderate (~5 mg/mL)	Moderate (~10 mg/mL)	Increasing metabolic stability against rapid enzymatic hydrolysis[11].

Mechanistic Insights & Troubleshooting

When evaluating the solubility of novel esters, application scientists frequently encounter two major pitfalls that can skew data and derail formulation strategies:

• Premature Hydrolysis in Aqueous Media : Ester bonds are inherently susceptible to both chemical and enzymatic hydrolysis. In aqueous buffers, particularly at extreme pH values, the ester may degrade into its parent acid and alcohol before equilibrium solubility is reached[11].

  • Expert Insight: Always perform stability checks using LC-MS/MS to confirm the integrity of the ester peak in the filtrate. If degradation is observed, switch to a non-aqueous cosolvent system or adjust the buffer pH to the ester's stability optimum.

• DMSO-Induced Supersaturation : When diluting a highly concentrated DMSO stock into an aqueous buffer, the ester may temporarily remain in a supersaturated state rather than precipitating immediately[12]. This leads to a dangerous overestimation of the true equilibrium solubility.

  • Expert Insight: Extend the incubation time to 48 hours or introduce seed crystals to promote the precipitation of the excess solute. Utilizing Backgrounded Membrane Imaging (BMI) can also help detect subvisible aggregates that indicate supersaturation[7].

References

• Zhou, G. (2024). Exploring Ester Prodrugs: A Comprehensive Review of Approaches, Applications, and Methods. Pharmacology & Pharmacy. 1

• Journal of Natural Sciences (2016). Ester Prodrugs and Their Role in Drug Discovery and Design. 2

• Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook. CRC Press. 3

• iFormulate. A Quick Guide to Hansen Solubility Parameters. 4

• Sigma-Aldrich. Automated Screening of Aqueous Compound Solubility in Drug Discovery. 5

• Protocols.io (2024). Shake-Flask Aqueous Solubility assay (Kinetic solubility).6

• Pharma Excipients (2025). High-throughput analysis of aqueous drug solubility, supersaturation, and aggregation behaviour. 12

• Drug Target Review (2019). New horizons in small molecule solubility screening.7

• Beaumont, K. et al. (2003). Design of ester prodrugs to enhance oral absorption of poorly permeable compounds. PubMed. 9

• MDPI (2025). Enhancing Oral Absorption of an Ester Prodrug by Coating Drug Crystals. 11

• Pharmaceutical Sciences (2024). A Description on the Shake-Flask and Laser Monitoring-Based Techniques. 8

• Biopharma Asia (2017). High Throughput Solubility Screening Method for Assessing Feasibility of Developing Self-Emulsifying Lipid Based Formulations. 10

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Exploration of the Biological Activity of New Ethoxybenzoate Derivatives

An In-Depth Technical Guide

Abstract

Ethoxybenzoate derivatives represent a promising class of organic compounds with a versatile scaffold that is amenable to chemical modification, making them attractive candidates in the field of drug discovery. This technical guide provides a comprehensive framework for researchers, scientists, and drug development professionals to explore the multifaceted biological activities of novel ethoxybenzoate derivatives. Moving beyond a simple recitation of protocols, this document elucidates the causal reasoning behind experimental choices, integrates self-validating systems within methodologies, and is grounded in authoritative scientific literature. We will journey through the essential screening funnels for antimicrobial, anti-inflammatory, and anticancer activities, supplemented by in silico approaches to predict and rationalize molecular interactions. The guide is designed to be a practical and intellectually rigorous resource, empowering research teams to systematically uncover the therapeutic potential of this chemical class.

Introduction: The Therapeutic Promise of the Ethoxybenzoate Scaffold

The benzoate ester framework is a privileged structure in medicinal chemistry, found in numerous FDA-approved drugs and natural products. The addition of an ethoxy group (-OCH₂CH₃) can significantly modulate the parent molecule's physicochemical properties, including its lipophilicity, metabolic stability, and ability to form key interactions with biological targets. These modifications can dramatically influence the compound's absorption, distribution, metabolism, and excretion (ADME) profile, as well as its overall efficacy and safety. Derivatives of benzoic acid have been investigated for a wide array of therapeutic applications, including anticancer, antimicrobial, and antidiabetic roles.[1][2][3] Ethyl 3,4-dihydroxybenzoate, for instance, is known to possess antioxidant, anti-inflammatory, and antimicrobial properties.[4] This guide provides a systematic approach to unlock the potential of newly synthesized ethoxybenzoate derivatives, starting with broad screening and progressing to more defined mechanistic studies.

Chapter 1: Foundational Screening for Antimicrobial Activity

The rise of multidrug-resistant (MDR) pathogens presents a critical global health threat, necessitating an urgent search for new antimicrobial agents.[5] Ethoxybenzoate derivatives, such as Ethyl 4-ethoxybenzoate, have been identified as potential antimicrobials that may interfere with bacterial DNA synthesis, making this activity a logical starting point for screening.[6] The initial evaluation of antimicrobial properties is a cost-effective strategy to identify promising candidates early in the discovery pipeline.[7]

Rationale for the Antimicrobial Screening Cascade

The primary objective is to determine if a novel compound can inhibit the growth of or kill clinically relevant microorganisms. We employ a tiered approach, starting with the determination of the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[8] Following this, the Minimum Bactericidal Concentration (MBC) is determined to understand if the compound is bacteriostatic (inhibits growth) or bactericidal (kills bacteria).[7][9]

Experimental Workflow: Antimicrobial Screening

Caption: Workflow for determining MIC and MBC of new derivatives.

Detailed Protocol 1: Broth Microdilution for MIC Determination

This protocol is adapted from the guidelines provided by the Clinical and Laboratory Standards Institute (CLSI).[8]

• Preparation of Reagents:

  • Prepare a 10 mg/mL stock solution of the test ethoxybenzoate derivative in sterile Dimethyl Sulfoxide (DMSO).

  • Prepare appropriate broth media (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

  • Prepare a standardized microbial inoculum to a density of 5 x 10⁵ colony-forming units (CFU)/mL.

• Assay Procedure:

  • Dispense 100 µL of broth into each well of a 96-well microtiter plate.

  • Add 100 µL of the compound stock solution to the first well and perform a two-fold serial dilution across the plate.

  • The final volume in each well should be 100 µL after dilution.

  • Add 10 µL of the standardized microbial inoculum to each well.

  • Include a positive control (microbes + broth, no compound) and a negative control (broth only).

  • Incubate the plate at 37°C for 18-24 hours.

• Data Interpretation:

  • The MIC is the lowest concentration of the compound at which no visible turbidity (growth) is observed.[8]

Detailed Protocol 2: MBC Determination

• Assay Procedure:

  • From the wells of the completed MIC assay that show no visible growth, take a 10 µL aliquot.

  • Spot-plate each aliquot onto an appropriate agar plate (e.g., Mueller-Hinton Agar).

  • Incubate the agar plates at 37°C for 18-24 hours.

• Data Interpretation:

  • The MBC is the lowest concentration that results in a 99.9% reduction in CFU compared to the initial inoculum count.[7]

Data Summary: Antimicrobial Activity

Compound ID	Target Microorganism	MIC (µg/mL)	MBC (µg/mL)	Interpretation
EBA-001	S. aureus ATCC 29213	64	128	Bacteriostatic
EBA-002	S.aureus ATCC 29213	32	32	Bactericidal
EBA-001	E. coli ATCC 25922	>256	>256	Inactive
EBA-002	E. coli ATCC 25922	128	>256	Bacteriostatic
Amoxicillin	S. aureus ATCC 29213	0.25	0.5	Control
Amoxicillin	E. coli ATCC 25922	8	16	Control

Chapter 2: Investigating Anti-Inflammatory Potential

Chronic inflammation is a driving factor in a multitude of diseases, including arthritis, cardiovascular disease, and cancer.[10] Plant-derived compounds and their synthetic analogs often possess anti-inflammatory properties, frequently by modulating key signaling pathways like NF-κB and MAPKs.[10][11] Benzoate derivatives have shown promise in this area, with some exhibiting inhibitory activity against cyclooxygenase (COX) enzymes, key players in the inflammatory cascade.[12][13]

Rationale for Anti-Inflammatory Assays

A hallmark of inflammation is protein denaturation and cell membrane damage.[14] Therefore, initial in vitro screening often involves assessing a compound's ability to prevent these processes. The heat-induced protein denaturation assay and the red blood cell (RBC) membrane stabilization assay are simple, cost-effective methods to evaluate these properties.[15][16] A more mechanistic approach involves using cell-based models, such as lipopolysaccharide (LPS)-stimulated macrophages, to measure the inhibition of pro-inflammatory mediators like nitric oxide (NO) and prostaglandin E2 (PGE2).[11][17]

Signaling Pathway: NF-κB Activation in Inflammation

Caption: Potential inhibition points of ethoxybenzoates in the NF-κB pathway.

Detailed Protocol 3: Inhibition of Heat-Induced Albumin Denaturation

• Preparation of Reagents:

  • Prepare test solutions of ethoxybenzoate derivatives at various concentrations (e.g., 10-500 µg/mL) in phosphate-buffered saline (PBS).

  • Prepare a 1% aqueous solution of bovine serum albumin (BSA).

  • Use Diclofenac sodium as a standard reference drug.

• Assay Procedure:

  • To 2 mL of the 1% BSA solution, add 200 µL of the test compound solution or standard.

  • Adjust the pH to 6.8 using 1N HCl.

  • Incubate the samples at 37°C for 20 minutes, followed by heating at 57°C for 3 minutes.

  • After cooling, add 2.5 mL of PBS to each tube.

  • Measure the absorbance (turbidity) at 660 nm using a spectrophotometer.

• Data Interpretation:

  • Calculate the percentage inhibition of denaturation using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] * 100

  • Determine the IC₅₀ value (the concentration required to inhibit 50% of protein denaturation).

Data Summary: In Vitro Anti-Inflammatory Activity

Compound ID	Inhibition of Protein Denaturation (IC₅₀ µg/mL)	RBC Membrane Stabilization (% Protection at 200 µg/mL)	Inhibition of NO Production (IC₅₀ µM)
EBA-003	125.5 ± 8.2	68.4 ± 4.5	45.2 ± 3.1
EBA-004	210.8 ± 11.5	45.1 ± 3.9	> 100
Diclofenac	85.3 ± 5.6	82.1 ± 5.1	N/A
L-NAME	N/A	N/A	15.8 ± 1.9

Chapter 3: Evaluation of Anticancer and Cytotoxic Effects

The search for novel anticancer agents with improved efficacy and reduced side effects is a cornerstone of modern drug discovery.[18] Benzoic acid derivatives have been repeatedly identified as having significant anticancer potential.[3] For example, ethyl benzoate moieties have been incorporated into structures that exhibit potent cytotoxic activity against human cancer cell lines like MCF-7 (breast), A2780 (ovarian), and HT29 (colon).[12][13] The initial and most critical step in this evaluation is to assess a compound's cytotoxicity against various cancer cell lines to determine its potency and selectivity.[19]

Rationale for the Anticancer Screening Cascade

The primary assay in this cascade is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[20] This colorimetric assay measures the metabolic activity of cells, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[21] It allows for the determination of the IC₅₀ value, the concentration of a compound that inhibits cell growth by 50%.[22] This provides a quantitative measure of a drug's potency. Following the identification of potent compounds, secondary assays such as cell migration and apoptosis assays can elucidate the mechanism of cell death.[18][23]

Experimental Workflow: Cytotoxicity and Anticancer Evaluation

Caption: Workflow for evaluating the anticancer potential of new derivatives.

Detailed Protocol 4: MTT Cell Viability Assay

This protocol is a standard method for assessing the cytotoxic effects of compounds on cultured cells.[24][25]

• Cell Seeding:

  • Seed 1 x 10⁴ cells per well in a 96-well plate in 100 µL of complete culture medium.

  • Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the ethoxybenzoate derivatives in culture medium.

  • Remove the old medium from the wells and add 100 µL of the diluted compound solutions.

  • Include a vehicle control (medium with DMSO) and a positive control (e.g., Cisplatin).

  • Incubate for another 48 or 72 hours.

• MTT Addition and Measurement:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.[24]

  • Incubate for 4 hours at 37°C, allowing viable cells to convert the yellow MTT to purple formazan crystals.

  • Carefully remove the supernatant and add 200 µL of DMSO to each well to dissolve the formazan crystals.[24]

  • Shake the plate for 15 minutes on an orbital shaker.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Interpretation:

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Plot a dose-response curve and determine the IC₅₀ value using non-linear regression analysis.

Data Summary: Cytotoxic Activity

Compound ID	Cell Line	IC₅₀ (µM) after 48h
EBA-005	MCF-7	15.6 ± 1.8
EBA-005	HCT-116	23.4 ± 2.5
EBA-005	CCD-18Co (Normal)	> 100
EBA-006	MCF-7	89.1 ± 7.6
EBA-006	HCT-116	112.5 ± 9.9
Cisplatin	MCF-7	18.0 ± 1.5
Cisplatin	HCT-116	16.2 ± 1.3

Chapter 4: In Silico Approaches to Elucidate Mechanism of Action

While in vitro assays are essential for determining biological activity, they do not always reveal the molecular target.[26] In silico techniques, particularly molecular docking, serve as powerful predictive tools to hypothesize how a ligand (the ethoxybenzoate derivative) might bind to the active site of a protein target.[27] This approach can help prioritize compounds for synthesis, rationalize observed structure-activity relationships (SAR), and guide further mechanistic studies.[28]

Rationale for Molecular Docking

Molecular docking predicts the preferred orientation of one molecule to a second when bound to each other to form a stable complex.[27] By docking a library of ethoxybenzoate derivatives into the crystal structure of a known protein target (e.g., COX-2 for inflammation, or a bacterial enzyme for antimicrobial activity), we can estimate their binding affinity (docking score) and visualize the key molecular interactions (e.g., hydrogen bonds, hydrophobic interactions). This computational screening is faster and less expensive than high-throughput experimental screening.[29]

Conceptual Workflow: Molecular Docking

Caption: Conceptual steps for a molecular docking study.

Interpreting Docking Results

The primary output is a "docking score," which is an estimate of the binding free energy; more negative scores typically suggest stronger binding.[30] Equally important is the analysis of the binding pose. A scientifically plausible pose will show the ligand making key interactions with amino acid residues known to be important for substrate or inhibitor binding. For example, a successful dock into a bacterial enzyme might show a hydrogen bond with a critical serine or aspartate residue in the active site. These predictions must then be validated experimentally.

Conclusion

The exploration of new ethoxybenzoate derivatives for biological activity is a systematic endeavor that builds from broad, high-throughput screening to specific, mechanism-based investigations. This guide outlines a logical and scientifically rigorous pathway, commencing with foundational antimicrobial assays, progressing through anti-inflammatory and anticancer evaluations, and incorporating in silico methods to provide mechanistic insights. By integrating these diverse methodologies, researchers can efficiently identify promising lead compounds, understand their structure-activity relationships, and build a robust data package to support further preclinical development. The versatility of the ethoxybenzoate scaffold, combined with this structured approach to biological evaluation, holds significant promise for the discovery of next-generation therapeutic agents.

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A Technical Guide to the Theoretical Calculation of Molecular Structure and Properties of Benzoate Esters

Introduction: The Significance of Benzoate Esters

Benzoate esters are a crucial class of organic compounds characterized by a benzene ring attached to an ester functional group. Their applications are vast and impactful, ranging from serving as preservatives in food, cosmetics, and pharmaceuticals to acting as active pharmaceutical ingredients (APIs) in topical medications like the anesthetic benzocaine.[1] Furthermore, their utility extends to industrial applications as non-phthalate plasticizers and as key components in the synthesis of advanced materials such as liquid crystals and organic light-emitting diodes (OLEDs).[1][2][3] The biological activity and material properties of these esters are intrinsically linked to their three-dimensional molecular structure, electronic properties, and intermolecular interactions. Understanding these characteristics at a molecular level is paramount for rational drug design, materials engineering, and quantitative structure-activity relationship (QSAR) studies.[4][5]

Theoretical calculations, rooted in quantum chemistry, provide a powerful, non-empirical lens through which we can predict and analyze these molecular characteristics with high fidelity. This guide offers an in-depth exploration of the computational workflows used to investigate benzoate esters, providing researchers, scientists, and drug development professionals with the foundational knowledge to apply these methods effectively.

Pillar 1: The Theoretical Foundation - Choosing the Right Computational Tools

The cornerstone of modern computational chemistry for molecules of this size is Density Functional Theory (DFT).[6] While older methods like the Hartree-Fock (HF) approximation provide a fundamental, mean-field approach to the electronic structure, they inherently neglect electron correlation, a critical factor for accurate property prediction.[7][8][9] DFT offers a pragmatic and highly effective compromise by reformulating the many-body problem in terms of the electron density, incorporating electron correlation effects at a fraction of the computational cost of more advanced post-Hartree-Fock methods.[9][10]

The Causality Behind Method Selection:

• Density Functional Theory (DFT): This is the workhorse for systems like benzoate esters. Its strength lies in its balance of accuracy and computational efficiency. Functionals like B3LYP (Becke, 3-parameter, Lee-Yang-Parr) have a long and successful track record for organic molecules, accurately predicting geometries, vibrational frequencies, and electronic properties.[2][3][5][11]

• Basis Sets: A basis set is a set of mathematical functions used to build the molecular orbitals. The choice of basis set directly impacts the accuracy and cost of a calculation.

  • Pople-style basis sets (e.g., 6-31G(d), 6-311++G(d,p)): These are widely used and offer a hierarchical path to improving accuracy. The "6-31G" describes the number of functions used for core and valence electrons. The addition of polarization functions (d) allows for non-spherical electron distribution (e.g., in bonding), while diffuse functions (+) are crucial for describing anions or systems with significant non-covalent interactions. For benzoate esters, a basis set like 6-311G(d,p) or higher is often recommended for reliable results.[2][11]

The combination of the B3LYP functional with a Pople-style basis set, such as B3LYP/6-311G(d,p), represents a robust, well-validated, and widely cited level of theory for investigating the properties of benzoate esters and similar aromatic compounds.[2][11]

Pillar 2: A Self-Validating Computational Workflow

A rigorous computational protocol is essential for generating reliable and reproducible data. Each step in the workflow is designed to build upon the last, with validation checks to ensure the physical and chemical relevance of the results. The following workflow is a field-proven approach for the theoretical analysis of benzoate esters using software packages like Gaussian.[12][13]

Core Computational Workflow Diagram

Caption: A validated workflow for theoretical calculations of benzoate esters.

Experimental Protocol: A Step-by-Step Guide

This protocol outlines the practical steps for calculating the optimized geometry and electronic properties of methyl benzoate using the Gaussian software suite.[13]

Objective: To find the minimum energy structure of methyl benzoate and calculate its frontier molecular orbitals (HOMO/LUMO) and dipole moment at the B3LYP/6-311G(d,p) level of theory.

Step 1: Molecular Structure Construction

• Open a molecular editor such as GaussView.[14]

• Construct the methyl benzoate molecule by selecting the appropriate fragments (benzene ring, ester group, methyl group) and bonding them together.

• Perform a preliminary structure clean-up using the editor's built-in mechanics-based optimization to obtain a reasonable starting geometry.

• Save the structure as a Gaussian Input File (.gjf or .com).

Step 2: Gaussian Input File Preparation

• Open the saved .gjf file in a text editor. The file will contain the molecular coordinates.

• Modify the "Route Section" (the line beginning with #) to specify the calculation type. For this protocol, it should be: #p B3LYP/6-311G(d,p) Opt Freq Pop=Full

  • #p: Prints additional output.

  • B3LYP/6-311G(d,p): Specifies the DFT method and basis set.[2]

  • Opt: Requests a geometry optimization to find the lowest energy structure.

  • Freq: Requests a frequency calculation. This is a crucial validation step. The absence of imaginary frequencies confirms the optimized structure is a true energy minimum.[11]

  • Pop=Full: Requests a full population analysis, which will provide output for the dipole moment and molecular orbitals.

• Ensure the charge and multiplicity line (below the route section and title) is correct. For neutral methyl benzoate, this is 0 1 (charge 0, spin multiplicity 1).

• Save the modified input file.

Step 3: Running the Calculation

• Submit the input file to the Gaussian program.

• The calculation will run iteratively until the structure converges to a minimum energy state. This may take several minutes to hours depending on computational resources.

Step 4: Analysis of Results

• Once the calculation is complete, open the output file (.log or .out).

• Validation: Search for the "Frequencies" section. Confirm that there are no negative (imaginary) frequencies listed.

• Optimized Geometry: The final, optimized Cartesian coordinates can be found near the end of the file. This represents the most stable conformation of the molecule in the gas phase.

• Electronic Properties:

  • Search for "Alpha Orbital Energies" to find the energies of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO).[5]

  • Search for "Dipole moment" to find the calculated dipole moment values.[5]

• Visualization: Open the output or checkpoint file in GaussView to visualize the optimized structure, molecular orbitals (HOMO/LUMO), and the molecular electrostatic potential (MEP) map.[11]

Pillar 3: Data Presentation and Interpretation

The power of theoretical calculations lies in the quantitative data they produce. Presenting this data in a structured format is essential for comparison and interpretation.

Data Presentation: Comparing Theoretical Models

The choice of theoretical model can influence the calculated properties. The table below presents hypothetical data for methyl benzoate, illustrating how different levels of theory can yield slightly different results. Such comparisons are vital for understanding the sensitivity of a system to the computational method.

Property	HF/6-31G(d)	B3LYP/6-31G(d)	B3LYP/6-311G(d,p)
Total Energy (Hartree)	-420.12345	-422.56789	-422.67890
HOMO Energy (eV)	-9.87	-7.12	-7.05
LUMO Energy (eV)	1.54	-0.55	-0.61
HOMO-LUMO Gap (eV)	11.41	6.57	6.44
Dipole Moment (Debye)	1.95	2.15	2.18

This table contains illustrative data for comparison purposes.

Interpretation:

• The HOMO-LUMO energy gap is a critical parameter, often correlated with the chemical reactivity and stability of a molecule.[2] A smaller gap suggests the molecule is more reactive.

• The dipole moment is a measure of the overall polarity of the molecule and is crucial for understanding intermolecular interactions and solubility.[5]

• Comparing these calculated values with experimental data, where available, is the ultimate validation of the chosen theoretical model.

Application in Drug Development: QSAR and Molecular Docking

For drug development professionals, these calculated properties serve as powerful "descriptors" in Quantitative Structure-Activity Relationship (QSAR) models.[4][15] For instance, studies have shown that properties like the LUMO energy (E_LUMO) and dipole moment can be correlated with the antifungal or antibacterial activity of benzoate esters.[5] A lower E_LUMO may indicate a greater ability to accept electrons, which can be a key step in a biological mechanism.

Furthermore, the optimized 3D structures derived from these calculations are the essential starting point for molecular docking simulations.[16][17][18] Docking studies predict how a molecule (a benzoate ester derivative) might bind to the active site of a target protein (e.g., an enzyme), providing invaluable insight into its potential therapeutic effect and guiding the design of more potent inhibitors.[18][19]

Conclusion

Theoretical calculations, particularly those employing Density Functional Theory, provide an indispensable toolkit for the modern researcher investigating benzoate esters. By following a rigorous and self-validating workflow, it is possible to derive accurate molecular structures and a host of electronic and spectroscopic properties. These computed parameters provide deep molecular-level insights that explain observed phenomena, predict the behavior of novel compounds, and rationally guide the development of new pharmaceuticals and advanced materials.

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• Akoun Abou, A., Djandé, A., Ilagouma, A. T., Ouari, O., & Saba, A. (2020). Synthesis, Spectrometric Characterization (ESI-MS, NMR, IRTF), X-Ray Study and Quantum Chemical Calculations of 2-oxo-2H-chromen-7-yl Benzoate. American Journal of Organic Chemistry, 10(1), 1-16. Retrieved from [Link]

• Comparative chemical and biological hydrolytic stability of homologous esters and isosteres. (2022). Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 868-877. Retrieved from [Link]

• Verevkin, S. P., Emel’yanenko, V. N., Nagrimanov, R. N., & Zherikova, K. V. (2023). Renewable Platform Chemicals: Evaluation of Experimental Data for Alkyl Benzoates with Complementary Measurements, Structure–Property Correlations, and Quantum Chemical Calculations. Journal of Chemical & Engineering Data, 68(8), 2217-2228. Retrieved from [Link]

• Benzoic acid ester derivatives and preparation method and application thereof. (n.d.). Google Patents.

• Shapes of Benzyl Benzoate: A Rotational Spectroscopic and Computational Study. (2026). The Journal of Physical Chemistry A. Retrieved from [Link]

• Vilkov, L. V., & Sadova, N. I. (2001). Effects of Molecular Structure on the Stability of a Thermotropic Liquid Crystal. Gas Electron Diffraction Study of the Molecular Structure of Phenyl Benzoate. Journal of the American Chemical Society, 123(23), 5485-5491. Retrieved from [Link]

• Structures and Chemical Rearrangements of Benzoate Derivatives Following Gas Phase Decarboxylation. (n.d.). MPG.PuRe. Retrieved from [Link]

• Synthesis of Benzoic Acid Esters and Their Antimicrobial Activity. (n.d.). ResearchGate. Retrieved from [Link]

• Khan, K. M., et al. (2014). Design, synthesis, molecular docking studies and in vitro screening of ethyl 4-(3-benzoylthioureido) benzoates as urease inhibitors. Bioorganic & Medicinal Chemistry, 22(1), 449-456. Retrieved from [Link]

• A Comprehensive Study On Benzoic Acid And Its Derivatives. (2024). IJCRT.org. Retrieved from [Link]

• Trendafilova, D., & Antonov, L. (2005). Mechanism of the Aminolysis of Methyl Benzoate: A Computational Study. The Journal of Physical Chemistry A, 109(48), 11006-11013. Retrieved from [Link]

• Molecular Docking & MD Simulation Studies to Design Benzothiazole-Thiazole Hybrids as Potent p56lck Inhibitors for the Treatment of Cancer. (2024). Preprints.org. Retrieved from [Link]

• Computational study on the Structural and Spectroscopic Properties, Solvent Effects, Topological Insights, and Biological Activities of 2-[1-(2, 4-dichlorobenzyl)-1H-indazol-3-yl] Propan-2-ol as an Anticonvulsant Drug. (2025). SSRN. Retrieved from [Link]

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• Gaussian 16. (2019). Gaussian.com. Retrieved from [Link]

• Synthesis and in vitro Activity of Eugenyl Benzoate Derivatives as BCL-2 Inhibitor in Colorectal Cancer with QSAR and Molecular Docking Approach. (2026). ResearchGate. Retrieved from [Link]

• Applications of Post-Hartree-Fock Methods: A Tutorial. (n.d.). Wiley Online Library. Retrieved from [Link]

• Application of Hartree-Fock Method for Modeling of Bioactive Molecules Using SAR and QSPR. (n.d.). Scirp.org. Retrieved from [Link]

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Protocols & Analytical Methods

Comprehensive Synthesis Protocol for Allyl 3-ethoxy-4-((2-methylbenzyl)oxy)benzoate

Rationale & Retrosynthetic Strategy

Vanilloid derivatives, particularly those modified at the 3-ethoxy and 4-hydroxy positions, are privileged scaffolds in medicinal chemistry. They exhibit potent anti-inflammatory, antimicrobial, and transient receptor potential (TRP) channel modulatory activities[1]. The target compound, Allyl 3-ethoxy-4-((2-methylbenzyl)oxy)benzoate , is a complex ester featuring a bulky hydrophobic 2-methylbenzyl ether and a reactive allyl ester.

To synthesize this compound with high structural fidelity, we must avoid harsh acidic conditions that could prematurely cleave the benzylic ether[2] or initiate unwanted electrophilic addition at the allyl double bond. Therefore, we employ a highly controlled, three-step linear sequence starting from the commercially available and cost-effective ethyl vanillin (3-ethoxy-4-hydroxybenzaldehyde) .

Three-step synthetic workflow from ethyl vanillin to the target allyl benzoate.

Mechanistic Causality & Reaction Design

A successful synthesis relies on understanding the causality behind each reagent choice. The workflow below illustrates the mechanistic logic ensuring functional group tolerance throughout the sequence.

Logical causality of the mechanistic steps ensuring functional group tolerance.

• Step 1: O-Alkylation (Williamson Ether Synthesis) . Potassium carbonate ( K2​CO3​ ) is selected as the base because it is strong enough to deprotonate the phenolic hydroxyl ( pKa​≈7.4 ) but mild enough to prevent Cannizzaro-type side reactions on the aldehyde[3]. DMF is used to enhance the nucleophilicity of the phenolate via cation solvation.

• Step 2: Pinnick Oxidation . Oxidizing the aldehyde to the carboxylic acid requires a mild oxidant to preserve the newly formed 2-methylbenzyl ether. The Pinnick oxidation ( NaClO2​ , NaH2​PO4​ ) is ideal. 2-Methyl-2-butene is strictly required as a scavenger for the hypochlorous acid ( HOCl ) byproduct, which would otherwise chlorinate the electron-rich aromatic ring.

• Step 3: Steglich Esterification . Standard Fischer esterification (refluxing acid) is contraindicated due to the risk of ether cleavage and allyl alcohol polymerization. Steglich esterification using EDC·HCl and DMAP proceeds at room temperature, ensuring the structural integrity of the target molecule.

Self-Validating Experimental Protocols

Step 1: Synthesis of 3-ethoxy-4-((2-methylbenzyl)oxy)benzaldehyde

• Setup: In a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve ethyl vanillin (10.0 g, 60.2 mmol, 1.0 eq) in anhydrous DMF (100 mL).

• Base Addition: Add anhydrous K2​CO3​ (12.5 g, 90.3 mmol, 1.5 eq). The solution will immediately turn a vibrant yellow, validating the formation of the phenolate anion.

• Alkylation: Add 2-methylbenzyl bromide (12.2 g, 66.2 mmol, 1.1 eq) dropwise over 10 minutes.

• Reaction: Heat the mixture to 80 °C under a nitrogen atmosphere for 4 hours.

• Validation (TLC): Monitor via TLC (Hexane:EtOAc 4:1). The reaction is complete when the starting material spot ( Rf​≈0.3 ) is entirely replaced by a less polar UV-active spot ( Rf​≈0.6 ).

• Workup: Cool to room temperature, quench with ice water (200 mL), and extract with EtOAc ( 3×100 mL). Wash the combined organic layers with brine ( 3×100 mL) to remove residual DMF, dry over Na2​SO4​ , and concentrate in vacuo to yield a pale yellow solid.

Step 2: Synthesis of 3-ethoxy-4-((2-methylbenzyl)oxy)benzoic acid

• Setup: Dissolve the aldehyde from Step 1 (15.0 g, 55.5 mmol, 1.0 eq) in a mixture of tert-butanol (120 mL) and 2-methyl-2-butene (58.8 mL, 555 mmol, 10.0 eq).

• Oxidant Preparation: In a separate beaker, dissolve NaClO2​ (80% purity, 18.8 g, 166.5 mmol, 3.0 eq) and NaH2​PO4​ (19.9 g, 166.5 mmol, 3.0 eq) in deionized water (30 mL).

• Reaction: Add the aqueous oxidant solution dropwise to the organic mixture at 0 °C. The reaction mixture will turn pale yellow. Stir at room temperature for 4 hours.

• Validation: TLC (Hexane:EtOAc 1:1 with 1% AcOH) will show the disappearance of the aldehyde ( Rf​≈0.8 ) and the appearance of a highly polar acid spot ( Rf​≈0.2 ).

• Workup: Volatiles (tert-butanol and 2-methyl-2-butene) are removed under reduced pressure. Dilute the aqueous residue with water (100 mL) and acidify to pH 2 using 1M HCl. Self-validation: A white precipitate of the carboxylic acid will crash out. Filter the solid, wash with cold water, and dry under high vacuum.

Step 3: Synthesis of Allyl 3-ethoxy-4-((2-methylbenzyl)oxy)benzoate

• Setup: In a 250 mL round-bottom flask, dissolve the carboxylic acid from Step 2 (10.0 g, 34.9 mmol, 1.0 eq) and allyl alcohol (3.0 g, 52.3 mmol, 1.5 eq) in anhydrous dichloromethane (DCM, 100 mL).

• Catalyst & Coupling Agent: Add DMAP (0.42 g, 3.49 mmol, 0.1 eq). Cool the mixture to 0 °C, then add EDC·HCl (8.0 g, 41.8 mmol, 1.2 eq) portion-wise.

• Reaction: Allow the mixture to warm to room temperature and stir for 12 hours.

• Validation: TLC (Hexane:EtOAc 4:1) will show the conversion of the baseline acid spot to the target ester ( Rf​≈0.7 ).

• Workup: Wash the organic layer sequentially with 1M HCl (50 mL) to remove DMAP, saturated NaHCO3​ (50 mL) to remove unreacted acid, and brine (50 mL). Dry over MgSO4​ and concentrate. Purify via flash column chromatography (Hexane:EtOAc 9:1) to afford the target compound as a colorless viscous oil or low-melting solid.

Quantitative Reaction Metrics

Reaction Step	Reagents & Equivalents	Time / Temp	Expected Yield	TLC ( Rf​ ) System
1. O-Alkylation	Ethyl Vanillin (1.0), 2-Methylbenzyl bromide (1.1), K2​CO3​ (1.5)	4 h / 80 °C	90 - 95%	0.6 (Hex:EtOAc 4:1)
2. Pinnick Oxidation	Aldehyde (1.0), NaClO2​ (3.0), NaH2​PO4​ (3.0), 2-methyl-2-butene (10.0)	4 h / RT	85 - 90%	0.2 (Hex:EtOAc 1:1, 1% AcOH)
3. Steglich Esterification	Acid (1.0), Allyl alcohol (1.5), EDC·HCl (1.2), DMAP (0.1)	12 h / RT	80 - 88%	0.7 (Hex:EtOAc 4:1)

Sources

• 1. Vanillin Derivatives in Drug Design: Structure–Activity Relationship (SAR) Hotspots and Synthetic Pathways for Enhanced Pharmacological Activity - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Polymerization of Allyl 3-ethoxy-4-((2-methylbenzyl)oxy)benzoate

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

These application notes provide a comprehensive guide for the synthesis and polymerization of a novel monomer, Allyl 3-ethoxy-4-((2-methylbenzyl)oxy)benzoate. This document outlines the scientific rationale behind the proposed synthetic and polymerization methodologies, detailed experimental protocols, and characterization techniques. Given the novelty of this specific monomer, this guide is built upon established principles of allyl monomer chemistry and polymerization, offering a robust framework for research and development.

Introduction: The Potential of Allyl 3-ethoxy-4-((2-methylbenzyl)oxy)benzoate in Polymer Science

Allyl 3-ethoxy-4-((2-methylbenzyl)oxy)benzoate is a unique monomer possessing a reactive allyl group for polymerization and a complex side-chain containing both ethoxy and 2-methylbenzyl ether functionalities. The resulting polymer, poly(Allyl 3-ethoxy-4-((2-methylbenzyl)oxy)benzoate), is anticipated to exhibit interesting properties derived from its intricate structure. The bulky and aromatic side-chains could influence the polymer's thermal stability, solubility, and mechanical properties.[1][2] Such polymers with benzyl ether side chains are of interest for various applications, including advanced coatings, specialty films, and potentially in the biomedical field as matrices for controlled drug delivery.[3][4]

However, the polymerization of monoallyl monomers is notoriously challenging. The primary obstacle is degradative chain transfer, a process where a growing polymer radical abstracts a hydrogen atom from the allyl group of a monomer molecule. This results in a stabilized, less reactive allyl radical that is slow to re-initiate polymerization, often leading to low polymerization rates and the formation of low molecular weight polymers or oligomers.[5][6][7][8] This guide will address this challenge by proposing strategies to mitigate degradative chain transfer and promote the formation of higher molecular weight polymers.

Part 1: Monomer Synthesis and Purification

The synthesis of Allyl 3-ethoxy-4-((2-methylbenzyl)oxy)benzoate is proposed as a multi-step process starting from commercially available precursors. The general synthetic strategy involves the etherification of a suitably substituted benzoic acid precursor followed by esterification with allyl alcohol.

Proposed Synthetic Pathway

Caption: Proposed synthetic route for Allyl 3-ethoxy-4-((2-methylbenzyl)oxy)benzoate.

Experimental Protocol: Monomer Synthesis

Step 1: Synthesis of 3-Ethoxy-4-((2-methylbenzyl)oxy)benzoic acid

• To a stirred solution of 3-ethoxy-4-hydroxybenzoic acid (1 equivalent) in a suitable polar aprotic solvent such as N,N-dimethylformamide (DMF), add potassium carbonate (2.5 equivalents) at room temperature.

• Slowly add 2-methylbenzyl chloride (1.2 equivalents) to the reaction mixture.

• Heat the mixture to 80-90 °C and maintain stirring for 12-24 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

• Acidify the aqueous solution with 1M HCl until a precipitate forms.

• Filter the precipitate, wash with cold water, and dry under vacuum to yield the crude intermediate acid.

• Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain pure 3-Ethoxy-4-((2-methylbenzyl)oxy)benzoic acid.

Step 2: Synthesis of Allyl 3-ethoxy-4-((2-methylbenzyl)oxy)benzoate

• Method A: Fischer Esterification

  • In a round-bottom flask equipped with a Dean-Stark apparatus, dissolve 3-Ethoxy-4-((2-methylbenzyl)oxy)benzoic acid (1 equivalent) in a mixture of toluene and an excess of allyl alcohol (e.g., 5-10 equivalents).

  • Add a catalytic amount of a strong acid, such as concentrated sulfuric acid or p-toluenesulfonic acid.

  • Reflux the mixture, azeotropically removing water, until no more water is collected in the Dean-Stark trap.

  • Cool the reaction mixture and wash with saturated sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain the pure monomer.

• Method B: Acid Chloride Route (for higher yields)

  • Convert the carboxylic acid to its acid chloride by reacting with thionyl chloride or oxalyl chloride in an inert solvent like dichloromethane (DCM) with a catalytic amount of DMF.

  • In a separate flask, dissolve allyl alcohol (1.5 equivalents) and a non-nucleophilic base like triethylamine or pyridine (1.5 equivalents) in DCM.

  • Slowly add the freshly prepared acid chloride solution to the alcohol solution at 0 °C.

  • Allow the reaction to warm to room temperature and stir for several hours.

  • Wash the reaction mixture with dilute HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer, concentrate, and purify by column chromatography.

Purification and Characterization of the Monomer

Technique	Purpose	Expected Observations
Column Chromatography	Purification of the final monomer.	Separation of the desired product from unreacted starting materials and byproducts.
¹H and ¹³C NMR	Structural verification.	Presence of characteristic peaks for the allyl group, ethoxy group, 2-methylbenzyl group, and the benzoate aromatic protons.
FT-IR Spectroscopy	Functional group analysis.	Characteristic absorptions for the C=O of the ester, C=C of the allyl group, and C-O ether linkages.
Mass Spectrometry	Molecular weight determination.	A molecular ion peak corresponding to the calculated molecular weight of the monomer.

Part 2: Polymerization of Allyl 3-ethoxy-4-((2-methylbenzyl)oxy)benzoate

The polymerization of this monomer will be explored via free-radical polymerization. Due to the challenges of degradative chain transfer, reaction conditions will be optimized to favor propagation over transfer.

Mechanism: Free-Radical Polymerization of an Allyl Monomer

Caption: General mechanism of free-radical polymerization of an allyl monomer, highlighting degradative chain transfer.

Experimental Protocol: Free-Radical Polymerization

This protocol outlines a general procedure for the bulk polymerization of Allyl 3-ethoxy-4-((2-methylbenzyl)oxy)benzoate. Solution polymerization can also be employed to better control viscosity and heat dissipation.

Materials:

• Allyl 3-ethoxy-4-((2-methylbenzyl)oxy)benzoate (purified monomer)

• Free-radical initiator (e.g., Benzoyl peroxide (BPO) or Azobisisobutyronitrile (AIBN))

• Reaction vessel (e.g., Schlenk tube or sealed ampoule)

• Inert atmosphere (Nitrogen or Argon)

• Solvent for precipitation (e.g., Methanol, Ethanol, or Hexane)

Procedure:

• Place the purified monomer into the reaction vessel.

• Add the desired amount of the free-radical initiator (typically 0.1-2 mol% relative to the monomer).

• Subject the reaction mixture to several freeze-pump-thaw cycles to remove dissolved oxygen, which can inhibit polymerization.

• Backfill the vessel with an inert gas and seal it.

• Immerse the reaction vessel in a preheated oil bath at a temperature suitable for the chosen initiator (e.g., 80-130 °C). Higher temperatures may enhance the re-initiation efficiency of the allyl radical.[7]

• Allow the polymerization to proceed for a predetermined time (e.g., 24-72 hours). The viscosity of the reaction mixture is expected to increase.

• Terminate the polymerization by cooling the vessel in an ice bath.

• Dissolve the viscous product in a suitable solvent (e.g., Dichloromethane or Tetrahydrofuran).

• Precipitate the polymer by slowly adding the solution to a vigorously stirred non-solvent (e.g., cold methanol).

• Filter the precipitated polymer and wash with fresh non-solvent.

• Dry the polymer under vacuum at a moderate temperature until a constant weight is achieved.

Strategies to Overcome Degradative Chain Transfer

• High-Temperature Polymerization: Increasing the reaction temperature can provide the stabilized allyl radical with sufficient energy to re-initiate polymerization more effectively.[7]

• High Initiator Concentration: While this may lead to lower molecular weight polymers, it can increase the overall rate of initiation and monomer conversion.[9]

• Gradual Initiator Addition: Adding the initiator to the reaction mixture over an extended period can maintain a more constant radical concentration and potentially lead to higher monomer conversions.[10]

Part 3: Polymer Characterization

Thorough characterization of the resulting poly(Allyl 3-ethoxy-4-((2-methylbenzyl)oxy)benzoate) is crucial to understand its properties and potential applications.

Characterization Techniques and Expected Results

Technique	Purpose	Information Gained
Gel Permeation Chromatography (GPC/SEC)	To determine the molecular weight and molecular weight distribution.	Provides number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI = Mw/Mn).[3]
Nuclear Magnetic Resonance (NMR) Spectroscopy	To confirm the polymer structure.	Disappearance of the allyl proton signals and broadening of the peaks corresponding to the polymer backbone.
Differential Scanning Calorimetry (DSC)	To determine thermal transitions.	Measurement of the glass transition temperature (Tg), which indicates the transition from a glassy to a rubbery state.[3]
Thermogravimetric Analysis (TGA)	To assess thermal stability.	Determines the decomposition temperature of the polymer.[3]
Fourier-Transform Infrared (FT-IR) Spectroscopy	To verify the polymerization.	Disappearance or significant reduction of the C=C stretching vibration of the allyl group.

Potential Applications

The unique structure of poly(Allyl 3-ethoxy-4-((2-methylbenzyl)oxy)benzoate) suggests several potential areas of application:

• Advanced Materials: The bulky, aromatic side chains may impart high thermal stability and specific mechanical properties, making the polymer suitable for use in specialty plastics, films, and coatings.[7]

• Drug Delivery: The polymer could be formulated into nanoparticles or microparticles for the encapsulation and controlled release of therapeutic agents. The benzyl ether linkages may offer sites for eventual degradation, although this would need to be investigated.[4]

• Organic Electronics: Polymers with tailored side-chains can influence molecular packing and charge transport properties, suggesting potential applications in organic field-effect transistors (OFETs) or other electronic devices.[1][2]

Conclusion

The polymerization of Allyl 3-ethoxy-4-((2-methylbenzyl)oxy)benzoate presents both an opportunity and a challenge. While degradative chain transfer is a significant hurdle in the polymerization of allyl monomers, the strategies outlined in these application notes provide a solid foundation for overcoming this issue. The resulting polymer, with its unique side-chain architecture, holds promise for a variety of advanced applications. Careful synthesis, purification, and characterization are paramount to unlocking the full potential of this novel material.

References

• Lin, S., et al. (2021). Density Functional Theory Guide for an Allyl Monomer Polymerization Mechanism: Photoinduced Radical-Mediated [3 + 2] Cyclization. ACS Omega. Available at: [Link]

• Aliyev, V. S., et al. (2019). Study of radical polymerization of diallyl monomer based on allyl bromide and piperidine. E3S Web of Conferences. Available at: [Link]

• Kafkas, M. S. (2006). Reactivity of Allyl Monomers in Radical Polymerization. Journal of Macromolecular Science, Part A. Available at: [Link]

• Lin, S., et al. (2021). Density Functional Theory Guide for an Allyl Monomer Polymerization Mechanism: Photoinduced Radical-Mediated [3 + 2] Cyclization. ResearchGate. Available at: [Link]

• Zhang, L., et al. (2017). Allylthioketone Mediated Free Radical Polymerization of Methacrylates. MDPI. Available at: [Link]

• Rondeau-Gagné, S., et al. (2023). Side-chain engineering of semiconducting polymers with poly(benzyl ether) dendrons: impact on electronic and mechanical properties. Materials Advances. Available at: [Link]

• Savin, D. A. (n.d.). Polymerisation of Allyl Compounds. ResearchGate. Available at: [Link]

• Litt, M., & Eirich, F. R. (1954). Kinetics of Polymerization of Allyl Compounds. Journal of Polymer Science. Available at: [Link]

• Rondeau-Gagné, S., et al. (2023). Side-chain engineering of semiconducting polymers with poly(benzyl ether) dendrons: impact on electronic and mechanical properties. ResearchGate. Available at: [Link]

• Shell, B. V. (1995). Process for making allyl polymers and copolymers. Google Patents.

• Al-Ammar, A. C., et al. (2022). Significance of Polymers with “Allyl” Functionality in Biomedicine: An Emerging Class of Polymers. PMC. Available at: [Link]

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Application Notes and Protocols: Williamson Ether Synthesis for Sterically Hindered Substrates

Introduction

The Williamson ether synthesis, first reported by Alexander Williamson in 1850, is a cornerstone reaction in organic chemistry for the formation of ethers from an alkoxide and an organohalide.[1][2][3] This robust and versatile method typically proceeds via a bimolecular nucleophilic substitution (S_N_2) mechanism.[4][5] While highly effective for the synthesis of a wide array of symmetrical and unsymmetrical ethers, the classical Williamson synthesis encounters significant limitations when applied to sterically hindered substrates.[1][2][6]

This comprehensive guide provides an in-depth analysis of the challenges posed by steric hindrance and details advanced protocols and alternative strategies to successfully synthesize sterically demanding ethers. This document is intended for researchers, scientists, and drug development professionals seeking to overcome the synthetic hurdles associated with these challenging targets.

The Challenge of Steric Hindrance: S_N_2 vs. E2 Competition

The success of the Williamson ether synthesis hinges on the S_N_2 pathway, where the alkoxide nucleophile attacks the electrophilic carbon of the alkyl halide, displacing the halide leaving group.[7][8] However, when bulky groups are present on either the alkoxide or the alkyl halide, the reaction's outcome is dramatically altered.

Steric hindrance around the electrophilic carbon shields it from the incoming nucleophile, impeding the backside attack required for an S_N_2 reaction.[8][9] Consequently, the alkoxide, which is also a strong base, will preferentially abstract a proton from a β-carbon on the alkyl halide, leading to an E2 (bimolecular elimination) reaction.[1][7][10] This competing elimination pathway results in the formation of an alkene as the major product, significantly reducing the yield of the desired ether.[7][11]

The general hierarchy for alkyl halide reactivity in a Williamson ether synthesis is: methyl > primary > secondary >> tertiary.[8][12] Tertiary alkyl halides are particularly prone to elimination and are generally unsuitable for this reaction under standard conditions.[1][8][11] Similarly, while secondary alkyl halides can undergo substitution, they often yield a mixture of ether and alkene products.[7][8]

To successfully synthesize a sterically hindered ether, the careful selection of reactants is paramount. The retrosynthetic approach should favor the combination of the more sterically hindered alcohol (as the alkoxide) and the less sterically hindered alkyl halide.[12][13] For example, the synthesis of tert-butyl methyl ether is best achieved by reacting tert-butoxide with methyl iodide, rather than methoxide with tert-butyl chloride.[12][13]

Visualizing the Mechanistic Competition

The following diagram illustrates the competition between the desired S_N_2 pathway for ether formation and the undesired E2 pathway leading to alkene formation, a common issue with sterically hindered substrates.

Caption: S_N_2 vs. E2 competition in Williamson ether synthesis.

Modified and Alternative Protocols for Hindered Substrates

To circumvent the limitations imposed by steric hindrance, several modified protocols and alternative synthetic strategies have been developed. These methods aim to either enhance the rate of the S_N_2 reaction or employ entirely different mechanistic pathways that are less sensitive to steric bulk.

Phase-Transfer Catalysis

Phase-transfer catalysis (PTC) is a powerful technique for accelerating reactions between reactants that are immiscible, such as an aqueous solution of an alkoxide and an organic solution of an alkyl halide.[7][14] A phase-transfer catalyst, typically a quaternary ammonium salt (e.g., tetrabutylammonium bromide) or a crown ether (e.g., 18-crown-6), facilitates the transport of the alkoxide anion from the aqueous phase to the organic phase.[2][14] This "naked" alkoxide in the organic phase is a more potent nucleophile, leading to an increased rate of substitution.[15][16]

Protocol: Williamson Ether Synthesis using Phase-Transfer Catalysis

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, combine the alcohol (1.0 eq.), a 50% aqueous solution of sodium hydroxide (excess), and a suitable organic solvent (e.g., toluene, dichloromethane).

• Catalyst Addition: Add the phase-transfer catalyst (e.g., tetrabutylammonium bromide, 0.05-0.1 eq.).

• Alkyl Halide Addition: Add the alkyl halide (1.0-1.2 eq.) to the biphasic mixture.

• Reaction: Heat the mixture to a suitable temperature (e.g., 50-80 °C) and stir vigorously to ensure efficient mixing of the two phases. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Separate the organic layer and wash it with water and brine.

• Purification: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure. The crude product can be purified by distillation or column chromatography.[17]

Silver Oxide-Promoted Ether Synthesis

A milder alternative to the traditional Williamson synthesis employs silver oxide (Ag₂O) as a base.[7][13] This method is particularly advantageous for sensitive substrates, such as sugars, as it does not require the pre-formation of a highly basic alkoxide intermediate.[7][13] The silver ion coordinates to the halide, facilitating its departure as a leaving group.[2]

Protocol: Silver Oxide-Promoted Etherification

• Reaction Setup: In a round-bottom flask protected from light, dissolve the alcohol (1.0 eq.) and the alkyl halide (1.0-1.5 eq.) in an appropriate solvent (e.g., DMF, acetonitrile).

• Base Addition: Add silver oxide (Ag₂O, 1.0-1.5 eq.) to the mixture.

• Reaction: Stir the reaction mixture at room temperature or with gentle heating. Monitor the reaction progress by TLC.

• Work-up: Upon completion, filter the reaction mixture through a pad of Celite to remove silver salts.

• Purification: Concentrate the filtrate under reduced pressure. The residue can be purified by column chromatography to yield the desired ether.

The Mitsunobu Reaction

For particularly challenging sterically hindered ethers, the Mitsunobu reaction offers a reliable alternative.[18] This reaction converts a primary or secondary alcohol into an ether in the presence of triphenylphosphine (PPh₃) and an azodicarboxylate, such as diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD).[18][19] The reaction proceeds with a clean inversion of stereochemistry at the alcohol center, making it a powerful tool in stereoselective synthesis.[20]

Protocol: Mitsunobu Etherification

• Reaction Setup: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the alcohol (1.0 eq.), the acidic nucleophile (the second alcohol, 1.0-1.2 eq.), and triphenylphosphine (1.2-1.5 eq.) in a suitable anhydrous solvent (e.g., THF, toluene).[18]

• Cooling: Cool the solution to 0 °C in an ice bath.

• Reagent Addition: Slowly add the azodicarboxylate (DEAD or DIAD, 1.2-1.5 eq.) dropwise to the stirred solution.

• Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC.

• Work-up: Quench the reaction with water and extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Purification: Wash the organic layer with saturated aqueous sodium bicarbonate and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by column chromatography to remove triphenylphosphine oxide and the hydrazine byproduct.[7]

Intramolecular Williamson Ether Synthesis for Cyclic Ethers

The Williamson synthesis is also a valuable method for the formation of cyclic ethers through an intramolecular reaction.[3][4][5] This requires a molecule containing both a hydroxyl group and a good leaving group (e.g., a halide or tosylate).[3][21] Upon deprotonation of the alcohol, the resulting alkoxide can attack the carbon bearing the leaving group in an intramolecular S_N_2 fashion to form a cyclic ether.[21] The rate of ring formation is dependent on the ring size, with 5- and 6-membered rings generally forming the fastest.[4][5]

Visualizing the Intramolecular Workflow

Caption: Workflow for intramolecular Williamson ether synthesis.

Data Summary and Comparison

The following table provides a comparative overview of the different methods for synthesizing sterically hindered ethers, highlighting their key features and typical reaction conditions.

Method	Key Advantages	Key Disadvantages	Typical Base	Typical Solvent	Temperature (°C)
Classical Williamson	Simple, well-established	Prone to elimination with hindered substrates	NaH, KH, NaOH	DMF, THF, DMSO	50-100
Phase-Transfer Catalysis	Enhanced reaction rates, mild conditions	Requires a catalyst, vigorous stirring	NaOH (aq)	Toluene, CH₂Cl₂	50-80
Silver Oxide-Promoted	Mild conditions, no strong base needed	Silver salts can be expensive, light-sensitive	Ag₂O	DMF, MeCN	RT - 60
Mitsunobu Reaction	Excellent for hindered substrates, stereoinversion	Stoichiometric byproducts, purification challenges	-	THF, Toluene	0 - RT

Troubleshooting Common Issues

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Reaction	- Incomplete deprotonation of the alcohol- Poor leaving group- Insufficient temperature	- Use a stronger base (e.g., NaH).[7]- Use a better leaving group (I > Br > Cl > OTs).[7]- Gradually increase the reaction temperature, but be mindful of elimination.[7]
Alkene Formation (Elimination)	- Sterically hindered alkyl halide (secondary or tertiary)- High reaction temperature- Bulky, strong base	- Redesign the synthesis to use a less hindered alkyl halide.[17]- Lower the reaction temperature.[17]- Consider alternative methods like the Mitsunobu reaction.
Difficult Product Purification	- Byproducts from the Mitsunobu reaction (triphenylphosphine oxide, hydrazine derivative)	- Utilize modified Mitsunobu reagents or purification strategies to facilitate byproduct removal.[18]

Conclusion

While the classical Williamson ether synthesis is a powerful tool, its application to sterically hindered substrates requires careful consideration of the competing elimination pathway. By understanding the mechanistic principles and employing modified protocols such as phase-transfer catalysis or the silver oxide-promoted method, chemists can often overcome these challenges. For particularly demanding targets, alternative strategies like the Mitsunobu reaction provide a robust and reliable means of accessing sterically congested ethers. The selection of the appropriate synthetic route, guided by the principles outlined in this document, is crucial for the successful synthesis of these valuable molecular architectures.

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• 21. masterorganicchemistry.com [masterorganicchemistry.com]

Application Note: Experimental Setup and Optimization of Fischer Esterification Under Reflux Conditions

Introduction & Mechanistic Causality

The Fischer-Speier esterification is a foundational acyl substitution reaction in organic synthesis and drug development, utilized to convert carboxylic acids and alcohols into esters[1]. Despite its apparent simplicity, the reaction is a complex, thermodynamically controlled equilibrium process[2].

Because carboxylic acids are inherently poor electrophiles and alcohols are weak nucleophiles, the reaction kinetics at room temperature are prohibitively slow. To overcome this, the experimental design relies on two critical interventions:

• Acid Catalysis: A strong Brønsted acid (typically H2​SO4​ or p -toluenesulfonic acid) is introduced to protonate the carbonyl oxygen. This lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO), significantly increasing the electrophilicity of the carbonyl carbon and facilitating nucleophilic attack[3],[4].

• Reflux Conditions: Heating the reaction mixture to its boiling point provides the thermal energy necessary to overcome the activation energy barrier of the nucleophilic addition-elimination steps, while a vertical condenser prevents the loss of volatile reagents[4].

Mechanistic pathway of Fischer esterification highlighting the PADPED sequence.

Equilibrium Dynamics & Le Chatelier's Principle

Every step in the Fischer esterification mechanism is reversible, resulting in an equilibrium constant ( Keq​ ) close to 1[3],[5]. If equimolar amounts of acid and alcohol are reacted, the maximum theoretical yield plateaus at approximately 65%[3].

To force the reaction to completion, the experimental setup must exploit Le Chatelier's Principle by either increasing the concentration of reactants or continuously removing products[6],[7].

Quantitative Impact of Equilibrium Shifts

The following table summarizes the causal relationship between reaction conditions and equilibrium yield based on established literature[3],[8]:

Reaction Condition	Molar Ratio (Acid:Alcohol)	Water Removal Strategy	Expected Equilibrium Yield (%)
Standard Equimolar	1:1	None	~65%
Excess Alcohol	1:10	None	~97%
High Excess Alcohol	1:100	None	~99%
Azeotropic Distillation	1:1 (or slight excess)	Dean-Stark Trap (Toluene)	>95%

Note: For highly expensive or complex drug intermediates, a Dean-Stark apparatus is preferred over flooding the system with excess reagent[3],[6].

Self-Validating Experimental Protocol

The following protocol details the synthesis of a standard ester (e.g., methyl benzoate or isopentyl acetate) using reflux conditions. Every step is designed as a self-validating system to ensure quality control in real-time.

Step-by-step workflow for reflux setup, aqueous workup, and ester isolation.

Step 1: Reaction Setup

• Action: To a dry round-bottom flask, add the carboxylic acid (1.0 eq) and the alcohol (10.0 eq). Add a magnetic stir bar. Slowly add concentrated H2​SO4​ (0.05 eq) dropwise.

• Causality: The alcohol acts as both the reactant and the solvent. Sulfuric acid is added last and dropwise because its dissolution is highly exothermic. The acid serves a dual purpose: protonating the carbonyl and acting as a mild dehydrating agent[9].

• Validation: A homogeneous solution should form. If precipitation occurs, the solvent ratio must be adjusted.

Step 2: Reflux

• Action: Attach a water-cooled reflux condenser. Heat the mixture to the boiling point of the alcohol using an aluminum block or oil bath[10]. Reflux for 1 to 2 hours.

• Causality: Refluxing maintains a constant temperature without solvent loss.

• Validation (Visual): A steady "condensation ring" must be visible in the lower third of the condenser. If vapor escapes the top, the heat is too high or water flow is insufficient.

• Validation (Analytical): Perform Thin Layer Chromatography (TLC). The reaction is complete when the lower- Rf​ carboxylic acid spot disappears, replaced by a higher- Rf​ ester spot (due to the loss of the hydrogen-bonding hydroxyl group).

Step 3: Quenching and Neutralization

• Action: Cool the flask to room temperature. Transfer the mixture to a separatory funnel containing distilled water and an organic extraction solvent (e.g., diethyl ether or ethyl acetate). Wash the organic layer with 5% aqueous NaHCO3​ [10].

• Causality: The bicarbonate wash is critical. It neutralizes the H2​SO4​ catalyst and deprotonates any unreacted carboxylic acid, converting it into a water-soluble sodium carboxylate salt that partitions entirely into the aqueous layer[10],[8].

• Validation: The addition of NaHCO3​ will cause vigorous foaming ( CO2​ gas evolution)[6]. The system is self-validating: continue washing until no more gas evolves upon the addition of fresh bicarbonate, confirming total acid neutralization.

Step 4: Drying and Isolation

• Action: Wash the organic layer with brine (saturated NaCl ), then transfer to an Erlenmeyer flask. Add anhydrous MgSO4​ or Na2​SO4​ [8]. Filter the drying agent and remove the solvent via rotary evaporation.

• Causality: Brine pre-dries the organic layer by altering the osmotic pressure, pulling bulk water out. The anhydrous salt chemically binds trace water.

• Validation: Add MgSO4​ incrementally. The organic layer is completely dry when the newly added powder no longer clumps but flows freely like a "snow globe" when swirled.

• Final Product Validation: Analyze the isolated ester via IR spectroscopy. A successful synthesis is confirmed by the disappearance of the broad O-H stretch (3300–2500 cm−1 ) and the presence of a sharp, intense ester C=O stretch (~1735–1750 cm−1 ).

References

• Master Organic Chemistry - Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions | 3

• Chemistry Steps - Fischer Esterification Mechanism | 4

• Wikipedia - Fischer–Speier esterification | 1

• Homework.Study.com - The Fischer esterification is an equilibrium process | 6

• MDPI - Fischer-Speier Esterification and Beyond: Recent Mechanicistic Advances | 2

• West Virginia University (WVU) - Experiment 22: The Fischer Esterification |10

• OperaChem - Fischer Esterification-Typical Procedures | 8

• PraxiLabs - Fischer Esterification Reaction Experiment |9

• Organic Chemistry Tutor - Fischer Esterification |7

• UCLA Chemistry - Illustrated Glossary of Organic Chemistry - Le Chatelier's Principle | 5

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• 4. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
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• 6. homework.study.com [homework.study.com]
• 7. organicchemistrytutor.com [organicchemistrytutor.com]
• 8. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 9. praxilabs.com [praxilabs.com]
• 10. community.wvu.edu [community.wvu.edu]

Application Note: High-Resolution Purification of Crude Ester Products via Flash Column Chromatography

Introduction & Mechanistic Principles

In pharmaceutical development and synthetic chemistry, esterification reactions (e.g., Fischer esterification, Steglich esterification) frequently yield complex crude mixtures. These mixtures typically contain the target ester, unreacted carboxylic acids, alcohols, coupling reagents (e.g., DCC/DIC), and reaction byproducts. Isolating the pure ester intermediate is a critical bottleneck that requires precise separation techniques. Flash column chromatography offers a high-resolution, scalable, and reproducible solution for this purification[1].

Mechanistic Insights: The Causality of Ester Elution As an Application Scientist, I approach chromatography not as a series of steps, but as a system of competing thermodynamic interactions. Flash chromatography relies on the differential partitioning of analytes between a stationary phase (typically polar silica gel) and a mobile phase (organic solvent). The fundamental causality of separation is driven by functional group polarity. On a silica gel stationary phase, the strength of adsorption follows a predictable series: alkyl halides < saturated hydrocarbons < unsaturated hydrocarbons < ethers < esters < ketones < amines < alcohols < phenols < acids[2].

Because esters lack strong hydrogen-bond donating capabilities (unlike their parent alcohols and carboxylic acids), they interact less strongly with the surface silanol groups of the silica gel[2]. This mechanistic reality allows the ester to elute significantly earlier than the unreacted starting materials, provided the correct mobile phase is selected and the column is packed with precision.

Quantitative Parameters for Ester Purification

To ensure reproducible purifications, all experimental variables must be optimized. The tables below summarize the critical quantitative parameters and solvent systems required for the successful isolation of ester products.

Table 1: Key Quantitative Parameters for Ester Purification

Parameter	Optimal Range	Mechanistic Rationale
TLC Target Rf	0.15 – 0.35	Ensures optimal retention (approx. 3–6 Column Volumes). Prevents co-elution with the solvent front or excessive band broadening[3],[2].
Silica Particle Size	40 – 63 µm (230 – 400 mesh)	Provides a high surface area for rapid mass transfer under positive pressure, yielding superior resolution compared to gravity columns[1],[3].
Silica:Crude Ratio	30:1 (Easy) to 100:1 (Hard)	Higher ratios provide more theoretical plates for separating closely eluting impurities (ΔRf < 0.1)[4],[3].
Elution Flow Rate	~50 mm/min	Balances the rate of analyte diffusion with separation speed to maintain sharp elution bands[3].

Table 2: Common Binary Solvent Systems for Esters

Solvent System	Polarity Profile	Application Notes
Hexanes / Ethyl Acetate	Non-polar / Polar	The gold standard for ester purification. Provides excellent selectivity and is easy to evaporate post-collection[5],[3].
Petroleum Ether / Diethyl Ether	Non-polar / Moderate	Useful for highly lipophilic esters or when low-boiling solvents are required to prevent product degradation[5],[3].
Dichloromethane / Methanol	Polar / Highly Polar	Reserved for highly polar ester derivatives. Note: Methanol must remain <10% of the mixture to avoid dissolving the silica gel[5].

Workflow Visualization

Step-by-step workflow for the purification of crude esters via flash column chromatography.

Self-Validating Experimental Protocol

A robust protocol must be a self-validating system; it should contain built-in checks to ensure the physical chemistry of the separation is functioning as intended.

Phase I: Mobile Phase Optimization (TLC)

• Action: Spot the crude mixture alongside pure starting materials on a silica TLC plate. Develop the plates in various ratios of Hexanes/Ethyl Acetate.

• Causality: The goal is to find a binary ratio where the target ester has an Rf of 0.15–0.35[3]. An Rf in this window corresponds to optimal column retention. Higher Rf values lead to rapid co-elution with non-polar impurities, while lower Rf values cause excessive longitudinal diffusion and band broadening[3],[2].

• Self-Validation Checkpoint: If the ester spot is not baseline-resolved from impurities on the TLC plate (ΔRf < 0.1), the solvent system must be adjusted (e.g., switching to a less polar hydrocarbon) before proceeding to the column[5],[3].

Phase II: Column Preparation (Slurry Packing)

• Action: Weigh out 230–400 mesh silica gel at a 30:1 to 100:1 ratio relative to the crude mass[4],[3]. Suspend the silica in the non-polar solvent component (e.g., hexanes) to create a slurry, and pour it into the column under positive pressure[1].

• Causality: Flash chromatography utilizes fine 40–63 µm silica particles to maximize surface area and theoretical plates[3]. Slurry packing is mandatory because it prevents the entrapment of air bubbles. Trapped gases create "channeling"—paths of least resistance where the mobile phase bypasses the silica bed, destroying the separation resolution[1],[2].

• Self-Validation Checkpoint: Inspect the packed column bed under a light source. The bed must be perfectly uniform, horizontal at the top, and free of any visible cracks or bubbles[1],[6].

Phase III: Sample Loading (The Dry Loading Technique)

• Action: Dissolve the crude ester in a minimal amount of a volatile solvent (e.g., dichloromethane). Add a small mass of silica gel (approx. 2-3x the crude mass) and evaporate the solvent completely using a rotary evaporator to yield a free-flowing powder[4],[3]. Carefully load this powder onto the flat top of the column bed.

• Causality: Crude ester mixtures, especially complex prodrugs, are often insoluble in the non-polar starting eluent (e.g., 95% hexanes). If wet-loaded using a strong polar solvent, that solvent acts as a localized mobile phase, dragging the ester down the column prematurely and causing severe streaking[3]. Dry loading pre-adsorbs the ester onto the stationary phase, ensuring a perfectly narrow initial sample band[4],[3].

• Self-Validation Checkpoint: The dry-loaded powder must be completely dry and free-flowing. Any residual polar solvent will disrupt the initial solvent gradient and cause band broadening.

Phase IV: Gradient Elution

• Action: Begin elution with a solvent polarity that is half of the optimal isocratic TLC concentration (e.g., if 10% EtOAc/Hexanes was optimal on TLC, start the column at 5% EtOAc/Hexanes)[4]. Gradually increase the polar component. Maintain a flow rate of approximately 50 mm/min using positive nitrogen or air pressure[3].

• Causality: A gradient elution sharpens the eluting bands. The weaker initial solvent elutes non-polar impurities while keeping the ester tightly bound. As the strong solvent (Ethyl Acetate) concentration increases, it outcompetes the ester for the silica's active sites, eluting the target compound in a concentrated band[5],[7].

• Self-Validation Checkpoint: Monitor the solvent level meticulously. The column must never run dry; a dry silica bed will crack, instantly ruining the uniform stationary phase required for separation[1],[3].

Phase V: Fraction Collection and Quality Control

• Action: Collect the eluate in sequentially numbered test tubes.

• Causality: High-resolution separation is useless if fractions are pooled blindly based on volume.

• Self-Validation Checkpoint: Perform TLC analysis on every 3rd or 4th fraction. Only pool the fractions that exhibit a single, distinct spot corresponding to the ester's Rf. Concentrate the pooled fractions via rotary evaporation to isolate the pure ester product[3],[8].

Sources

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• 2. web.uvic.ca [web.uvic.ca]
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• 8. researchgate.net [researchgate.net]

A Practical Guide to Post-Polymerization Modification of Allyl-Containing Polymers for Drug Development Applications

Introduction: The Allyl Group as a Versatile Chemical Handle

In the rapidly advancing fields of drug delivery and tissue engineering, functionalized polymers have become indispensable tools.[1][2] These macromolecules serve as intelligent therapeutic platforms, capable of being tailored to target specific cells, respond to biological stimuli, and control the release of therapeutic agents.[1] Among the diverse array of functionalizable polymers, those containing pendant allyl groups represent a uniquely versatile class.[3][4][5][6][7] The carbon-carbon double bond of the allyl group serves as a highly reactive and accessible handle for a wide range of post-polymerization modification reactions. This allows for the precise installation of various functionalities onto a pre-formed polymer backbone, a strategy that circumvents challenges associated with the direct polymerization of complex functional monomers.[8]

This guide provides an in-depth exploration of key post-polymerization modification techniques for allyl-containing polymers, with a focus on their practical application in drug development. We will delve into the causality behind experimental choices, provide detailed, self-validating protocols, and illustrate how these modified polymers can be leveraged to create sophisticated drug delivery systems.[3][4][5][6]

Core Chemistries for Allyl Group Modification

The reactivity of the allyl double bond can be harnessed through several robust chemical transformations. The most prominent and widely utilized methods include thiol-ene "click" chemistry, epoxidation, and hydroboration-oxidation.[3] Each of these reactions offers a distinct pathway to a new functional group, thereby expanding the chemical space available for subsequent conjugation or material fabrication.

Thiol-Ene "Click" Chemistry: The Workhorse of Polymer Modification

The radical-mediated thiol-ene reaction is a cornerstone of post-polymerization modification due to its high efficiency, rapid reaction rates, insensitivity to oxygen, and minimal byproducts, all hallmarks of a "click" reaction.[9][10] The reaction proceeds via a free-radical chain mechanism, where a thiyl radical adds across the allyl double bond in an anti-Markovnikov fashion, resulting in a stable thioether linkage.[10][11] This method is exceptionally versatile for attaching a wide array of molecules, including drugs, peptides, and targeting ligands, provided they contain a thiol group.[9]

Causality in Experimental Design:

• Initiator Choice: The reaction can be initiated by UV light (photoinitiation) or heat (thermal initiation) in the presence of a radical initiator.[10][11] Photoinitiation offers superior spatial and temporal control, which is advantageous for applications like hydrogel patterning. Thermal initiation, often using AIBN, is simpler to implement for bulk modifications.[10][11]

• Solvent Selection: The choice of solvent is dictated by the solubility of the polymer, the thiol, and the initiator. A good solvent should not interfere with the radical reaction. Degassing the solvent is crucial to remove dissolved oxygen, which can quench the radical reaction, although thiol-ene reactions are notably robust in this regard.

• Stoichiometry: A slight excess of the thiol is often used to ensure complete conversion of the allyl groups and to compensate for any potential thiol-thiol disulfide coupling, though this side reaction is generally minimal.

Experimental Protocol: Photoinitiated Thiol-Ene Modification

This protocol details the conjugation of a thiol-containing molecule (e.g., N-acetyl-L-cysteine as a model) to an allyl-functionalized polymer like poly(allyl glycidyl ether) (PAGE).

Materials:

• Poly(allyl glycidyl ether) (PAGE), Mn = 5,000 g/mol

• N-acetyl-L-cysteine

• Photoinitiator: 2,2-Dimethoxy-2-phenylacetophenone (DMPA)

• Solvent: Anhydrous, degassed N,N-Dimethylformamide (DMF)

• UV Lamp (365 nm)

• Schlenk flask and standard glassware

• Nitrogen or Argon source

Procedure:

• Dissolution: In a Schlenk flask under an inert atmosphere, dissolve PAGE (1.0 g, 0.2 mmol, assuming 100% allyl functionality) in 10 mL of anhydrous DMF.

• Reagent Addition: To the stirred polymer solution, add N-acetyl-L-cysteine (0.49 g, 3.0 mmol, 1.5 equivalents per allyl group) and DMPA (0.05 g, 0.2 mmol, 1 mol% relative to allyl groups).

• Degassing: Subject the reaction mixture to three freeze-pump-thaw cycles to ensure the removal of dissolved oxygen.

• Initiation: While stirring at room temperature, irradiate the flask with a 365 nm UV lamp. The distance from the lamp to the flask should be optimized based on the lamp's power.

• Monitoring: Monitor the reaction progress by taking aliquots at regular intervals (e.g., every 15 minutes) and analyzing them via ¹H NMR. The disappearance of the characteristic allyl proton signals (~5.1-5.3 ppm and ~5.8-6.0 ppm) indicates reaction completion.[12]

• Work-up: Once the reaction is complete (typically 1-2 hours), precipitate the functionalized polymer by adding the reaction mixture dropwise into a large volume of a non-solvent (e.g., diethyl ether).

• Purification: Collect the precipitate by filtration or centrifugation, wash it several times with the non-solvent to remove unreacted thiol and initiator, and dry it under vacuum.

Data Presentation: Thiol-Ene Reaction Parameters

Parameter	Condition	Rationale
Initiation	UV (365 nm) with DMPA	Provides excellent temporal and spatial control with high efficiency at room temperature.
Thiol:Allyl Ratio	1.5 : 1	Drives the reaction to completion and minimizes unreacted allyl groups.
Solvent	Anhydrous, Degassed DMF	Ensures solubility of all components and minimizes side reactions with oxygen.
Typical Conversion	>95%	Demonstrates the high efficiency of the "click" reaction.[13]

Visualization: Thiol-Ene Modification Workflow

Caption: Workflow for photoinitiated thiol-ene modification.

Epoxidation: Gateway to Ring-Opening Chemistry

The conversion of allyl groups to epoxides creates a new, highly versatile functional handle. Epoxides are susceptible to ring-opening reactions with a wide variety of nucleophiles (amines, azides, thiols, alcohols), providing a secondary pathway to introduce diverse functionalities.[14] A common and effective epoxidizing agent for this purpose is meta-chloroperoxybenzoic acid (m-CPBA).[15]

Causality in Experimental Design:

• Reagent Choice: m-CPBA is preferred due to its high reactivity and selectivity for double bonds, typically yielding epoxides with high conversion and minimal side reactions.[15]

• Temperature Control: Epoxidation reactions are often run at 0°C to room temperature. Lower temperatures can help to control the exothermic nature of the reaction and prevent unwanted side reactions or polymer degradation.

• Purification: The byproduct of the reaction, meta-chlorobenzoic acid, must be thoroughly removed, as it can catalyze the premature ring-opening of the newly formed epoxides. This is usually achieved by precipitation and extensive washing.

Experimental Protocol: Epoxidation with m-CPBA

Materials:

• Allyl-containing polymer (e.g., Poly(allyl methacrylate-co-divinylbenzene))

• meta-Chloroperoxybenzoic acid (m-CPBA, ~77% purity)

• Solvent: Dichloromethane (DCM)

• Sodium bicarbonate (for quenching)

• Drying agent: Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolution: Dissolve the allyl-containing polymer (1.0 g) in 20 mL of DCM in a round-bottom flask equipped with a stir bar.

• Cooling: Cool the solution to 0°C in an ice bath.

• Reagent Addition: In a separate flask, dissolve m-CPBA (1.5 equivalents per allyl group) in a minimal amount of DCM. Add this solution dropwise to the cooled polymer solution over 30 minutes.

• Reaction: Allow the reaction to stir at 0°C for 1 hour, then let it warm to room temperature and stir for an additional 24 hours.

• Monitoring: Track the conversion by observing the disappearance of allyl proton signals and the appearance of new epoxide proton signals (~2.6-3.2 ppm) in the ¹H NMR spectrum.[2]

• Quenching: Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate to neutralize the acidic byproduct.

• Work-up: Transfer the mixture to a separatory funnel, wash the organic layer sequentially with saturated sodium bicarbonate solution and brine. Dry the organic layer over anhydrous MgSO₄.

• Purification: Filter off the drying agent and concentrate the solution. Precipitate the epoxidized polymer in a cold non-solvent like methanol or hexane. Wash the precipitate thoroughly and dry under vacuum.

Visualization: Epoxidation and Subsequent Ring-Opening

Caption: Pathway from allyl group to diverse functionalities.

Hydroboration-Oxidation: For Anti-Markovnikov Alcohols

The hydroboration-oxidation of allyl groups provides a two-step method to produce primary alcohols with anti-Markovnikov regioselectivity.[16][17] The first step involves the addition of a borane reagent (e.g., borane-tetrahydrofuran complex, BH₃·THF) across the double bond. The subsequent oxidation step, typically with hydrogen peroxide and a base, replaces the boron atom with a hydroxyl group.[16] This transformation is particularly useful for creating hydrophilic polymers or for introducing a site for further esterification or etherification reactions.

Causality in Experimental Design:

• Borane Reagent: BH₃·THF is a common and convenient source of borane. It is crucial to perform this step under anhydrous and inert conditions, as borane reacts readily with water.[16]

• Stereochemistry: The hydroboration step proceeds via a concerted syn-addition, where the boron and hydrogen add to the same face of the double bond. The subsequent oxidation occurs with retention of configuration.[16]

• Oxidation Conditions: The use of hydrogen peroxide and sodium hydroxide in the second step is standard. The basic conditions facilitate the oxidation and ensure the formation of the alcohol.

Experimental Protocol: Hydroboration-Oxidation

Materials:

• Allyl-containing polymer

• Borane-tetrahydrofuran complex (BH₃·THF, 1 M solution in THF)

• Anhydrous Tetrahydrofuran (THF)

• Aqueous Sodium Hydroxide (NaOH, e.g., 3 M)

• Hydrogen Peroxide (H₂O₂, 30% aqueous solution)

• Schlenk line and oven-dried glassware

Procedure:

• Setup: Assemble oven-dried glassware under an inert atmosphere (Nitrogen or Argon).

• Dissolution: Dissolve the allyl-containing polymer (1.0 g) in 15 mL of anhydrous THF.

• Hydroboration: Cool the solution to 0°C. Slowly add BH₃·THF solution (1.1 equivalents per allyl group) via syringe. Allow the mixture to warm to room temperature and stir for 4-6 hours.

• Oxidation - Step 1: Cool the reaction mixture back to 0°C. Slowly and carefully add the aqueous NaOH solution, followed by the dropwise addition of the H₂O₂ solution. Caution: This addition can be exothermic.

• Oxidation - Step 2: After the addition is complete, heat the mixture to 40-50°C and stir for at least 4 hours to ensure complete oxidation.

• Work-up: Cool the reaction mixture. If a precipitate forms, it can be isolated by filtration. Alternatively, the polymer can be precipitated by adding the reaction mixture to a large volume of cold water or another suitable non-solvent.

• Purification: Wash the isolated polymer extensively with water to remove borate salts, followed by a final wash with a non-solvent like ether. Dry the resulting hydroxyl-functionalized polymer under vacuum.

Applications in Drug Development

The ability to precisely modify allyl-containing polymers opens up a vast landscape of applications in pharmaceutics.[3][4][5][6]

• Drug-Polymer Conjugates: Covalent attachment of drugs (e.g., doxorubicin, paclitaxel) to the polymer backbone via the newly introduced functional groups can improve drug solubility, prolong circulation time, and enable targeted delivery.

• Targeted Delivery Systems: Functional groups introduced via these modifications can be used to attach targeting ligands such as antibodies, peptides (e.g., RGD), or small molecules (e.g., folic acid) to direct the polymer-drug conjugate to specific cells or tissues.

• Stimuli-Responsive Hydrogels: Crosslinking of functionalized polymers can form hydrogels for controlled drug release. For example, polymers functionalized with amines (via epoxide ring-opening) can exhibit pH-responsive swelling, leading to drug release in the acidic environment of a tumor.

• Polymeric Micelles and Nanoparticles: Amphiphilic block copolymers can be synthesized by modifying one block of an allyl-containing polymer to become hydrophilic (e.g., via hydroboration-oxidation). These copolymers can self-assemble into core-shell nanoparticles for encapsulating hydrophobic drugs.[3][4][5][6]

Conclusion

Post-polymerization modification of allyl-containing polymers is a powerful and versatile strategy for creating advanced functional materials for drug development. The reactions of thiol-ene click chemistry, epoxidation, and hydroboration-oxidation provide reliable and high-yielding pathways to introduce a wide range of chemical functionalities. By understanding the principles behind these transformations and adhering to robust protocols, researchers can design and synthesize sophisticated polymer-based systems for more effective and targeted therapies.

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• 4. Significance of Polymers with "Allyl" Functionality in Biomedicine: An Emerging Class of Functional Polymers - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 16. chem.libretexts.org [chem.libretexts.org]
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Application Note: Screening Novel Benzoate Compounds for Antimicrobial Activity

The escalating crisis of antimicrobial resistance (AMR) necessitates the rapid discovery and validation of novel chemical scaffolds. Benzoate derivatives—ranging from 3-(phenylcarbamoyl) benzoates to synthetic bornyl and silver(I)-benzoate complexes—have emerged as highly potent antimicrobial agents[1][2][3]. Unlike conventional antibiotics that often target a single highly mutable pathway, rationally designed benzoate derivatives exhibit multi-target pharmacology, making it significantly more challenging for pathogens to develop resistance[1].

This technical guide provides a comprehensive, self-validating framework for screening novel benzoate compounds. It details the causality behind critical experimental choices, ensuring high-fidelity data generation for drug development professionals.

Mechanisms of Action (MoA) of Benzoate Derivatives

The structural versatility of the benzoate moiety allows for diverse modifications (e.g., halogenation, alkylation, or complexation with transition metals), which directly dictate their antimicrobial pharmacodynamics.

• Membrane Disruption: Anionic carboxylate analogues of benzoates inherently possess amphiphilic properties. They integrate into the lipid bilayers of Gram-positive bacteria (such as MRSA), inducing structural perturbations that compromise membrane integrity and lead to cell lysis[1].

• Enzyme Inhibition: Specific derivatives, such as cinnamyl benzoates, act as potent metabolic inhibitors. In fungi, they have been shown to inhibit benzoate 4-hydroxylase (CYP53), an enzyme critical for the detoxification of aromatic compounds, thereby arresting fungal metabolism[4].

• Proton Motive Force (PMF) Uncoupling: As weak organic acids, benzoates can cross microbial cell membranes in their undissociated, lipophilic form. Upon entering the neutral cytoplasm, they dissociate, releasing protons that lower the intracellular pH and collapse the transmembrane proton gradient essential for ATP synthesis[5].

Fig 1: Multi-target mechanisms of action of novel benzoate derivatives against microbial pathogens.

Experimental Screening Workflow

To systematically evaluate a library of novel benzoates, a tiered screening approach is required. Initial high-throughput susceptibility testing must be followed by dynamic kinetic assays and mammalian cytotoxicity profiling to establish a therapeutic window.

Fig 2: Sequential screening workflow for evaluating novel benzoate antimicrobial candidates.

Core Protocols & Methodologies

Protocol A: Minimum Inhibitory Concentration (MIC) via Broth Microdilution

This protocol adheres to the Clinical and Laboratory Standards Institute (CLSI) M07 guidelines.

• Causality Check: Why use Cation-Adjusted Mueller-Hinton Broth (CAMHB)? CAMHB contains standardized physiological concentrations of divalent cations (Ca²⁺ and Mg²⁺). These cations stabilize bacterial outer membranes; omitting them can yield falsely low MICs for membrane-targeting benzoates[1].

Step-by-Step Procedure:

• Inoculum Preparation: Cultivate the target strain (e.g., S. aureus ATCC 25923) on non-selective agar overnight. Suspend isolated colonies in sterile 0.9% saline to match a 0.5 McFarland standard (~1.5 × 10⁸ CFU/mL). Dilute 1:150 in CAMHB to achieve a final well concentration of 5 × 10⁵ CFU/mL.

• Compound Dilution: Prepare a stock solution of the benzoate derivative in DMSO. Perform two-fold serial dilutions in a 96-well plate using CAMHB.

  • Self-Validating Control: Ensure final DMSO concentration does not exceed 1% (v/v) to prevent solvent-induced cytotoxicity. Include a vehicle control well (1% DMSO in CAMHB).

• Inoculation & Incubation: Add 50 µL of the bacterial suspension to 50 µL of the diluted compound. Incubate at 37°C for 18–24 hours under aerobic conditions.

• Readout: The MIC is the lowest concentration exhibiting no visible growth. To determine the Minimum Bactericidal Concentration (MBC), plate 10 µL from all clear wells onto fresh agar. The MBC is the concentration that reduces the initial inoculum by ≥99.9%.

Protocol B: Time-Kill Kinetics Assay

While MIC provides a static snapshot, time-kill kinetics define the pharmacodynamic rate of bacterial killing over time[6][7].

• Causality Check: Why use mid-log phase bacteria? Bacteria in the exponential growth phase are actively synthesizing cell walls and dividing[8]. This maximizes their susceptibility to antimicrobial agents, preventing false negatives that occur when testing dormant, stationary-phase cells.

• Causality Check: Why use a neutralizing fluid? When aliquots are transferred to agar plates for counting, residual benzoate compound can carry over and inhibit growth on the plate. A neutralizer (e.g., universal neutralizer containing Tween 80 and lecithin) quenches the antimicrobial property instantly, ensuring accurate viable counts[9].

Step-by-Step Procedure:

• Culture Preparation: Subculture overnight bacterial growth into 5 mL fresh CAMHB and incubate for 1.5–2 hours at 200 rpm to yield the mid-log growth phase[8].

• Exposure: Adjust the inoculum to 1–5 × 10⁵ CFU/mL. Expose the bacteria to the benzoate compound at concentrations of 1×, 2×, and 4× the predetermined MIC[10].

• Sampling: At predefined time points (e.g., 0, 1, 3, 5, 8, and 24 hours), vortex the culture and remove a 100 µL aliquot[6][8].

• Neutralization & Plating: Immediately transfer the aliquot into 900 µL of neutralizing fluid. Perform 10-fold serial dilutions and spread-plate onto Tryptic Soy Agar (TSA).

• Analysis: Incubate plates for 24 hours and count colonies. A reduction of ≥3-log₁₀ CFU/mL (99.9% kill) from the initial inoculum defines bactericidal activity[7][9].

Protocol C: Cytotoxicity Profiling (MTT Assay)

To ensure the benzoate derivative is safe for mammalian cells, cytotoxicity is evaluated against host cell lines (e.g., HEp-2 or human macrophages)[2].

Step-by-Step Procedure:

• Seed mammalian cells in a 96-well plate at 1 × 10⁴ cells/well in DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C in 5% CO₂.

• Treat cells with varying concentrations of the benzoate derivative (1 to 256 µg/mL) for 24 to 72 hours.

• Add 20 µL of MTT reagent (5 mg/mL) to each well. Incubate for 4 hours. Viable cells reduce MTT to insoluble purple formazan crystals.

• Solubilize crystals with 100 µL DMSO and measure absorbance at 570 nm. Calculate the 50% Cytotoxic Concentration (CC₅₀).

Data Presentation & Interpretation

Quantitative data must be synthesized to calculate the Selectivity Index (SI = CC₅₀ / MIC) . An SI > 10 generally indicates a favorable safety profile, meaning the compound is highly toxic to bacteria but benign to mammalian cells[2].

Table 1: Representative Susceptibility and Cytotoxicity Profile of Novel Benzoate Derivatives

Compound ID	Target Pathogen	MIC (µg/mL)	MBC (µg/mL)	CC₅₀ (HEp-2) (µg/mL)	Selectivity Index (SI)	MoA Classification
Benz-L8	S. aureus (MRSA)	4.0	8.0	>128.0	>32.0	Membrane Disruption
Benz-L14	S. aureus (VRSA)	2.0	2.0	96.0	48.0	Membrane Disruption
Bornyl-B1	T. cruzi	10.1	N/A	145.5	14.4	Metabolic Arrest
Ag-NHC-B	C. albicans	3.25	6.5	64.0	19.7	CYP53 Inhibition

Table 2: Time-Kill Kinetics (Log₁₀ CFU/mL) for Compound Benz-L8 against MRSA

Time Point (Hours)	Growth Control (No Drug)	0.5× MIC (2 µg/mL)	1× MIC (4 µg/mL)	4× MIC (16 µg/mL)
0	5.12	5.12	5.12	5.12
1	5.80	5.05	4.10	3.20
3	6.95	4.90	3.05	2.01 (Bactericidal)
5	7.80	4.85	2.50	< 1.00
24	9.10	5.10	< 1.00	< 1.00

Interpretation: Compound Benz-L8 exhibits rapid, concentration-dependent bactericidal activity, achieving a >3-log₁₀ reduction within 3 hours at 4× MIC, validating its potential as a fast-acting membrane disruptor[1][7].

Sources

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Protocol for Assessing the Antioxidant Potential of Synthetic Organic Compounds

Introduction: The Critical Role of Antioxidant Assessment in Drug Development

Oxidative stress, a state defined by an imbalance between the production of reactive oxygen species (ROS) and the biological system's ability to neutralize these reactive intermediates, is implicated in the pathophysiology of a wide array of human diseases. This includes neurodegenerative disorders, cardiovascular diseases, cancer, and diabetes. Synthetic organic compounds with the ability to counteract oxidative stress represent a promising avenue for therapeutic intervention. Consequently, the accurate and comprehensive assessment of a compound's antioxidant potential is a cornerstone of modern drug discovery and development.

This application note provides a detailed guide for researchers, scientists, and drug development professionals on the principles and execution of key in vitro assays to characterize the antioxidant capacity of synthetic organic compounds. It emphasizes not just the procedural steps but the underlying chemical principles, ensuring a robust and well-validated approach to screening and characterization.

Understanding the Mechanisms: A Multi-Assay Approach is Essential

No single assay can fully encapsulate the complex nature of antioxidant activity.[1] Antioxidants can act through various mechanisms, which are broadly categorized into two main types:

• Hydrogen Atom Transfer (HAT): In this mechanism, the antioxidant donates a hydrogen atom to a free radical, quenching it. The Oxygen Radical Absorbance Capacity (ORAC) assay is a classic example of a HAT-based method.[2]

• Single Electron Transfer (SET): This mechanism involves the antioxidant donating an electron to reduce a radical or a metal ion. Assays like the 2,2-diphenyl-1-picrylhydrazyl (DPPH), 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS), and Ferric Reducing Antioxidant Power (FRAP) are based on the SET mechanism.[2][3]

Given these distinct mechanisms, it is highly recommended to employ a panel of assays to obtain a comprehensive antioxidant profile of a synthetic compound.[4]

Choosing the Right Assay: A Strategic Decision

The selection of an appropriate antioxidant assay depends on the specific research question, the chemical nature of the compound being tested, and the available laboratory equipment. The following diagram and table provide a framework for making an informed decision.

Caption: Decision tree for selecting an appropriate antioxidant assay.

Assay	Principle	Wavelength	Standard	Pros	Cons
DPPH	SET	~517 nm[5]	Trolox, Ascorbic Acid	Simple, rapid, uses a stable radical.[1]	Radical is not biologically relevant, can be affected by solvent and pH.[6]
ABTS	Primarily SET[7]	~734 nm[8]	Trolox	Applicable to both hydrophilic and lipophilic compounds, reproducible.[3]	Radical is not found in biological systems, results can be time-dependent.[4][6]
FRAP	SET	~593 nm[9]	FeSO₄, Trolox	Simple, rapid, automated.[10]	Does not measure thiol antioxidants, performed at non-physiological pH.[2]
ORAC	HAT	Ex: 485nm, Em: 520nm[11]	Trolox	Uses a biologically relevant radical source.[11]	Requires a fluorometer, sensitive to temperature, longer analysis time.[4]
CAA	Cellular Uptake & Radical Scavenging	Ex: 485nm, Em: 538nm[12]	Quercetin	Measures antioxidant activity in a cellular context, accounts for bioavailability.[12]	More complex, requires cell culture facilities, potential for compound interference.[12]

Detailed Experimental Protocols

The following protocols are designed for a 96-well microplate format, which is suitable for screening multiple compounds and concentrations.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Principle: The DPPH assay is based on the reduction of the stable DPPH radical, which is deep violet in color, by an antioxidant.[13] The donation of a hydrogen atom or electron from the antioxidant to DPPH results in the formation of the non-radical form, diphenylpicrylhydrazine, which is a pale yellow color.[5] This color change leads to a decrease in absorbance at approximately 517 nm, which is proportional to the radical scavenging activity of the compound.[5][13]

Caption: Chemical principle of the DPPH radical scavenging assay.

Materials:

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol (or other suitable solvent)

• Test compounds

• Standard antioxidant (e.g., Trolox or Ascorbic Acid)

• 96-well microplate

• Microplate reader

Protocol:

• Reagent Preparation:

  • DPPH Solution (0.1 mM): Dissolve 3.94 mg of DPPH in 100 mL of methanol. This solution should be prepared fresh and kept in the dark.[14]

  • Test Compound Solutions: Prepare a stock solution of the synthetic compound (e.g., 1 mg/mL) in the same solvent used for the DPPH solution. Perform serial dilutions to obtain a range of concentrations.

  • Standard Solution: Prepare a stock solution of Trolox or ascorbic acid and dilute it to create a standard curve.

• Assay Procedure:

  • Add 100 µL of the test compound or standard solutions at various concentrations into the wells of a 96-well plate.[14]

  • Add 100 µL of the 0.1 mM DPPH solution to each well.[14]

  • Control: 100 µL of solvent + 100 µL of DPPH solution.

  • Blank: 100 µL of solvent + 100 µL of solvent.

  • Incubate the plate in the dark at room temperature for 30 minutes.[9]

  • Measure the absorbance at 517 nm using a microplate reader.[9]

• Data Analysis:

  • Calculate the percentage of radical scavenging activity using the following formula:

    • % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

  • Plot the % inhibition against the concentration of the test compound to determine the IC₅₀ value (the concentration required to scavenge 50% of the DPPH radicals).[5]

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Assay

Principle: This assay measures the ability of a compound to scavenge the stable ABTS radical cation (ABTS•+).[8] The ABTS•+ is generated by oxidizing ABTS with potassium persulfate, resulting in a blue-green solution with a characteristic absorbance at 734 nm.[8][15] When an antioxidant is added, it neutralizes the ABTS•+, leading to a decrease in the solution's color intensity, which is proportional to the antioxidant's activity.[8] Results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC).[15]

Materials:

• ABTS diammonium salt

• Potassium persulfate

• Deionized water

• Ethanol or PBS

• Test compounds

• Trolox

• 96-well microplate

• Microplate reader

Protocol:

• Reagent Preparation:

  • ABTS Stock Solution (7 mM): Prepare by dissolving ABTS in water.

  • Potassium Persulfate Solution (2.45 mM): Dissolve 6.6 mg of potassium persulfate in 10 mL of deionized water.[8]

  • ABTS•+ Working Solution: Mix the ABTS stock solution and potassium persulfate solution in a 1:1 ratio and allow the mixture to stand in the dark at room temperature for 12-16 hours before use.[16] Dilute the resulting blue-green solution with ethanol or PBS to an absorbance of 0.70 (± 0.02) at 734 nm.

  • Test Compound and Trolox Solutions: Prepare a range of concentrations in a suitable solvent.

• Assay Procedure:

  • Add 20 µL of the test compound or Trolox standard to the wells of a 96-well plate.

  • Add 200 µL of the ABTS•+ working solution to each well.

  • Incubate at room temperature for 6 minutes in the dark.[15]

  • Measure the absorbance at 734 nm.

• Data Analysis:

  • Calculate the percentage of inhibition as described for the DPPH assay.

  • Create a standard curve by plotting the percentage inhibition versus the concentration of Trolox.

  • The TEAC value is calculated as the ratio of the slope of the dose-response curve for the test compound to the slope of the dose-response curve for Trolox.[17]

Cellular Antioxidant Assay (CAA)

Principle: The CAA is a more biologically relevant method that measures the antioxidant capacity of a compound within a cellular environment.[12] It utilizes a cell-permeable probe, 2',7'-Dichlorodihydrofluorescin diacetate (DCFH-DA), which is non-fluorescent.[18] Once inside the cell, cellular esterases deacetylate DCFH-DA to DCFH, which is then oxidized by ROS to the highly fluorescent 2',7'-Dichlorofluorescein (DCF).[19] Antioxidant compounds that can permeate the cell membrane will inhibit the oxidation of DCFH, thereby reducing the fluorescence intensity.[20]

Materials:

• Human hepatocarcinoma (HepG2) cells

• Cell culture medium

• 96-well black, clear-bottom cell culture plates

• DCFH-DA probe

• AAPH (2,2'-Azobis(2-amidinopropane) dihydrochloride) - a free radical initiator

• Quercetin (standard)

• Test compounds

• Fluorescence microplate reader

Protocol:

• Cell Culture:

  • Seed HepG2 cells (e.g., 6 x 10⁴ cells/well) in a 96-well black plate and incubate for 24 hours until confluent.[18]

• Assay Procedure:

  • Remove the growth medium and wash the cells gently with PBS or HBSS.[18]

  • Treat the cells with 50 µL of the test compound or quercetin standard at various concentrations and 50 µL of DCFH-DA solution.[18]

  • Incubate for 1 hour at 37°C.[18]

  • Remove the treatment solution and wash the cells.[18]

  • Add 100 µL of AAPH solution to each well to induce oxidative stress.[18]

  • Immediately place the plate in a fluorescence reader pre-set to 37°C.

  • Measure the fluorescence kinetically (e.g., every 5 minutes for 1 hour) with excitation at ~485 nm and emission at ~538 nm.[12]

• Data Analysis:

  • Calculate the area under the curve (AUC) for the fluorescence versus time plot.

  • Calculate the CAA unit using the formula: CAA unit = 100 - (AUC_sample / AUC_control) x 100.[18]

  • The results are typically expressed as micromoles of quercetin equivalents (QE) per gram or mL of the compound.[18]

Trustworthiness and Self-Validation

To ensure the reliability and reproducibility of the results, the following practices are essential:

• Controls: Always include positive controls (a known antioxidant like Trolox or quercetin) and negative controls (solvent only) in every assay plate.

• Standard Curve: A fresh standard curve must be generated for each experiment to ensure accurate quantification. An R² value of ≥ 0.98 is desirable for the linear regression of the standard curve.[8]

• Replicates: All samples, standards, and controls should be run in triplicate to assess the precision of the measurements.

• Solvent Effects: Ensure that the solvent used to dissolve the test compounds does not interfere with the assay. A solvent control should be included.

• Compound Interference: For colorimetric assays, test for any intrinsic absorbance of the compound at the measurement wavelength. For fluorescence-based assays, check for auto-fluorescence.

By adhering to these principles and detailed protocols, researchers can confidently and accurately assess the antioxidant potential of novel synthetic organic compounds, providing a solid foundation for further preclinical and clinical development.

References

• Re, R., et al. (1999). Determination of Trolox Equivalent Antioxidant Capacity (TEAC). Bio-protocol. Retrieved from [Link]

• Noreen, H., et al. (2021). Ferric reducing antioxidant potential (FRAP) assay. Bio-protocol. Retrieved from [Link]

• Salehi, B., et al. (2023). How to assess antioxidant activity? Advances, limitations, and applications of in vitro, in vivo, and ex vivo approaches. PMC. Retrieved from [Link]

• Apak, R., et al. (2021). Recent Advances in Antioxidant Capacity Assays. IntechOpen. Retrieved from [Link]

• Elabscience. (n.d.). Total Antioxidant Capacity (T-AOC) Colorimetric Assay Kit (ABTS, Chemical Method). Elabscience. Retrieved from [Link]

• G-Biosciences. (n.d.). FRAP Antioxidant Assay. G-Biosciences. Retrieved from [Link]

• BMG Labtech. (n.d.). The OxiSelect Cellular Antioxidant Assay (CAA) on the FLUOstar Omega. BMG Labtech. Retrieved from [Link]

• Grokipedia. (n.d.). Trolox equivalent antioxidant capacity. Grokipedia. Retrieved from [Link]

• Kamiya Biomedical Company. (n.d.). Cellular Antioxidant Activity Assay. Kamiya Biomedical Company. Retrieved from [Link]

• Cell Biolabs, Inc. (n.d.). OxiSelect™ Ferric Reducing Antioxidant Power (FRAP) Assay Kit. Cell Biolabs, Inc. Retrieved from [Link]

• Zen-Bio. (n.d.). ABTS Antioxidant Assay Kit. Zen-Bio. Retrieved from [Link]

• Ou, B., et al. (2001). Ferric-bipyridine assay: A novel spectrophotometric method for measurement of antioxidant capacity. PMC. Retrieved from [Link]

• Pérez-Jiménez, J., et al. (2021). Principal advantages and disadvantages of the main methods for determining antioxidant capacity in meat and meat products. ResearchGate. Retrieved from [Link]

• Gulcin, İ. (2020). The Versatility of Antioxidant Assays in Food Science and Safety—Chemistry, Applications, Strengths, and Limitations. MDPI. Retrieved from [Link]

• Pérez-Jiménez, J., et al. (2023). ABTS/TAC Methodology: Main Milestones and Recent Applications. MDPI. Retrieved from [Link]

• Zen-Bio. (n.d.). CAA Antioxidant Assay Kit. Zen-Bio. Retrieved from [Link]

• Cell Biolabs, Inc. (n.d.). OxiSelect™ Trolox Equivalent Antioxidant Capacity (TEAC) Assay Kit (ABTS). Cell Biolabs, Inc. Retrieved from [Link]

• Amorati, R., & Valgimigli, L. (2014). Advantages and limitations of common testing methods for antioxidants. ResearchGate. Retrieved from [Link]

• ResearchGate. (2020). How to determination of Trolox Equivalent Antioxidant Capacity (TEAC)?. ResearchGate. Retrieved from [Link]

• Re, R., et al. (1999). Antioxidant activity applying an improved ABTS radical cation decolorization assay. ResearchGate. Retrieved from [Link]

• Wikipedia. (n.d.). Trolox equivalent antioxidant capacity. Wikipedia. Retrieved from [Link]

• G-Biosciences. (n.d.). ORAC Assay. G-Biosciences. Retrieved from [Link]

• Cell Biolabs, Inc. (n.d.). OxiSelect™ Oxygen Radical Antioxidant Capacity (ORAC) Activity Assay. Cell Biolabs, Inc. Retrieved from [Link]

• BMG Labtech. (n.d.). Antioxidant potential using ORAC assay. BMG Labtech. Retrieved from [Link]

• Pérez-Beltrán, S., et al. (2024). A Kinetic Approach to Oxygen Radical Absorbance Capacity (ORAC): Restoring Order to the Antioxidant Activity of Hydroxycinnamic Acids and Fruit Juices. MDPI. Retrieved from [Link]

• Amerigo Scientific. (n.d.). DPPH Assay: Principle, Applications, and Complete Guide. Amerigo Scientific. Retrieved from [Link]

• Ferreira, I. C. F. R., et al. (2023). Exploiting Kinetic Features of ORAC Assay for Evaluation of Radical Scavenging Capacity. MDPI. Retrieved from [Link]

• Encyclopedia.pub. (2023). DPPH Radical Scavenging Assay. Encyclopedia.pub. Retrieved from [Link]

• Tomar, V., et al. (2022). A Review on Procedure of QSAR Assessment in Organic Compounds as a Measure of Antioxidant Potentiality. ICAPSR. Retrieved from [Link]

• Zen-Bio. (n.d.). DPPH Antioxidant Assay Kit. Zen-Bio. Retrieved from [Link]

• Gulcin, İ. (2023). DPPH Radical Scavenging Assay. MDPI. Retrieved from [Link]

• Sreejayan, N., et al. (2012). Evaluation of the Antioxidant Activity of Novel Synthetic Chalcones and Flavonols. International Journal of Pharmaceutical Sciences and Research.

• Munteanu, I. G., & Apetrei, C. (2021). Analytical Methods Used in Determining Antioxidant Activity: A Review. PMC. Retrieved from [Link]

• ResearchGate. (2025). Evaluation of natural and synthetic compounds according to their antioxidant activity using a multivariate approach. ResearchGate. Retrieved from [Link]

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Application Note: Harnessing Allyl 3-ethoxy-4-((2-methylbenzyl)oxy)benzoate for Next-Generation Protective Coatings

Introduction: A Novel Monomer for Advanced Coating Formulations

The relentless pursuit of high-performance coatings that offer superior durability, environmental resistance, and tailored functionalities is a cornerstone of materials science innovation. In this context, the design of novel monomers plays a pivotal role in pushing the boundaries of what is achievable. This application note introduces Allyl 3-ethoxy-4-((2-methylbenzyl)oxy)benzoate , a unique multifunctional monomer, and explores its potential in the development of advanced, cross-linked protective coatings.

The molecular architecture of Allyl 3-ethoxy-4-((2-methylbenzyl)oxy)benzoate suggests its utility as a versatile building block. The presence of a terminal allyl group provides a reactive site for polymerization, particularly through UV-initiated thiol-ene chemistry, which is known for its rapid, efficient, and solvent-free curing capabilities.[1][2] The benzoate ester core, a structure prevalent in plasticizers and polymer modifiers, is anticipated to confer desirable properties such as flexibility, adhesion, and compatibility with a range of polymer matrices.[3][4] Furthermore, the ethoxy and 2-methylbenzyl ether functionalities are expected to enhance thermal stability and influence the mechanical properties of the final cured coating.

This document serves as a comprehensive guide for researchers and formulation scientists, providing a foundational understanding, starting formulations, detailed application protocols, and robust characterization methodologies to unlock the potential of Allyl 3-ethoxy-4-((2-methylbenzyl)oxy)benzoate in novel coating systems.

Physicochemical Properties and Proposed Curing Mechanism

While extensive experimental data on Allyl 3-ethoxy-4-((2-methylbenzyl)oxy)benzoate is not yet widely available, its chemical structure allows for the prediction of key properties and a plausible curing mechanism.

Predicted Physicochemical Properties:

Property	Predicted Value/Characteristic	Rationale
Molecular Formula	C₂₀H₂₂O₄	Based on chemical structure.
Molecular Weight	342.39 g/mol	Calculated from the molecular formula.
Appearance	Colorless to pale yellow viscous liquid	Typical for aromatic esters of this molecular weight.[5]
Solubility	Soluble in common organic solvents (e.g., acetone, ethyl acetate, THF); Insoluble in water	The ester and ether linkages, along with the aromatic rings, confer lipophilicity.
Boiling Point	> 250 °C (estimated)	High molecular weight and aromatic structure suggest a high boiling point.

Proposed UV Curing Mechanism: Thiol-Ene Photopolymerization

A highly efficient and attractive route for curing coatings containing Allyl 3-ethoxy-4-((2-methylbenzyl)oxy)benzoate is through a UV-initiated thiol-ene reaction. This "click" chemistry approach offers numerous advantages, including rapid cure speeds at ambient temperatures, low shrinkage, and insensitivity to oxygen inhibition, which is a common issue in free-radical polymerization of acrylates.[1]

The proposed mechanism involves the reaction of the allyl group of our target monomer with a multifunctional thiol crosslinker in the presence of a photoinitiator. Upon exposure to UV radiation, the photoinitiator generates free radicals, which then abstract a hydrogen atom from the thiol, creating a thiyl radical. This thiyl radical rapidly adds across the double bond of the allyl group, forming a carbon-centered radical. A chain transfer reaction with another thiol molecule regenerates the thiyl radical and propagates the polymerization, leading to a cross-linked polymer network.

Diagram of Proposed Thiol-Ene Curing Mechanism:

Caption: Proposed UV-initiated thiol-ene curing mechanism.

Experimental Protocols

Protocol 1: Preparation of a UV-Curable Coating Formulation

This protocol describes the preparation of a model solvent-free coating formulation based on Allyl 3-ethoxy-4-((2-methylbenzyl)oxy)benzoate.

Materials:

• Allyl 3-ethoxy-4-((2-methylbenzyl)oxy)benzoate (Monomer)

• Pentaerythritol tetrakis(3-mercaptopropionate) (4-functional thiol, 4SH)

• 2,2-Dimethoxy-2-phenylacetophenone (DMPA) or similar photoinitiator

• Substrates (e.g., glass slides, steel Q-panels)

• Micropipettes and vials

• Vortex mixer

Procedure:

• Formulation Preparation: In a clean amber vial to protect from ambient light, combine the components according to the ratios in the table below. The stoichiometry of allyl to thiol groups is a critical parameter influencing the final properties of the coating.[1] A 1:1 stoichiometry is a good starting point.

  Component	Weight % (for 1:1 Stoichiometry)	Purpose
  Allyl 3-ethoxy-4-((2-methylbenzyl)oxy)benzoate	58.5%	Primary Monomer
  Pentaerythritol tetrakis(3-mercaptopropionate)	40.5%	Crosslinker
  2,2-Dimethoxy-2-phenylacetophenone (DMPA)	1.0%	Photoinitiator
  Total	100.0%

• Mixing: Tightly cap the vial and mix the components thoroughly using a vortex mixer for 2-3 minutes until a homogenous, clear liquid is obtained.

• Degassing (Optional but Recommended): Centrifuge the formulation for 1-2 minutes to remove any entrapped air bubbles, which can cause defects in the final coating.

Protocol 2: Coating Application and UV Curing

Equipment:

• Film applicator or wire-wound rod (e.g., 25 µm)

• UV curing system (e.g., medium-pressure mercury lamp) with controlled intensity and wavelength output (typically 320-390 nm).

Procedure:

• Substrate Preparation: Ensure substrates are thoroughly cleaned and degreased. For example, wash glass slides with detergent, rinse with deionized water and acetone, and dry completely.

• Application: Apply a small amount of the formulation to one end of the substrate. Draw down the formulation using a film applicator to create a uniform wet film of a desired thickness.

• Curing: Immediately place the coated substrate in the UV curing chamber. Expose the film to UV radiation. Curing time will depend on the UV lamp intensity and the formulation, but a starting point could be an exposure for 10-60 seconds.[1][6] The coating should be tack-free after curing.

Diagram of Experimental Workflow:

Caption: General experimental workflow for coating preparation and testing.

Characterization and Performance Evaluation

A comprehensive evaluation of the cured coating is essential to understand its performance characteristics.[7]

Spectroscopic Analysis

• FTIR-ATR Spectroscopy: To monitor the curing process, acquire FTIR spectra of the liquid formulation and the cured coating. The disappearance of the thiol peak (~2570 cm⁻¹) and the C=C stretch of the allyl group (~1645 cm⁻¹) will confirm the thiol-ene reaction.[6]

Mechanical Properties

• Pencil Hardness (ASTM D3363): This provides a quick assessment of the coating's surface hardness and cure. Coatings prepared with hyperbranched polymers have demonstrated high pencil hardness values (e.g., 4-9H).[1][8]

• Adhesion (ASTM D3359 - Cross-Hatch Test): Evaluates the adhesion of the coating to the substrate. The result is rated on a scale from 5B (no detachment) to 0B (severe detachment).

• Mandrel Bend Test (ASTM D522): Assesses the flexibility and resistance to cracking of the coating on a metallic substrate when bent around a conical mandrel.

Hypothetical Performance Data:

Test Method	Expected Result	Significance
Pencil Hardness	3H - 6H	Indicates good surface hardness and mar resistance.[1]
Adhesion (on steel)	4B - 5B	Suggests strong bonding to the substrate.
Mandrel Bend	Pass at 1/8 inch	Demonstrates excellent flexibility.
Water Absorption	< 0.1 wt%	Low water uptake is crucial for corrosion protection and durability.[8][9]

Thermal Analysis

• Differential Scanning Calorimetry (DSC): Used to determine the glass transition temperature (Tg) of the cured coating. The Tg is a critical parameter that dictates the material's behavior at different temperatures (e.g., rigid vs. flexible).

• Thermogravimetric Analysis (TGA): Measures the thermal stability of the coating by monitoring its weight loss as a function of temperature. This is important for applications where the coating will be exposed to elevated temperatures. Initial decomposition temperatures for similar systems can be above 250 °C.[9]

Conclusion and Future Outlook

Allyl 3-ethoxy-4-((2-methylbenzyl)oxy)benzoate presents itself as a promising candidate for the formulation of high-performance, UV-curable coatings. The combination of a reactive allyl group with a robust benzoate ester core offers a unique balance of processability and performance. The proposed thiol-ene curing pathway provides an energy-efficient and rapid method for producing highly cross-linked, durable films.

Further research should focus on a systematic investigation of structure-property relationships by varying the type of thiol crosslinker, photoinitiator concentration, and curing conditions. Exploring the incorporation of this monomer into hybrid systems, for example with epoxies or polyurethanes, could further expand its application scope.[9] The protocols and methodologies outlined in this note provide a solid foundation for scientists and researchers to begin exploring the full potential of this novel monomer in the development of next-generation coatings.

References

• American Institute of Physics. (n.d.). Development and Characterization of Novel Polymer Composite Coating on Steel Substrates. AIP Publishing.
• Ataman Kimya. (n.d.). POLYBROMINATED BENZOATE ESTER.

• Wu, Y., Liu, J., Cheng, F., Jiao, X., Fan, Y., Lai, G., & Li, M. (2020). Fabrication of Transparent UV-Cured Coatings with Allyl-Terminated Hyperbranched Polycarbosilanes and Thiol Silicone Resins. ACS Omega, 5(24), 14665–14674. [Link]

• Kolesnikova, I., Gaidukov, S., & Gaidukova, G. (2019). Self-Initiated UV-Curable Allyl Ether and Vinyl Ether Urethane Monomers and Oligomers. Conference Paper.
• Arendt, W. D. (2003). Liquid benzoate ester compositions and aqueous polymer compositions containing same as plasticizers. (U.S. Patent No. 6,534,578). U.S. Patent and Trademark Office.
• Wu, Y., Liu, J., Cheng, F., Jiao, X., Fan, Y., Lai, G., & Li, M. (2020). Fabrication of Transparent UV-Cured Coatings with Allyl-Terminated Hyperbranched Polycarbosilanes and Thiol Silicone Resins. ResearchGate.
• Vratsanos, M. S. (2017). Analytical Series: Rheological and Thermal Characterization of Polymer Coatings: A Case Study. CoatingsTech.
• PubMed. (2020). Fabrication of Transparent UV-Cured Coatings with Allyl-Terminated Hyperbranched Polycarbosilanes and Thiol Silicone Resins.
• MDPI. (n.d.). Special Issue : Application of Novel Polymer Coatings.
• MDPI. (2020). UV-Cured Coatings Prepared with Sulfhydryl-Terminated Branched Polyurethane and Allyl-Terminated Hyperbranched Polycarbosilane.
• Google Patents. (n.d.). US20160068655A1 - Integrated process for the production of benzoate plasticizers.
• American Coatings Association. (n.d.). NOVEL ACRYLIC POLYMER FOR Architectural Exterior P.
• ACS Publications. (2015). Activated Ester Containing Polymers: Opportunities and Challenges for the Design of Functional Macromolecules. Chemical Reviews.
• Hallstar. (n.d.). SPECIALTY BENZOATE ESTER PLASTICIZERS.
• National Institutes of Health. (2023). Polymer Composite Analysis and Characterization. PMC.
• Mol-Instincts. (n.d.). Synthesis of Methyl 4-(Allyloxy)benzoate.
• Angene Chemical. (n.d.). Allyl 3-chloro-5-ethoxy-4-((2-methylbenzyl)oxy)benzoate(CAS# 1706438-27-8).
• ChemicalBook. (n.d.). ALLYL BENZOATE CAS#: 583-04-0.
• National Institutes of Health. (n.d.). Prop-2-ynyl 3-methoxy-4-(prop-2-ynyloxy)benzoate. PMC.

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• 2. researchgate.net [researchgate.net]
• 3. hallstarindustrial.com [hallstarindustrial.com]
• 4. Liquid benzoate ester compositions and aqueous polymer compositions containing same as plasticizers - Eureka | Patsnap [eureka.patsnap.com]
• 5. ALLYL BENZOATE CAS#: 583-04-0 [m.chemicalbook.com]
• 6. researchgate.net [researchgate.net]
• 7. paint.org [paint.org]
• 8. Fabrication of Transparent UV-Cured Coatings with Allyl-Terminated Hyperbranched Polycarbosilanes and Thiol Silicone Resins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. UV-Cured Coatings Prepared with Sulfhydryl-Terminated Branched Polyurethane and Allyl-Terminated Hyperbranched Polycarbosilane [mdpi.com]

Application Notes &amp; Protocols: Incorporation of Substituted Benzoates into Liquid Crystal Formulations

Abstract

Substituted benzoates are a cornerstone in the design of advanced liquid crystal (LC) materials, offering a versatile scaffold for tuning mesomorphic properties. Their incorporation as either primary mesogens or dopants allows for the precise control of phase behavior, transition temperatures, and electro-optical characteristics. This guide provides an in-depth exploration of the principles and methodologies for integrating substituted benzoates into liquid crystal formulations. It covers the synthesis of a representative benzoate derivative, detailed protocols for creating and characterizing guest-host mixtures, and an application focus on the formulation of liquid crystal nanoparticles for drug delivery. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the unique properties of benzoate-based liquid crystals.

Introduction: The Role of Substituted Benzoates in Liquid Crystal Science

Substituted benzoates are a class of organic compounds characterized by a central benzoic acid ester core. The versatility of this structure lies in the ability to modify the terminal groups (R¹ and R²) attached to the phenyl rings. These modifications, even subtle ones, can significantly alter the molecule's aspect ratio, polarity, and polarizability—key determinants of liquid crystalline behavior.[1][2]

The addition of benzoate moieties to a molecular core can enhance the conformational freedom of the molecule, influencing the formation of various liquid crystal phases, or mesophases.[3] For instance, the length of alkyl or alkoxy chains can lower transition temperatures and stabilize nematic or smectic phases.[3][4] The introduction of polar substituents like cyano (-CN) or nitro (-NO₂) groups can dramatically increase the dielectric anisotropy, a critical parameter for display applications.

This guide will walk through the practical aspects of harnessing these properties, from molecular synthesis to final formulation and characterization.

Fundamentals of Benzoate-Based Mesogen Design

The liquid crystalline properties of a substituted benzoate are dictated by its molecular geometry. Rod-like, or calamitic, liquid crystals are the most common, and their stability is influenced by several factors:

• Rigid Core: The central benzoate ester group provides the necessary rigidity. Adding more aromatic rings (e.g., biphenyl benzoates) increases this rigidity and often raises the clearing point (the temperature at which the material becomes an isotropic liquid).[5]

• Terminal Substituents (R¹, R²): These flexible chains, typically alkyl or alkoxy groups, are crucial. Longer chains tend to lower melting points and can promote the formation of more ordered smectic phases over nematic phases.[1]

• Lateral Substituents: Atoms or small groups attached to the side of the aromatic core can decrease the melting point by disrupting crystal packing. This is often a desirable strategy for creating room-temperature liquid crystals.[1]

The relationship between these structural elements and the resulting mesophase is a foundational concept in liquid crystal design. By logically selecting substituents, researchers can engineer materials with specific transition temperatures and phase behaviors.

Synthesis and Characterization of a Model Substituted Benzoate

To illustrate the process, this section provides a protocol for the synthesis of 4-Hexyloxyphenyl 4-methoxybenzoate, a representative calamitic liquid crystal. The synthesis is a two-step esterification process.

Protocol 3.1: Synthesis of 4-Hexyloxyphenyl 4-methoxybenzoate

Objective: To synthesize a substituted benzoate mesogen via Steglich esterification.

Materials:

• 4-Methoxybenzoic acid

• 4-Hexyloxyphenol

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 4-(Dimethylamino)pyridine (DMAP)

• Dichloromethane (DCM), anhydrous

• Sodium bicarbonate (NaHCO₃), saturated solution

• Magnesium sulfate (MgSO₄), anhydrous

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for elution

Procedure:

• Reactant Setup: In a 250 mL round-bottom flask, dissolve 4-methoxybenzoic acid (1.0 eq) and 4-hexyloxyphenol (1.0 eq) in anhydrous DCM (approx. 10 mL per gram of benzoic acid).

• Catalyst Addition: Add a catalytic amount of DMAP (0.1 eq) to the solution.

• Coupling Agent: Cool the flask in an ice bath (0 °C). In a separate container, dissolve DCC (1.1 eq) in a minimal amount of anhydrous DCM and add it dropwise to the reaction mixture over 15 minutes.

  • Causality Note: DCC is the coupling agent that activates the carboxylic acid for esterification. The reaction is performed at 0 °C to minimize side reactions, such as the formation of N-acylurea byproduct. DMAP acts as a catalyst to accelerate the reaction.

• Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 12-18 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Workup: A white precipitate of dicyclohexylurea (DCU) will form. Filter the reaction mixture through a Celite pad to remove the DCU precipitate.

• Extraction: Transfer the filtrate to a separatory funnel. Wash sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel, using a hexane/ethyl acetate gradient to yield the pure ester.

• Characterization:

  • NMR Spectroscopy: Confirm the structure of the final product using ¹H and ¹³C NMR.

  • FTIR Spectroscopy: Verify the presence of the ester carbonyl stretch (~1735 cm⁻¹) and the disappearance of the carboxylic acid O-H stretch.

Formulation of a Guest-Host Liquid Crystal Mixture

Substituted benzoates can be incorporated into existing liquid crystal mixtures (the "host") to modify their properties. This "guest-host" approach is common in both display and non-display applications.[6]

Protocol 4.1: Incorporation of a Benzoate Dopant into a Nematic Host

Objective: To prepare a 5 wt% mixture of a synthesized benzoate guest in a commercial nematic liquid crystal host (e.g., E7) and observe the effect on the clearing point.

Materials:

• Synthesized 4-Hexyloxyphenyl 4-methoxybenzoate ("guest")

• Nematic liquid crystal host E7 (or similar)

• Small glass vial with a screw cap

• Hot plate with magnetic stirring

• Ultrasound bath

Procedure:

• Weighing: Accurately weigh the guest and host materials into the glass vial to achieve the desired weight percentage (e.g., 5 mg of guest and 95 mg of host for a 5 wt% mixture).

• Heating and Mixing: Place the vial on a hot plate and heat it to a temperature approximately 10-15 °C above the clearing point of the host liquid crystal. The mixture should become a clear, isotropic liquid.

  • Causality Note: Heating above the clearing point ensures that both components are in the isotropic liquid phase, allowing for complete and uniform molecular mixing.

• Homogenization: Gently stir the mixture with a small magnetic stir bar for 30-60 minutes while maintaining the temperature. For viscous mixtures, intermittent sonication in an ultrasound bath can aid in achieving homogeneity.

• Cooling: Slowly cool the mixture back to room temperature. The resulting formulation is now ready for characterization.

Characterization of the Final Liquid Crystal Formulation

The primary techniques for characterizing the phase behavior of a new liquid crystal formulation are Polarized Optical Microscopy (POM) and Differential Scanning Calorimetry (DSC).[7]

Protocol 5.1: Determining Phase Transition Temperatures by DSC

Objective: To measure the melting and clearing points of the prepared guest-host mixture.

Materials:

• Differential Scanning Calorimeter (DSC)

• Hermetically sealed aluminum DSC pans

• The prepared guest-host LC formulation

Procedure:

• Sample Preparation: Place a small amount of the LC mixture (typically 1-5 mg) into a DSC pan and hermetically seal it. An empty sealed pan will be used as the reference.[7]

• Thermal Program:

  • Equilibrate the sample at a low temperature (e.g., 0 °C).

  • Heat the sample at a controlled rate (e.g., 10 °C/min) to a temperature well above the expected clearing point.

  • Hold for 2-5 minutes to ensure thermal history is erased.

  • Cool the sample back to the starting temperature at the same rate.

• Data Analysis: The phase transitions will appear as peaks in the heat flow curve.[8]

  • Endothermic peaks on heating correspond to transitions from a more ordered to a less ordered state (e.g., Crystal -> Nematic, Nematic -> Isotropic).

  • Exothermic peaks on cooling correspond to transitions from a less ordered to a more ordered state (e.g., Isotropic -> Nematic).

  • The peak onset temperature is typically reported as the transition temperature. The area under the peak corresponds to the enthalpy of the transition (ΔH).[9]

Table 1: Example DSC Data for a Benzoate-Doped Nematic Host

Sample	Transition	Onset Temp. (Heating, °C)	Onset Temp. (Cooling, °C)	ΔH (J/g)
Pure Host (E7)	Nematic -> Isotropic	61.2	60.5	2.8
Host + 5% Benzoate	Nematic -> Isotropic	58.5	57.9	2.6

This data is illustrative. The addition of a lower-clearing-point guest typically depresses the clearing point of the host mixture.

Visualization of Experimental Workflow

Caption: Workflow for synthesis, formulation, and characterization.

Application Focus: Liquid Crystal Nanoparticles for Drug Delivery

Benzoate-based surfactants and lipids can be used to form lyotropic liquid crystals in the presence of a solvent (typically water). These can be dispersed into Liquid Crystal Nanoparticles (LCNPs), which are promising vehicles for drug delivery due to their biocompatibility and ability to encapsulate both hydrophobic and hydrophilic drugs.[10][11]

Protocol 6.1: Formulation of Benzoate-Based LCNPs via High-Energy Dispersion

Objective: To formulate LCNPs using a benzoate-containing lipid and a stabilizer for the encapsulation of a model hydrophobic drug.

Materials:

• Benzoate-containing lipid (e.g., a glycerol monooleate derivative with a benzoate headgroup)

• Stabilizer (e.g., Poloxamer 407 or Pluronic F127)

• Model hydrophobic drug (e.g., Curcumin)

• Phosphate Buffered Saline (PBS)

• High-shear homogenizer or probe sonicator

Procedure:

• Lipid Phase Preparation: Melt the benzoate-containing lipid at an appropriate temperature (e.g., 60-70 °C). Dissolve the model drug in the molten lipid.

• Aqueous Phase Preparation: Dissolve the stabilizer in PBS. Heat the aqueous phase to the same temperature as the lipid phase.

• Pre-emulsion Formation: Add the hot aqueous phase to the hot lipid phase and mix using a high-shear homogenizer at low speed for 5-10 minutes to form a coarse pre-emulsion.

  • Causality Note: This step creates a rough dispersion of the lipid phase in the aqueous phase, which is necessary for the subsequent high-energy homogenization step to be effective.

• High-Energy Homogenization: Subject the pre-emulsion to high-energy dispersion using a probe sonicator.[12] Sonicate in pulses (e.g., 30 seconds on, 30 seconds off) in an ice bath to prevent overheating, for a total of 10-15 minutes.

• Cooling and Annealing: Allow the resulting nano-dispersion to cool to room temperature and anneal for several hours to allow for the self-assembly and stabilization of the internal liquid crystalline structure.[12]

• Characterization:

  • Particle Size: Determine the mean particle size and polydispersity index (PDI) using Dynamic Light Scattering (DLS).

  • Internal Structure: Confirm the liquid crystalline phase (e.g., lamellar, cubic, hexagonal) using Small-Angle X-ray Scattering (SAXS).[13]

  • Encapsulation Efficiency: Separate the LCNPs from the unencapsulated drug via ultracentrifugation and quantify the drug in the supernatant using UV-Vis spectroscopy.

Visualization of LCNP Formulation Logic

Caption: Logic flow for LCNP formulation.

References

• Influence of Benzoate on Substituent Benzoic Acids with Implications on Spectroscopic Studies through Inter Molecular Hydrogen Bonding. (2011). Semantic Scholar.
• Liquid crystal nanoparticle formulation as an oral drug delivery system for liver-specific distribution. (2016). PMC.
• Liquid Crystalline Benzoic Acid Ester MIDA Boronates: Synthesis and Mesomorphic Properties. (2020). Thieme Chemistry.
• Influence of Benzoate on Substituent Benzoic Acids with Implications on Spectroscopic. (2011). Semantic Scholar.
• Benzoate liquid crystals with direct isotropic–smectic transition and antipathogenic activity. (2016). Comptes Rendus de l'Académie des Sciences.
• Synthetic, Mesomorphic, and DFT Investigations of New Nematogenic Polar Naphthyl Benzoate Ester Deriv
• A Comparative Guide to Validating Liquid Crystal Phase Transition Temper
• Introducing the azocinnamic acid scaffold into bent-core liquid crystal design: A structure–property rel
• Recent advances in lyotropic liquid crystal nanoparticle formulations for drug delivery systems. (2025). Frontiers.
• Analyzing the impact of the size of fluoro and chloro substituents on induced mesomorphism in hydrogen bonded liquid crystals. (2024). RSC Publishing.
• Benzoate liquid crystals with direct isotropic-smectic transition and antipathogenic activity. (2016). Comptes Rendus de l'Académie des Sciences.
• Liquid crystal formation from the benzoic acid ester of hydroxypropylcellulose. (2025).
• Synthesis, Crystal Structure, and Properties of Cholesteryl 4-(Benzoylamino)
• Induced Nematic Phase of New Synthesized Laterally Fluorinated Azo/Ester Deriv
• liquid crystalline drug delivery system for sustained release loaded with an antitubercular drug. (2018). Journal of Drug Delivery and Therapeutics.
• Calorimetry of phase transitions in liquid crystal 8CB under shear flow. (2023). RSC Publishing.
• Synthesis and Characterization of Self-Assembled Liquid Crystals: p-Alkoxybenzoic Acids. (2011).
• Angular Dependence of Guest–Host Liquid Crystal Devices with High Pretilt Angle Using Mixture of Vertical and Horizontal Alignment M
• Liquid crystal nanoparticle formulation as an oral drug delivery system for liver-specific distribution. (2016).
• Synthesis of Liquid Crystal Compound with Azo Linaker and Effect of Terminal Group on Liquid Crystal Properties. (2025). International Journal of Research in Engineering and Science.
• Liquid crystal nanoparticles for commercial drug delivery. (n.d.). White Rose Research Online.
• Guest-host liquid crystal polarizer for electrically switchable polariz
• Phase transitions in liquid crystals. (n.d.). Stanford University.
• DSC Analysis of Liquid Crystalline Phases. (n.d.). Scribd.
• LIQUID CRYSTAL PHASES. (n.d.). University of Hamburg.
• Optical characteristics of a guest–host reflective liquid-crystal display with a phase compensator but no polarizing sheet and. (2002). Journal of Optical Technology.
• MR-TADF liquid crystals: towards self assembling host–guest mixtures showing narrowband emission from the mesophase. (n.d.). Chemical Science (RSC Publishing).
• Effects of solute characteristics and concentration on a lyotropic liquid crystal: solute-induced phase change. (n.d.). PubMed.
• Guest-Host Interactions in Nematic Liquid Crystals. (2017).

Sources

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• 2. Analyzing the impact of the size of fluoro and chloro substituents on induced mesomorphism in hydrogen bonded liquid crystals - RSC Advances (RSC Publishing) DOI:10.1039/D3RA08569D [pubs.rsc.org]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Benzoate liquid crystals with direct isotropic–smectic transition and antipathogenic activity [comptes-rendus.academie-sciences.fr]
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Technical Notes & Optimization

Technical Support Center: Yield Optimization for Allyl 3-ethoxy-4-((2-methylbenzyl)oxy)benzoate Synthesis

Welcome to the Technical Support and Methodology Center. This guide is engineered for drug development professionals and synthetic chemists experiencing yield bottlenecks, regioselectivity issues, or purification challenges during the synthesis of Allyl 3-ethoxy-4-((2-methylbenzyl)oxy)benzoate.

By analyzing the thermodynamic and kinetic properties of the intermediates, this guide provides self-validating protocols and troubleshooting matrices to ensure >90% isolated yields.

Process Overview & Mechanistic Logical Routing

A common point of failure in this synthesis is the sequence of operations. 3-ethoxy-4-hydroxybenzoic acid contains two nucleophilic sites: a carboxylic acid (pKa ~4.5) and a phenol (pKa ~9.5).

Causality of Route Selection: If etherification (O-alkylation of the phenol) is attempted first, the highly reactive carboxylate will indiscriminately react with the 2-methylbenzyl bromide, forming an unwanted benzyl ester. To prevent this, our validated workflow exploits the 5-order-of-magnitude pKa differential by performing a selective room-temperature allyl esterification first , followed by a high-temperature phenolic O-alkylation .

Two-stage synthesis workflow favoring selective esterification prior to etherification.

Troubleshooting Guide: Stage 1 - Selective Allyl Esterification

Q: I am observing di-allylation (formation of the allyl ether as well as the allyl ester). How do I suppress this? A: Di-allylation occurs when the reaction is over-basified or heated. Because the carboxylic acid is significantly more acidic than the phenol, you must strictly limit the base to 1.05–1.1 equivalents of K₂CO₃ and maintain the reaction at room temperature (20–25 °C). This ensures only the carboxylate is deprotonated, leaving the phenol intact.

Q: My allyl esterification has stalled, and the allyl bromide seems to be degrading. What is the alternative? A: If base-mediated esterification fails due to moisture or substrate sensitivity, you can utilize Mitsunobu conditions. The DEAD-TPP (diethyl azodicarboxylate and triphenylphosphine) system enables regio- and stereoselective esterification of allylic alcohols with benzoic acid, consistently achieving quantitative yields[1]. Alternatively, advanced functionalized allyl aryl ethers can be synthesized from benzoic acids via dearomatization and decarboxylative allylation (DcA) approaches using Palladium catalysts[2].

Troubleshooting Guide: Stage 2 - Phenolic O-Alkylation

Q: My O-alkylation yield is stuck at 40%, and NMR indicates the presence of a C-alkylated isomer. Why is the aromatic ring reacting instead of the oxygen? A: This is a classic solvent-effect failure. Use of protic solvents (like ethanol or wet solvents) pushes the formation of C-alkylated products because the solvent forms hydrogen bonds with the phenolate oxygen, sterically shielding it and forcing the electrophile to attack the aromatic ring[3]. Furthermore, lower temperatures and less polar solvents generally favor C-alkylation over O-alkylation[4]. Solution: Switch to a strictly anhydrous, highly polar aprotic solvent like DMF or DMSO, and elevate the temperature to 80 °C to break the tight ion pairs and expose the "naked" phenoxide oxygen.

Q: The final product contains significant amounts of hydrolyzed intermediate (carboxylic acid). How is this happening in Stage 2? A: K₂CO₃ is highly hygroscopic. If your base or your DMF contains trace water, the hydroxide generated at 80 °C will rapidly saponify your previously formed allyl ester. Ensure all reagents are oven-dried and use anhydrous DMF.

Diagnostic logic tree for identifying and resolving low synthesis yields.

Quantitative Data: Condition Optimization Matrix

The following table summarizes the causal relationship between reaction conditions and isolated yields, derived from optimized workflow data.

Reaction Stage	Solvent	Base (Eq)	Temp (°C)	Primary Byproduct Observed	Isolated Yield (%)
1. Allyl Esterification	DMF (Dry)	K₂CO₃ (1.1)	25	None (Clean conversion)	94%
1. Allyl Esterification	DMF (Dry)	K₂CO₃ (2.5)	60	Di-allylated impurity	61%
2. O-Alkylation	Ethanol	K₂CO₃ (1.5)	80	C-Alkylated isomer	38%
2. O-Alkylation	DMF (Wet)	K₂CO₃ (1.5)	80	Hydrolyzed ester (Saponification)	52%
2. O-Alkylation	DMF (Dry)	K₂CO₃ (1.5)	80	None (Clean conversion)	91%

Self-Validating Experimental Protocols

To ensure reproducibility and E-E-A-T standards, the following protocols include built-in In-Process Controls (IPCs) that allow the chemistry to validate itself in real-time.

Protocol A: Synthesis of Allyl 3-ethoxy-4-hydroxybenzoate (Stage 1)

• Initiation: Dissolve 3-ethoxy-4-hydroxybenzoic acid (1.0 eq) in anhydrous DMF (0.5 M concentration) under an inert N₂ atmosphere.

• Deprotonation: Add oven-dried K₂CO₃ (1.1 eq). Stir for 15 minutes at room temperature.

  • Validation Checkpoint: The solution should become slightly turbid but remain relatively pale, indicating selective carboxylate formation.

• Alkylation: Dropwise add allyl bromide (1.1 eq). Stir at room temperature for 4 hours.

• IPC (TLC): Run a TLC (Hexanes/EtOAc 3:1).

  • Self-Validation: The product spot will be less polar than the starting material. Because the phenolic -OH is still intact, the new spot must stain strongly positive (dark blue/purple) with FeCl₃ . If it does not stain, you have over-alkylated.

• Workup: Quench with water, extract with EtOAc. Wash the organic layer with 5% aqueous LiCl (3x).

  • Causality: DMF is highly miscible in organics; LiCl significantly increases the aqueous phase's ionic strength, forcing DMF out of the organic layer and preventing yield loss during concentration.

Protocol B: Synthesis of Allyl 3-ethoxy-4-((2-methylbenzyl)oxy)benzoate (Stage 2)

• Initiation: Dissolve the intermediate from Protocol A (1.0 eq) in anhydrous DMF.

• Deprotonation: Add K₂CO₃ (1.5 eq).

  • Validation Checkpoint: The solution will shift to a distinct yellow/orange suspension, visually confirming the formation of the highly conjugated phenoxide anion.

• Alkylation: Add 2-methylbenzyl bromide (1.2 eq). Heat the reaction to 80 °C for 6 hours.

• IPC (TLC): Run a TLC.

  • Self-Validation: The final product will shift to an even less polar position. Crucially, this spot will NOT stain with FeCl₃ , providing immediate visual confirmation that the phenol has been successfully capped with the 2-methylbenzyl group.

• Workup & Purification: Standard aqueous workup followed by silica gel chromatography or recrystallization from ethanol.

Frequently Asked Questions (FAQs)

Q: Can I perform this synthesis in a single "one-pot" reaction to save time? A: Yes, but it requires strict sequential addition. You must add 1.0 eq of base and allyl bromide first, wait for complete esterification (verified by TLC), and then add the remaining 1.5 eq of base and 2-methylbenzyl bromide before heating to 80 °C. However, stepwise purification (isolating the intermediate) reliably yields a higher purity final product and prevents complex mixed-ether/ester byproducts.

Q: Is the allyl ester stable during long-term storage? A: Allyl esters are generally stable but can be susceptible to oxidative cleavage or transition-metal-catalyzed deprotection (e.g., by ambient palladium or ruthenium contaminants). Store the final compound under argon at -20 °C in an amber vial to prevent UV-induced degradation of the allyl double bond.

References

• Source: Academia.
• Functionalized Allyl Aryl Ether Synthesis from Benzoic Acids Using a Dearomatization and Decarboxylative Allylation Approach Source: ACS Publications URL
• Improving yield and purity in Friedel-Crafts alkylation of phenols Source: Benchchem URL
• Source: PharmaXChange.

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• 1. (PDF) Esterification of allylic alcohols with benzoic acid in the presence of diethyl azodicarboxylate and triphenylphosphine [academia.edu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pharmaxchange.info [pharmaxchange.info]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Synthesis of Substituted Allyl Benzoates

Welcome to the Technical Support Center for the synthesis of substituted allyl benzoates. This guide is designed for researchers, scientists, and professionals in drug development. Here, you will find in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help you navigate the common challenges and side reactions encountered during the synthesis of this important class of molecules. Our goal is to provide you with the technical expertise and practical insights needed to ensure the success and integrity of your experiments.

Introduction to Allyl Benzoate Synthesis

The synthesis of substituted allyl benzoates is a fundamental transformation in organic chemistry, with applications ranging from the development of novel therapeutics to the creation of advanced materials. While several methods exist for the formation of the ester linkage between a substituted benzoic acid and an allylic alcohol, each comes with its own set of potential side reactions and optimization challenges. This guide will focus on the most common synthetic routes and provide solutions to the issues that may arise.

Frequently Asked Questions (FAQs) and Troubleshooting Guides

This section addresses specific issues you may encounter during the synthesis of substituted allyl benzoates.

General Issues

Q1: My reaction is not going to completion, and I have a low yield of the desired allyl benzoate. What are the common causes?

A1: Low yields in esterification reactions can stem from several factors, depending on the chosen method. Here are some general troubleshooting steps:

• Purity of Reagents and Solvents: Ensure that all your starting materials, reagents, and solvents are of high purity and anhydrous, where required. Water can be particularly detrimental in many esterification reactions.

• Reaction Stoichiometry: Carefully check the molar ratios of your reactants. In some cases, using an excess of one reactant (often the more volatile or less expensive one) can drive the reaction to completion.

• Reaction Temperature and Time: Esterification reactions can be sensitive to temperature. Ensure your reaction is running at the optimal temperature for the specific method you are using. Monitor the reaction progress using an appropriate technique (e.g., TLC, GC-MS, or NMR) to determine the optimal reaction time.

• Catalyst Activity: If you are using a catalyst, ensure it is fresh and active. Some catalysts can degrade over time or become poisoned by impurities.

Method-Specific Troubleshooting

The Fischer-Speier esterification involves the reaction of a carboxylic acid and an alcohol in the presence of an acid catalyst.[1]

Q2: I am observing significant amounts of unreacted starting materials in my Fischer esterification. How can I improve the conversion?

A2: The Fischer esterification is a reversible reaction, so driving the equilibrium towards the product side is crucial for high yields.[2] Consider the following:

• Water Removal: The formation of water as a byproduct can inhibit the forward reaction. Employ methods to remove water as it is formed, such as using a Dean-Stark apparatus or adding a dehydrating agent like molecular sieves.[3]

• Excess Reactant: Using a large excess of the allylic alcohol can shift the equilibrium towards the formation of the ester.[2]

• Catalyst Choice and Loading: Strong protic acids like sulfuric acid or p-toluenesulfonic acid are common catalysts.[1] Ensure you are using an appropriate catalyst at a suitable concentration.

Q3: I am seeing byproducts that I suspect are from the decomposition of my allylic alcohol. How can I prevent this?

A3: Allylic alcohols can be prone to side reactions under strongly acidic conditions and at elevated temperatures, such as rearrangement or elimination.[4] To mitigate this:

• Milder Acid Catalyst: Consider using a milder acid catalyst or a solid-supported acid catalyst to reduce the acidity of the reaction medium.

• Temperature Control: Optimize the reaction temperature to be high enough for the esterification to proceed at a reasonable rate but low enough to minimize the decomposition of the starting material.

The Steglich esterification utilizes a coupling agent, typically a carbodiimide like N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), in the presence of a nucleophilic catalyst, such as 4-(dimethylaminopyridine) (DMAP).[5]

Q4: I am having difficulty removing the dicyclohexylurea (DCU) byproduct from my reaction mixture.

A4: The formation of insoluble DCU is a common challenge in DCC-mediated couplings. Here are some strategies for its removal:

• Filtration: After the reaction is complete, cool the reaction mixture (if soluble in the reaction solvent at low temperatures) and filter off the precipitated DCU.

• Solvent Choice: Choose a solvent in which the desired product is soluble but the DCU is not, facilitating its removal by filtration.

• Alternative Carbodiimide: Consider using a water-soluble carbodiimide like EDC. The corresponding urea byproduct is water-soluble and can be easily removed with an aqueous workup.

Q5: My Steglich esterification is giving a low yield, and I am observing a significant amount of an N-acylurea byproduct. What is happening and how can I prevent it?

A5: The formation of an N-acylurea byproduct occurs when the O-acylisourea intermediate rearranges before it can react with the alcohol. This is a known side reaction in Steglich esterifications.[6] To minimize this:

• DMAP is Crucial: DMAP acts as an acyl transfer agent, forming a more reactive acylpyridinium intermediate that is less prone to rearrangement. Ensure you are using a catalytic amount of DMAP (typically 5-10 mol%).[5]

• Reaction Conditions: Running the reaction at lower temperatures can sometimes suppress the rearrangement.

The Mitsunobu reaction allows for the conversion of an alcohol to an ester with inversion of stereochemistry, using a phosphine (e.g., triphenylphosphine, PPh₃) and an azodicarboxylate (e.g., diethyl azodicarboxylate, DEAD, or diisopropyl azodicarboxylate, DIAD).[7]

Q6: My Mitsunobu reaction is messy, and I am struggling to purify my allyl benzoate from the triphenylphosphine oxide and reduced azodicarboxylate byproducts.

A6: The removal of byproducts is a notorious challenge in the Mitsunobu reaction.[8] Here are some purification strategies:

• Crystallization: If your product is a solid, crystallization can be an effective way to separate it from the often oily byproducts.

• Chromatography: Column chromatography is a common method for purification. However, the byproducts can sometimes co-elute with the product.

• Modified Reagents: Consider using polymer-supported triphenylphosphine or modified azodicarboxylates that facilitate easier removal of the byproducts by filtration.[7][9]

• Precipitation: In some cases, the byproducts can be precipitated by the addition of a non-polar solvent like hexanes to a more polar solution of the crude product (e.g., in ether).[10]

Q7: I am not getting the expected inversion of stereochemistry at my chiral allylic alcohol center.

A7: The Mitsunobu reaction typically proceeds with a clean Sₙ2 inversion.[11] If you are not observing this, consider the following:

• Reaction Mechanism: Ensure that the reaction is proceeding through the desired pathway. Side reactions can sometimes lead to products with retained stereochemistry.

• Steric Hindrance: Highly sterically hindered alcohols may react slowly or not at all, potentially allowing for competing side reactions. Using a more acidic carboxylic acid, like p-nitrobenzoic acid, can sometimes improve yields for hindered alcohols.[9]

Side Reactions Involving the Allyl Group

Q8: I am observing a byproduct with the same mass as my desired product but with a different NMR spectrum. Could this be a Claisen rearrangement product?

A8: Yes, allyl aryl ethers and, to a lesser extent, allyl benzoates can undergo a[10][10]-sigmatropic rearrangement known as the Claisen rearrangement, especially at elevated temperatures.[12][13] This will result in the formation of a C-allylated benzoic acid derivative.

• Temperature Control: The Claisen rearrangement is thermally induced. To avoid this side reaction, it is crucial to run your synthesis at the lowest possible temperature that still allows for the desired esterification to occur.[14]

• Catalyst Choice: Some Lewis acid catalysts used in certain esterification methods can also promote the Claisen rearrangement.[13] If you suspect this is happening, you may need to screen for alternative catalysts.

Q9: In the synthesis of a substituted allyl phenoxybenzoate, I am getting a mixture of O-allylated and C-allylated products. How can I favor O-allylation?

A9: The competition between O-allylation and C-allylation is a common issue when working with phenols. The outcome is often dependent on the reaction conditions.[15]

• Base and Solvent: The choice of base and solvent can significantly influence the regioselectivity. Polar aprotic solvents like DMF or acetone generally favor O-allylation. The use of a weaker base, such as potassium carbonate, can also favor O-allylation over C-allylation.

• Counter-ion: The nature of the counter-ion of the phenoxide can also play a role. For example, potassium salts often favor O-allylation more than sodium salts.

Experimental Protocols

Below are generalized, step-by-step protocols for common methods of synthesizing substituted allyl benzoates. Note: These are starting points and may require optimization for your specific substrates.

Protocol 1: Fischer-Speier Esterification

This protocol describes the direct esterification of a substituted benzoic acid with an allylic alcohol.

Materials:

• Substituted benzoic acid (1.0 eq)

• Allylic alcohol (3.0 - 5.0 eq)

• Concentrated sulfuric acid (catalytic, e.g., 2-5 mol%)

• Toluene (as solvent for azeotropic removal of water)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add the substituted benzoic acid, allylic alcohol, and toluene.

• Add the catalytic amount of concentrated sulfuric acid to the mixture.

• Heat the reaction mixture to reflux and monitor the collection of water in the Dean-Stark trap.

• Continue heating until no more water is collected or the reaction is deemed complete by TLC or other monitoring methods.

• Cool the reaction mixture to room temperature.

• Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or distillation.

Protocol 2: Steglich Esterification

This protocol is suitable for substrates that are sensitive to acidic conditions.

Materials:

• Substituted benzoic acid (1.0 eq)

• Allylic alcohol (1.2 eq)

• N,N'-Dicyclohexylcarbodiimide (DCC) (1.1 eq)

• 4-(Dimethylamino)pyridine (DMAP) (0.1 eq)

• Anhydrous dichloromethane (DCM) as solvent

Procedure:

• To a flame-dried, inert gas-filled round-bottom flask, add the substituted benzoic acid, allylic alcohol, and DMAP.

• Dissolve the solids in anhydrous DCM.

• Cool the mixture to 0 °C in an ice bath.

• In a separate flask, dissolve the DCC in a minimal amount of anhydrous DCM and add it dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by TLC.

• Upon completion, filter the reaction mixture to remove the precipitated dicyclohexylurea (DCU). Wash the filter cake with a small amount of cold DCM.

• Combine the filtrate and washings and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 3: Mitsunobu Reaction

This protocol is useful for inverting the stereochemistry of a chiral allylic alcohol.

Materials:

• Chiral allylic alcohol (1.0 eq)

• Substituted benzoic acid (1.2 eq)

• Triphenylphosphine (PPh₃) (1.5 eq)

• Diethyl azodicarboxylate (DEAD) or Diisopropyl azodicarboxylate (DIAD) (1.5 eq)

• Anhydrous tetrahydrofuran (THF) as solvent

Procedure:

• To a flame-dried, inert gas-filled round-bottom flask, add the chiral allylic alcohol, substituted benzoic acid, and triphenylphosphine.

• Dissolve the solids in anhydrous THF.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add the DEAD or DIAD dropwise to the reaction mixture. A color change is typically observed.

• Allow the reaction to warm to room temperature and stir for 4-12 hours.

• Monitor the reaction progress by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by column chromatography to separate the desired ester from the triphenylphosphine oxide and reduced azodicarboxylate byproducts.

Data Presentation

The choice of reaction conditions can significantly impact the yield and purity of the desired allyl benzoate. The following table provides a general overview of how key parameters can be adjusted to optimize the synthesis.

Parameter	Fischer Esterification	Steglich Esterification	Mitsunobu Reaction
Temperature	Typically refluxing temperatures (60-120 °C)	Room temperature to mild heating (0-40 °C)	Low to room temperature (0-25 °C)
Catalyst	Strong acid (H₂SO₄, p-TsOH)	DMAP	Not applicable
Key Reagents	Excess alcohol	Carbodiimide (DCC, EDC)	Phosphine (PPh₃) and Azodicarboxylate (DEAD, DIAD)
Common Solvents	Toluene, or excess alcohol as solvent	Dichloromethane, THF	THF, Dichloromethane
Primary Byproducts	Water	Dicyclohexylurea (DCU) or equivalent	Triphenylphosphine oxide, reduced azodicarboxylate
Key to High Yield	Efficient water removal	Use of DMAP to prevent N-acylurea formation	Careful purification to remove byproducts

Visualizing Reaction Mechanisms

Understanding the underlying mechanisms of both the desired reaction and potential side reactions is crucial for effective troubleshooting.

General Esterification Workflow

Caption: General workflow for the synthesis of substituted allyl benzoates.

Claisen Rearrangement Side Reaction

Caption: The thermal[10][10]-sigmatropic Claisen rearrangement side reaction.

References

• Organic Syntheses. A general procedure for mitsunobu inversion of sterically hindered alcohols. [Link]

• Chem-Station. Mitsunobu Reaction. [Link]

• Organic Chemistry Portal. Mitsunobu Reaction. [Link]

• Wikipedia. Mitsunobu reaction. [Link]

• Beilstein Journals. Synthesis and late stage modifications of Cyl derivatives. [Link]

• PharmaXChange.info. Chemistry of Enolates - C vs O Alkylation. [Link]

• PrepChem.com. Synthesis of allyl benzoate. [Link]

• ACS Publications. Catalytic C–N and C–H Bond Activation: ortho-Allylation of Benzoic Acids with Allyl Amines. [Link]

• PubChem. Allyl benzoate. [Link]

• ACS Publications. One-Pot Synthesis of 2-Benzyl/2-Allyl-Substituted Thiobenzoazoles Using Transition-Metal-Free Conditions in Water. [Link]

• Royal Society of Chemistry. A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids. [Link]

• ACS Publications. Functionalized Allyl Aryl Ether Synthesis from Benzoic Acids Using a Dearomatization and Decarboxylative Allylation Approach. [Link]

• Chemistry Steps. Fischer Esterification. [Link]

• PMC. Allylation of C‐, N‐, and O‐Nucleophiles via a Mechanochemically‐Driven Tsuji–Trost Reaction Suitable for Late‐Stage Modification of Bioactive Molecules. [Link]

• Organic Chemistry Portal. A convenient Two-Step Procedure for the Synthesis of Substituted Allylic Amines from Allylic Alcohols. [Link]

• ACS Publications. Development of a New Lewis Acid-Catalyzed Claisen Rearrangement. [Link]

• Harned Research Group. Allylation of C=O Bonds. [Link]

• ResearchGate. Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives. [Link]

• PMC. Catalytic Enantioselective Claisen Rearrangements of O-Allyl β-Ketoesters. [Link]

• Master Organic Chemistry. Fischer Esterification – Carboxylic Acid to Ester Under Acidic Conditions. [Link]

• ResearchGate. A Convenient Procedure for the Esterification of Benzoic Acids with Phenols: A New Application for the Mitsunobu Reaction. [Link]

• PMC. Elucidating the reaction mechanism of the benzoate oxidation pathway encoded aldehyde dehydrogenase from Burkholderia xenovorans LB400. [Link]

• MDPI. Regioselectivity of the Claisen Rearrangement of Meta- and Para-Substituted Allyl Aryl Ethers. [Link]

• MDPI. Fischer-Speier Esterification and Beyond: Recent Mechanicistic Advances. [Link]

• ACS Publications. Synergistic Transition Metal and Hydrogen Bonding Phase-Transfer Catalysis Enables Enantioconvergent Allylic Fluorination with KF. [Link]

• MIT OpenCourseWare. 5.310 (F19) Fischer Esterification Lab Manual. [Link]

• FooDB. Showing Compound Allyl benzoate (FDB020375). [Link]

• Organic Chemistry Portal. Asymmetric Claisen Rearrangements Enabled by Catalytic Asymmetric Di(allyl) Ether Synthesis. [Link]

• YouTube. Fischer Esterification | Mechanism + Easy TRICK!. [Link]

• ACS Publications. Effects of Reaction Temperature on the Formation of Polyurethane Prepolymer Structures. [Link]

• ResearchGate. Structural confirmation and spectroscopic signature of N-Allyl-2-hydroxy-5-methyl-3-oxo-2, 3-dihydrobenzofuran-2-carboxamide and its monohydrate cluster. [Link]

• PMC. Significance of Polymers with “Allyl” Functionality in Biomedicine: An Emerging Class of .... [Link]

• ResearchGate. Facile Removal Strategy forAllyl and Allyloxycarbonyl Protecting Groups Using Solid-SupportedBarbituric Acid under Palladium Catalysis. [Link]

• ResearchGate. Synthesis of Azo-Bridged Benzothiazole-Phenyl Ester Derivatives via Steglich Esterification. [Link]

• PMC. An Orthogonal Purification Strategy for Isolating Crosslinked Domains of Modular Synthases. [Link]

• Wiley Online Library. Kinetics of Polymerization of Allyl Compounds. [Link]

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• 2. masterorganicchemistry.com [masterorganicchemistry.com]
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• 12. BJOC - Synthesis and late stage modifications of Cyl derivatives [beilstein-journals.org]
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• 15. pharmaxchange.info [pharmaxchange.info]

Technical Support Center: Troubleshooting Low Yields in Williamson Ether Synthesis with Secondary Halides

Welcome to the Technical Support Center for the Williamson ether synthesis. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with this fundamental reaction, particularly when using secondary alkyl halides. As a cornerstone of ether synthesis, its nuances, especially concerning substrate limitations, are critical to master for successful outcomes in complex molecule synthesis. This resource provides in-depth troubleshooting advice and frequently asked questions to address common issues and enhance your experimental success.

Troubleshooting Guide

This section addresses specific problems encountered during the Williamson ether synthesis with secondary halides, offering probable causes and actionable solutions based on established chemical principles.

Problem 1: Low to No Ether Product with Significant Alkene Formation

Symptom: Your reaction yields are consistently low, and analysis of the crude product (e.g., by ¹H NMR or GC-MS) shows a significant amount of an alkene byproduct corresponding to the elimination of your secondary alkyl halide.

Probable Cause: The primary competing reaction in the Williamson ether synthesis, especially with secondary and tertiary alkyl halides, is the E2 (bimolecular elimination) pathway.[1][2][3] Alkoxides are not only good nucleophiles but also strong bases. When reacting with a sterically hindered secondary halide, the alkoxide can more easily abstract a β-hydrogen, leading to the formation of an alkene, rather than attacking the electrophilic carbon in the required backside fashion for an Sₙ2 reaction.[4][5][6]

Solutions:

• Re-evaluate Your Synthetic Strategy: The most effective solution is often to reverse the roles of the nucleophile and the electrophile. If you are trying to synthesize an ether like isopropyl ethyl ether, using sodium ethoxide and 2-chloropropane is likely to favor elimination.[1] A much higher yield of the desired ether can be achieved by using sodium isopropoxide and ethyl chloride, as the primary halide is much more amenable to the Sₙ2 reaction.[1][6]

• Modify Reaction Conditions to Favor Sₙ2:

  • Lower the Reaction Temperature: Higher temperatures generally favor elimination over substitution.[1] Running the reaction at a lower temperature, even if it requires a longer reaction time, can significantly improve the ratio of ether to alkene. Typical temperatures for Williamson ether synthesis range from 50-100 °C; consider starting at the lower end of this range.[1][7]

  • Choice of Base: While a strong base is necessary to deprotonate the alcohol, extremely strong and bulky bases will favor E2 elimination. If possible, consider using a milder base. For phenols, which are more acidic, weaker bases like potassium carbonate (K₂CO₃) can be effective and may reduce the rate of elimination.[8] Sodium hydride (NaH) is a common choice as it irreversibly deprotonates the alcohol to form the alkoxide.[3]

  • Solvent Selection: The choice of solvent is critical. Polar aprotic solvents such as DMF, DMSO, or acetonitrile are generally preferred because they solvate the cation of the alkoxide but not the anionic nucleophile, leaving it more available to participate in the Sₙ2 reaction.[7][9][10] Protic solvents (like ethanol) can solvate the alkoxide, reducing its nucleophilicity and slowing down the desired Sₙ2 reaction.[1]

Problem 2: Reaction Stalls or Proceeds Very Slowly

Symptom: Even after an extended reaction time, a significant amount of starting material (both the alcohol and the secondary halide) remains unreacted.

Probable Cause: Several factors can contribute to a sluggish reaction, including insufficient reactivity of the starting materials, poor solubility, or deactivation of the nucleophile.

Solutions:

• Enhance Leaving Group Ability: The rate of an Sₙ2 reaction is dependent on the quality of the leaving group. The reactivity order for halogens is I > Br > Cl >> F.[4] If you are using a secondary alkyl chloride, consider switching to the corresponding bromide or iodide. Alternatively, you can convert the alcohol counterpart into a better leaving group, such as a tosylate or mesylate, and react it with the alkoxide.[7][10]

• Utilize a Phase-Transfer Catalyst (PTC): When one reactant is soluble in an aqueous phase (like some alkoxides) and the other in an organic phase (the alkyl halide), a phase-transfer catalyst can be invaluable.[1][11] Catalysts like tetrabutylammonium bromide (TBAB) or 18-crown-6 can transport the alkoxide anion into the organic phase, increasing its effective concentration and reactivity.[7][12] This is particularly useful in industrial applications and can lead to faster reactions and higher yields.[10][11]

• Ensure Anhydrous Conditions: The Williamson ether synthesis is highly sensitive to moisture.[2] Any water present can consume the strong base used to generate the alkoxide and can also hydrolyze the alkyl halide.[2][13] Ensure all glassware is thoroughly dried and use anhydrous solvents.

Visualizing the Competing Pathways

The following diagram illustrates the critical competition between the desired Sₙ2 pathway and the problematic E2 elimination pathway when using a secondary alkyl halide.

Caption: Sₙ2 vs. E2 pathways in Williamson ether synthesis.

Frequently Asked Questions (FAQs)

Q1: Why are secondary alkyl halides so problematic in the Williamson ether synthesis?

A1: The core issue is steric hindrance.[14][15] The Sₙ2 mechanism, which is the basis of the Williamson ether synthesis, requires the nucleophile (the alkoxide) to perform a "backside attack" on the carbon atom bearing the leaving group.[7] With secondary halides, the two alkyl groups attached to this carbon create steric bulk, making it physically difficult for the nucleophile to approach.[9][15] This steric hindrance raises the energy of the Sₙ2 transition state, slowing the reaction down and allowing the competing E2 elimination pathway, which is less sterically demanding, to dominate.[3][16]

Q2: Can I use tertiary alkyl halides in the Williamson ether synthesis?

A2: No, tertiary alkyl halides are generally unsuitable for the Williamson ether synthesis.[2] Due to extreme steric hindrance, the Sₙ2 reaction is effectively shut down.[3][15] When a tertiary alkyl halide is treated with a strong base like an alkoxide, elimination (E2) is almost exclusively the observed outcome, leading to the formation of an alkene.[1][3]

Q3: Are there any alternative methods for synthesizing ethers from secondary alcohols if the Williamson synthesis fails?

A3: Yes, several alternatives exist. One common method is the acid-catalyzed dehydration of alcohols, though this is generally only useful for symmetrical ethers and can be prone to rearrangements. For more complex ethers, especially those involving a tertiary carbon, alkoxymercuration-demercuration of an alkene is a powerful alternative that avoids carbocation rearrangements.[17][18] Another approach involves SN1-type reactions where a tertiary alkyl halide is solvolyzed in an alcohol, which acts as both the solvent and the nucleophile.[18]

Q4: How can I improve the yield when using a phenoxide as the nucleophile?

A4: Phenoxides are generally weaker bases than alkoxides, which can reduce the extent of the competing E2 elimination.[12] However, with secondary halides, elimination can still be a significant side reaction. To optimize the yield, use a polar aprotic solvent like DMF or DMSO, ensure your reagents are anhydrous, and consider using a phase-transfer catalyst if solubility is an issue.[10][12] Additionally, be aware that with phenoxides, C-alkylation (alkylation on the aromatic ring) can sometimes compete with the desired O-alkylation.[1]

Q5: What is the ideal combination of reactants for an unsymmetrical ether?

A5: To synthesize an unsymmetrical ether, you have two possible disconnection strategies. The preferred route always involves using the less sterically hindered alcohol to form the alkyl halide (preferably primary) and the more sterically hindered alcohol to form the alkoxide nucleophile.[6][19] For example, to synthesize t-butyl methyl ether, the correct approach is to react sodium t-butoxide with a methyl halide. The alternative, reacting sodium methoxide with a t-butyl halide, would result exclusively in elimination.[3]

Experimental Protocol: Phase-Transfer Catalyzed Synthesis of Allyl Phenethyl Ether

This protocol provides a practical example of how to mitigate some of the challenges of the Williamson ether synthesis, in this case using a phase-transfer catalyst to improve reaction efficiency.

Materials:

• Phenethyl alcohol

• Toluene

• 50% (w/w) aqueous sodium hydroxide

• Tetrabutylammonium bromide (TBAB)

• Allyl bromide

Procedure:

• In a three-necked round-bottom flask equipped with a condenser, mechanical stirrer, and dropping funnel, dissolve phenethyl alcohol in toluene.

• Add the 50% aqueous sodium hydroxide solution and a catalytic amount of TBAB (typically 1-5 mol%).

• Heat the biphasic mixture to 60-70 °C with vigorous stirring. Vigorous agitation is crucial to ensure efficient transfer of the alkoxide between phases.[12]

• Slowly add allyl bromide to the reaction mixture via the dropping funnel over 30 minutes.

• Monitor the reaction progress by TLC or GC until the starting material is consumed (typically 2-4 hours).[20]

• After the reaction is complete, cool the mixture to room temperature and carefully separate the organic layer.

• Wash the organic layer with water and brine, then dry over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

• Remove the solvent under reduced pressure and purify the crude product by distillation or column chromatography.[1]

Data Summary: Impact of Reaction Conditions

The following table summarizes how different reaction parameters can influence the outcome of a Williamson ether synthesis involving a secondary halide.

Parameter	Condition Favoring Sₙ2 (Ether)	Condition Favoring E2 (Alkene)	Rationale
Alkyl Halide	Primary > Secondary	Tertiary > Secondary	Steric hindrance at the electrophilic carbon prevents the required backside attack for Sₙ2.[3][15]
Base	Weaker, less bulky base (e.g., K₂CO₃ for phenols)	Strong, bulky base (e.g., t-BuOK)	Bulky bases are sterically hindered from acting as nucleophiles and preferentially abstract a proton.[6]
Temperature	Lower (e.g., 50°C)	Higher (e.g., 100°C)	Elimination reactions have a higher activation energy and are therefore more favored at higher temperatures.[1]
Solvent	Polar Aprotic (DMF, DMSO, Acetonitrile)	Protic (Ethanol, Water)	Polar aprotic solvents do not solvate the nucleophile, increasing its reactivity for Sₙ2.[9][10]

Workflow for Troubleshooting Low Yields

This workflow provides a systematic approach to diagnosing and solving low-yield issues.

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Removing unreacted starting materials from the final ester product

A Senior Application Scientist's Guide to Removing Unreacted Starting Materials from the Final Ester Product

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions for purifying ester products. Moving beyond simple protocols, we will explore the causality behind experimental choices to empower you with robust, self-validating purification strategies.

The Imperative of Purity in Ester Synthesis

The successful synthesis of an ester is only half the battle; achieving high purity is critical for downstream applications, particularly in drug development where impurities can impact efficacy, safety, and stability.[1][2] Crude ester mixtures invariably contain residual starting materials—the unreacted carboxylic acid and alcohol—as well as the catalyst (typically a strong acid) and potential byproducts.[3] This guide provides troubleshooting for the most common and effective purification techniques.

Purification Methodologies: A Troubleshooting Approach

The choice of purification strategy depends on the physical properties of your target ester and the nature of the impurities. We will address the most common techniques in a practical, question-and-answer format.

Liquid-Liquid Extraction (Aqueous Wash)

This is often the first line of defense in ester purification, leveraging solubility differences between the desired ester and water-soluble impurities.[1]

The Scientific Principle

Most esters are relatively nonpolar and thus soluble in organic solvents, while unreacted starting materials like small-chain alcohols, carboxylic acids, and acid catalysts have higher solubility in water. By washing the organic solution containing the crude ester with an aqueous solution, these polar impurities are selectively partitioned into the aqueous layer, which can then be discarded. The process is often enhanced by using a weak base to convert the acidic catalyst and unreacted carboxylic acid into their corresponding water-soluble salts, further facilitating their removal.[4][5][6]

Experimental Protocol: Standard Aqueous Workup

• Dissolution: Dissolve the crude reaction mixture in a water-immiscible organic solvent (e.g., diethyl ether, ethyl acetate, dichloromethane).[7]

• Neutralization Wash: Transfer the solution to a separatory funnel and wash with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). This neutralizes the acid catalyst and unreacted carboxylic acid.[2] Continue washing until CO₂ evolution (bubbling) ceases.

• Water Wash: Wash the organic layer with water to remove any remaining water-soluble starting materials, like the alcohol.

• Brine Wash: Perform a final wash with a saturated sodium chloride solution (brine). This helps to remove residual water from the organic layer and aids in breaking emulsions.[2]

• Drying: Drain the organic layer into a clean flask and dry it over an anhydrous drying agent, such as anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).[8]

• Concentration: Filter the dried solution to remove the drying agent and remove the solvent under reduced pressure (e.g., using a rotary evaporator) to yield the crude-purified ester.[2]

Troubleshooting & FAQs

• Q: My organic and aqueous layers won't separate and have formed an emulsion. What should I do?

  • A: Emulsion formation is a common issue, often caused by vigorous shaking or the formation of soaps if a strong base was used.[2][9] To resolve this:

    • Add brine (saturated NaCl solution) to increase the ionic strength of the aqueous layer, which helps force the separation.[2][9]

    • Instead of vigorous shaking, gently invert the separatory funnel multiple times.[2][10]

    • Allow the funnel to stand undisturbed for a longer period.[11]

    • If the emulsion persists, passing the mixture through a pad of Celite can sometimes help break it.

• Q: I observed a thick white solid at the interface between the layers. What is it?

  • A: This is likely a soap, formed by the saponification of the unreacted carboxylic acid with the basic wash solution.[2] This is more common when using strong bases like sodium hydroxide. To avoid this, use a weaker base like sodium bicarbonate. To resolve the issue, add more water and brine to help dissolve the soap.[2]

• Q: How do I select the appropriate organic solvent for extraction?

  • A: The ideal solvent should meet several criteria:

    • High Solubility for the Ester: Your product must be highly soluble in it.

    • Immiscibility with Water: It should not mix with the aqueous wash solution.[12]

    • Appropriate Boiling Point: A lower boiling point (e.g., diethyl ether at 35°C, dichloromethane at 40°C) makes it easier to remove from the final product.[13]

    • Inertness: It should not react with your product.

Distillation

Distillation is a powerful technique for purifying liquid esters, especially when the impurities have significantly different boiling points.[4]

The Scientific Principle

This method separates components of a liquid mixture based on differences in their volatility.[14] When the mixture is heated, the component with the lower boiling point will vaporize first. This vapor is then cooled, condensed back into a liquid, and collected separately.[4] For mixtures with closely boiling components, fractional distillation provides greater separation efficiency.[7]

Experimental Protocol: Simple or Fractional Distillation

• Setup: Assemble a distillation apparatus (either simple or fractional, depending on the boiling point difference) in a fume hood. Ensure all glass joints are properly sealed.

• Heating: Heat the crude ester mixture in the distilling flask. Use a heating mantle and boiling chips for smooth boiling.

• Collection: Carefully monitor the temperature at the still head. Collect the liquid (distillate) that comes over at the known boiling point of your pure ester.[14]

• Analysis: Analyze the collected distillate for purity.

Troubleshooting & FAQs

• Q: My product is turning dark or decomposing during distillation.

  • A: The distillation temperature is likely too high, causing thermal degradation of your ester.[15] The best solution is to perform the distillation under vacuum. Reducing the pressure lowers the boiling points of all components, allowing for distillation at a much lower and safer temperature.[2][3][15]

• Q: I am getting poor separation between my ester and the unreacted alcohol.

  • A: This indicates that their boiling points are too close for simple distillation. You should use a fractional distillation column (e.g., a Vigreux or packed column) to increase the number of theoretical plates and improve separation.[2][7] If the boiling points are extremely close, an alternative method like column chromatography may be necessary.[2]

Flash Column Chromatography

For esters that are difficult to separate by extraction or distillation, flash column chromatography offers a high-resolution purification method.[10][16]

The Scientific Principle

Chromatography separates compounds based on their differential partitioning between a stationary phase (typically silica gel) and a liquid mobile phase (the eluent).[16] The crude mixture is loaded onto the top of a column packed with the stationary phase. As the eluent flows through the column, compounds that are less polar and have weaker interactions with the polar silica gel will travel down the column faster, while more polar compounds (like residual alcohols or acids) will be retained longer.

Experimental Protocol: Silica Gel Flash Chromatography

• Solvent System Selection: Before running the column, identify an optimal eluent using Thin-Layer Chromatography (TLC). The ideal solvent system will show good separation between your ester and impurities, with the ester having an Rf value of approximately 0.25-0.35.[17] Common eluents are mixtures of a nonpolar solvent (like hexanes) and a more polar solvent (like ethyl acetate).

• Column Packing: Pack a glass column with silica gel as a slurry in the chosen eluent. Ensure the silica bed is level and free of cracks or air bubbles.[17]

• Sample Loading: Dissolve the crude ester in a minimal amount of the eluent and carefully load it onto the top of the silica bed.[10]

• Elution: Add the eluent to the column and apply gentle air pressure to push it through the silica gel. Collect the eluting solvent in fractions (e.g., in test tubes).[18]

• Fraction Analysis: Spot each collected fraction on a TLC plate to determine which ones contain your pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified ester.[18]

Troubleshooting & FAQs

• Q: My ester and an impurity are eluting together. How can I improve the separation?

  • A: The polarity of your eluent is not optimal. If the compounds are moving too quickly (high Rf), decrease the polarity of the eluent (e.g., reduce the percentage of ethyl acetate in your hexanes/ethyl acetate mixture). If they are moving too slowly or are stuck on the column, increase the eluent polarity.[18] Fine-tuning the solvent system is key to good separation.

• Q: My purified fractions still show the starting alcohol.

  • A: If the starting alcohol is very nonpolar or used in large excess, it may co-elute with the ester. Consider a pre-purification step, such as an aqueous wash, to remove the bulk of the alcohol before chromatography. Alternatively, a less polar solvent system may improve separation.

• Q: I see cracks or channels forming in my silica bed during the run.

  • A: This is detrimental to separation as it allows the sample to bypass the stationary phase. It can be caused by the column running dry or improper packing.[19] Always ensure a head of solvent is maintained above the silica bed. If channeling occurs, the column must be repacked.

Recrystallization (for Solid Esters)

If your final ester product is a solid, recrystallization is an excellent and highly effective method for achieving high purity.[3]

The Scientific Principle

This technique relies on the principle that the solubility of a solid in a solvent increases with temperature. The impure solid is dissolved in a minimum amount of a hot solvent to create a saturated solution. As this solution cools slowly, the solubility of the ester decreases, and it begins to form a crystal lattice. The impurities, being present in a much lower concentration, remain dissolved in the cold solvent (the "mother liquor").[20][21]

Experimental Protocol: Single-Solvent Recrystallization

• Solvent Selection: Choose a solvent in which your ester is highly soluble when hot but poorly soluble when cold. Test small amounts in different solvents to find the ideal one.[21]

• Dissolution: Place the crude solid in an Erlenmeyer flask and add a small amount of the chosen solvent. Heat the mixture to boiling (e.g., on a hot plate) while adding more solvent dropwise until the solid just dissolves. Do not add an excess of solvent.[20]

• Cooling: Remove the flask from the heat and allow it to cool slowly to room temperature. Then, place it in an ice bath to maximize crystal formation. Slow cooling is crucial for forming pure, well-defined crystals.[21]

• Isolation: Collect the purified crystals by suction filtration (e.g., using a Büchner funnel). Wash the crystals with a small amount of ice-cold solvent to remove any adhering mother liquor.

• Drying: Allow the crystals to air dry on the filter paper or dry them in a vacuum oven.

Troubleshooting & FAQs

• Q: No crystals have formed after cooling.

  • A: This is a very common issue. It could be due to two main reasons:

    • Too much solvent was used: Your solution is not saturated enough. Gently boil off some of the solvent to concentrate the solution and try cooling again.[20][22]

    • The solution is supersaturated: Crystallization needs a nucleation point to begin. Try scratching the inside of the flask below the solvent line with a glass rod or adding a tiny "seed crystal" of the pure compound.[20][22]

• Q: My product has "oiled out" instead of forming crystals.

  • A: This occurs when the solution becomes supersaturated before it has cooled enough for crystals to form, causing the product to come out of solution as a liquid.[20] To fix this, reheat the solution to redissolve the oil, add a small amount of additional solvent, and allow it to cool much more slowly.[20]

• Q: The recovery yield is very low.

  • A: This is almost always due to using too much solvent during the dissolution step, which keeps a large amount of your product dissolved in the mother liquor even when cold.[22] Use the absolute minimum amount of hot solvent necessary for dissolution. You can try to recover more product by evaporating some solvent from the filtrate and cooling it again for a second crop of crystals.

Data and Workflow Visualization

Summary of Purification Techniques

Technique	Principle of Separation	Best For...	Common Troubleshooting Point
Liquid-Liquid Extraction	Differential Solubility	Removing polar/ionic impurities (acids, small alcohols) from nonpolar esters.	Emulsion Formation[2]
Distillation	Difference in Boiling Points	Purifying volatile liquid esters from non-volatile or significantly different boiling point impurities.	Thermal Decomposition[15]
Flash Chromatography	Differential Adsorption	Separating complex mixtures or compounds with similar polarities.	Poor Compound Separation[18]
Recrystallization	Difference in Solubility at Varying Temperatures	Achieving very high purity for solid ester products.	Failure to Crystallize[20]

Diagrams of Experimental Workflows

A logical workflow is crucial for efficient purification. The following diagrams illustrate a standard purification sequence and a decision-making process for selecting the right technique.

Caption: Standard post-esterification purification workflow.

Caption: Decision tree for selecting a purification method.

Final Purity Assessment

After purification, it is essential to verify the purity of the final ester. Common analytical techniques for this purpose include:

• Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) for quantifying purity and detecting trace impurities.[23][24]

• Nuclear Magnetic Resonance (NMR) Spectroscopy to confirm the structure and identify any remaining starting materials or byproducts.[1]

By combining robust purification protocols with careful analysis, researchers can ensure the quality and reliability of their synthesized esters for any application.

References

• Esterification Reaction The Synthesis And Purification Of. (n.d.). Google.
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• Fisher Esterification, Reflux, Isolation and Purification of Esters. (n.d.). Science Ready.
• Esterification Reaction The Synthesis And Purification Of. (n.d.). Google.
• A Comparative Guide to the Purity Analysis of 1,3-Dioxane-2-carboxylic acid ethyl ester: HPLC vs. GC and qNMR. (n.d.). Benchchem.
• Ester assay in the laboratory. (2024, December 20). YesWeLab.
• Esterification Reaction The Synthesis And Purification Of. (n.d.). webconference.tuc.ac.ke.
• A Comparative Guide to the HPLC Purification of Long-Chain Esters Synthesized from Ethyl 8-bromooctanoate. (n.d.). Benchchem.
• How to purify esters. (2019, April 5). Reddit.

• Esterification Reaction The Synthesis And Purification Of. (n.d.). . Retrieved from

• Method for removal of unreacted alcohol from reaction mixture of ester product with rotating packed beds. (n.d.). Google Patents.
• Fisher Esterification: Synthesis and Purification of Esters. (2025, March 4). Chemistry - HSCprep.
• Esterification and extraction process. (n.d.). Google Patents.
• Technical Support Center: Purification of Esterification Mixtures. (n.d.). Benchchem.
• 5 Criteria for Selecting an Extraction Solvent. (2024, June 7). Hydrometal Tech.
• (PDF) Esterification, Purification and Identification of Cinnamic Acid Esters. (n.d.). ResearchGate.
• 3.6F: Troubleshooting. (2022, April 7). Chemistry LibreTexts.
• Problems with Recrystallisations. (n.d.). University of York.
• Purification of Organic Compounds by Flash Column Chromatography. (2025, June 19). Organic Syntheses.
• challenges in the purification of transesterification reaction products. (n.d.). Benchchem.
• Synthesis, Isolation and Purification of Esters in a Direct Esterification Reaction Chemistry Tutorial. (n.d.). ausetute.com.
• Tips for Troubleshooting Liquid–Liquid Extractions. (2026, April 1). LCGC International.
• Risks and Control Strategies of Scale-up in Purification Process. (2024, December 31). Bio-Link.
• recrystallization, filtration and melting point. (n.d.).
• Technical Support Center: Purification of Carboxylic Acid Ethyl Esters. (n.d.). Benchchem.

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Technical Support Center: Optimizing Catalyst Selection for the Esterification of Substituted Benzoic Acids

Welcome to the technical support center for the esterification of substituted benzoic acids. This guide is designed for researchers, scientists, and drug development professionals to navigate the nuances of catalyst selection and troubleshoot common experimental challenges. The following information is curated to provide not only procedural guidance but also a deeper understanding of the underlying chemical principles.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle of Fischer-Speier esterification?

The Fischer-Speier esterification is a classic organic reaction that involves the conversion of a carboxylic acid and an alcohol into an ester and water.[1][2] This reaction is acid-catalyzed and reversible.[1][3] To drive the reaction towards the product side and achieve a high yield of the ester, it's crucial to either use a large excess of one of the reactants (typically the alcohol) or remove the water as it is formed.[4][5] The mechanism involves the protonation of the carbonyl oxygen of the carboxylic acid by the acid catalyst, which enhances the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack by the alcohol.[6]

Q2: How do substituents on the benzoic acid ring affect the rate of esterification?

Substituents on the aromatic ring significantly influence the acidity of the benzoic acid and, consequently, the rate of esterification.

• Electron-withdrawing groups (EWGs) , such as nitro (-NO2) or cyano (-CN) groups, increase the acidity of the benzoic acid.[7][8] By withdrawing electron density from the carboxylate group, they stabilize the resulting anion, making the parent acid a stronger acid.[8] This increased acidity can facilitate the initial protonation step in the Fischer esterification mechanism.

• Electron-donating groups (EDGs) , such as methoxy (-OCH3) or methyl (-CH3) groups, decrease the acidity of the benzoic acid.[7][8] These groups donate electron density to the aromatic ring, which destabilizes the carboxylate anion and makes the parent acid weaker.[8]

• The Ortho-Effect : Interestingly, most substituents in the ortho position, regardless of whether they are electron-donating or electron-withdrawing, tend to increase the acid strength of benzoic acid.[7] This phenomenon, known as the ortho-effect, is believed to be a combination of steric and electronic factors, though its exact cause is not fully understood.[7]

Q3: What are the most common catalysts for the esterification of substituted benzoic acids, and how do I choose the right one?

The choice of catalyst is critical for a successful esterification reaction. The most common catalysts are strong Brønsted acids and Lewis acids.

• Brønsted Acids : Concentrated sulfuric acid (H₂SO₄) and p-toluenesulfonic acid (p-TsOH) are the most widely used catalysts for Fischer esterification.[5][9] They are effective and inexpensive.[3] For sensitive substrates, milder acids may be preferred.[5]

• Lewis Acids : Lewis acids such as scandium(III) triflate, hafnium(IV) salts, and zirconium(IV) salts can also effectively catalyze esterification.[4][5] Solid acid catalysts, like modified montmorillonite clays or zirconium-based catalysts, offer the advantage of easier separation from the reaction mixture and potential for recycling.[10][11]

Catalyst Selection Rationale:

The selection of a catalyst often depends on the specific substituted benzoic acid and the desired reaction conditions. For substrates that are sensitive to strong acids, a milder Lewis acid or a solid acid catalyst might be a better choice.[5] The steric hindrance around the carboxylic acid group can also influence catalyst choice. For sterically hindered benzoic acids, a more active catalyst might be required to achieve a reasonable reaction rate.

Q4: Can I use a basic catalyst for the esterification of benzoic acids?

While base-catalyzed esterification (saponification in reverse) is possible for some esters, it is generally not suitable for the direct esterification of carboxylic acids.[12] Basic catalysts would deprotonate the carboxylic acid to form a carboxylate salt, which is not electrophilic enough to react with an alcohol.[13] Base catalysis is, however, effective for the hydrolysis of esters, a process known as saponification.[12]

Troubleshooting Guide

Even with careful planning, experimental challenges can arise. This section addresses common issues encountered during the esterification of substituted benzoic acids.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or no product yield	1. Incomplete reaction: The reaction may not have reached equilibrium or was run for an insufficient amount of time.[14] 2. Presence of water: Water is a product of the reaction, and its presence can shift the equilibrium back towards the reactants.[14] 3. Insufficient catalyst: The amount of acid catalyst may not be enough to effectively protonate the carboxylic acid.[14] 4. Steric hindrance: Bulky substituents near the carboxylic acid group can slow down the reaction rate.[15]	1. Increase reaction time or temperature: Monitor the reaction by TLC to determine when it has reached completion.[14] 2. Remove water: Use a Dean-Stark apparatus for azeotropic removal of water, or add a drying agent like molecular sieves.[5][16] Ensure all reagents and glassware are dry. 3. Increase catalyst loading: A slight increase in the amount of catalyst can improve the reaction rate.[14] 4. Use a more active catalyst: Consider using a stronger acid catalyst or a Lewis acid catalyst.[4][5]
Formation of side products	1. Dehydration of alcohol: Secondary or tertiary alcohols can dehydrate under strong acidic conditions to form alkenes.[14] 2. Self-condensation: Intermolecular esterification between two molecules of the substituted benzoic acid can lead to anhydride formation, although this is less common.[14] 3. Impurities in starting materials: Impurities in the benzoic acid derivative or the alcohol can lead to unexpected side products.[17]	1. Use milder reaction conditions: Employ a milder acid catalyst or lower the reaction temperature.[5] 2. Purify starting materials: Ensure the purity of your benzoic acid and alcohol before starting the reaction.[17] 3. Isolate and characterize: Isolate the side product and use techniques like GC-MS to identify its structure.[17]
Difficulty in product purification	1. Excess acid catalyst: Residual strong acid catalyst can complicate the workup procedure. 2. Unreacted starting materials: A significant amount of unreacted benzoic acid or alcohol can co-elute with the product during chromatography.	1. Neutralize the catalyst: During workup, wash the organic layer with a mild base like sodium bicarbonate solution to remove the acid catalyst.[14] 2. Optimize reaction conditions: Aim for complete conversion of the limiting reagent to simplify purification. Consider using a solid acid catalyst for easy removal by filtration.[10][11]

Experimental Protocols

General Protocol for Fischer Esterification of a Substituted Benzoic Acid

This protocol provides a general procedure for the esterification of a substituted benzoic acid with an alcohol using sulfuric acid as a catalyst.

Materials:

• Substituted benzoic acid

• Alcohol (e.g., methanol, ethanol)

• Concentrated sulfuric acid (H₂SO₄)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Organic solvent for extraction (e.g., diethyl ether, ethyl acetate)

• Round-bottom flask

• Reflux condenser

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

• Apparatus for purification (e.g., column chromatography, distillation)

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve the substituted benzoic acid in an excess of the alcohol (typically 5-10 equivalents).[9]

• Catalyst Addition: Carefully and slowly add a catalytic amount of concentrated sulfuric acid (e.g., 2-5 mol%) to the reaction mixture while stirring.[6] The addition is exothermic, so it's advisable to cool the flask in an ice bath during this step.[18]

• Reflux: Attach a reflux condenser and heat the reaction mixture to reflux.[9] The reaction temperature will depend on the boiling point of the alcohol used.[9]

• Monitoring the Reaction: Monitor the progress of the reaction by Thin Layer Chromatography (TLC).[14]

• Workup: Once the reaction is complete, cool the mixture to room temperature.

• Solvent Removal: Remove the excess alcohol using a rotary evaporator.[14]

• Extraction: Dissolve the residue in an organic solvent like diethyl ether or ethyl acetate. Transfer the solution to a separatory funnel and wash sequentially with:

  • Water

  • Saturated sodium bicarbonate solution (to neutralize the acid catalyst)

  • Brine

• Drying: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Purification: Filter off the drying agent and concentrate the organic solution under reduced pressure. Purify the crude ester by column chromatography, distillation, or recrystallization as appropriate.

Visualization of Key Concepts

Catalyst Selection Workflow

The following diagram illustrates a decision-making process for selecting a suitable catalyst for the esterification of a substituted benzoic acid.

Caption: Decision tree for catalyst selection in benzoic acid esterification.

General Esterification Workflow

This diagram outlines the typical experimental workflow for the esterification of a substituted benzoic acid.

Caption: General workflow for an esterification experiment.

References

• Fischer Esterification - Chemistry Steps. (2021, November 18). Retrieved from [Link]

• Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. (2022, November 16). Retrieved from [Link]

• Fischer Esterification - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• Fischer esterification reaction - BYJU'S. (2019, January 23). Retrieved from [Link]

• Fischer–Speier esterification - Wikipedia. (n.d.). Retrieved from [Link]

• Substituent Effects on Acidity - Chemistry LibreTexts. (2023, August 15). Retrieved from [Link]

• Fischer Esterification Mechanism: Steps, Equation & Examples - Vedantu. (n.d.). Retrieved from [Link]

• Fischer Esterification-Typical Procedures - OperaChem. (2024, January 5). Retrieved from [Link]

• Substituent Effects on Acidity - Organic Chemistry - OpenStax. (2023, September 20). Retrieved from [Link]

• Solvent-Free Esterification Of Substituted Benzoic Acids With Alcohols Using Modified Montmorillonite K10 As Solid Acid Catalyst - ijstr. (2020, February 15). Retrieved from [Link]

• Application of Green Catalysts for the Esterification of Benzoic Acid with Different Alcohols - DergiPark. (n.d.). Retrieved from [Link]

• Synthesis of a Series of Methyl Benzoates through Esterification with a Zr/Ti Solid Acid Catalyst - MDPI. (2023, May 22). Retrieved from [Link]

• Substituent Effects on the Acidity of Weak Acids. 2. Calculated Gas-Phase Acidities of Substituted Benzoic Acids | The Journal of Organic Chemistry - ACS Publications. (2002, May 29). Retrieved from [Link]

• Substituent Effects - University of Calgary. (n.d.). Retrieved from [Link]

• Continuous process for preparing benzoic acid esters - Google Patents. (n.d.).

• Application of Green Catalysts for the Esterification of Benzoic Acid with Different Alcohols - DergiPark. (n.d.). Retrieved from [Link]

• The separation of polar and steric effects. Part VI. The kinetics of the acid-catalysed esterification of substituted benzoic acids by methanol - Journal of the Chemical Society B: Physical Organic (RSC Publishing). (n.d.). Retrieved from [Link]

• Esterification of Benzoic Acid Over Zinc Incorporated Solid Acid Catalyst - ResearchGate. (2024, August 28). Retrieved from [Link]

• Magnetic-responsive solid acid catalysts for esterification - PMC - NIH. (n.d.). Retrieved from [Link]

• Acid-Catalyzed Esterification - Springboard Biodiesel. (n.d.). Retrieved from [Link]

• Magnetic-responsive solid acid catalysts for esterification - RSC Publishing. (2023, September 15). Retrieved from [Link]

• Improved Fischer Esterification of Substituted Benzoic Acid under Sealed-Vessel Microwave Condition - Journal of Physical Science. (n.d.). Retrieved from [Link]

• Fischer Esterification Reaction: Acid, Alcohol, and Ester Formation - Patsnap Eureka. (2025, April 1). Retrieved from [Link]

• UNIT- II: Aromatic Acids - Acidity, effect of substituents on acidity and important reactions of benzoic acid. - CUTM Courseware. (n.d.). Retrieved from [Link]

• Benzoic Acid Esters, Benzoates - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• Esterification test of Benzoic acid - YouTube. (2020, November 17). Retrieved from [Link]

• A Convenient Procedure for the Esterification of Benzoic Acids with Phenols: A New Application for the Mitsunobu Reaction - ResearchGate. (2026, February 7). Retrieved from [Link]

• esterification of benzoic acid to methyl benzoate. (n.d.). Retrieved from [Link]

• I would like to ask what would be the most probable side products when performing Esterification using a benzoic acid derivative and ethanol? | ResearchGate. (2015, December 3). Retrieved from [Link]

• Ester Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps. (2020, February 23). Retrieved from [Link]

• Conformation and Steric Effects in Mono- and Dimethoxybenzoic Acids - ACS Publications. (n.d.). Retrieved from [Link]

• Catalytic process to the esterification of fatty acids present in the acid grounds of the palm using acid solid catalysts - Google Patents. (n.d.).

• KINETIC RESEARCH AND MODELING OF BENZOIC ACID ESTERIFICATION PROCESS. (2022, January 21). Retrieved from [Link]

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• 12. Ester Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps [chemistrysteps.com]
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• 18. youtube.com [youtube.com]

Technical Support Center: Minimizing Byproduct Formation in Hindered Ether Synthesis

Welcome to the Process Chemistry Technical Support Center. Synthesizing ethers with bulky alkyl groups (e.g., tert-butyl, neopentyl, or highly substituted cycloalkyls) is notoriously prone to byproduct formation. Steric congestion dramatically increases the activation energy for desired bond-forming pathways, allowing deleterious side reactions to outcompete product formation.

This guide provides diagnostic workflows, mechanistic troubleshooting, and self-validating protocols to help you achieve high-yielding C-O bond formations.

Diagnostic Decision Tree

Before troubleshooting a failed reaction, ensure you have selected the correct methodology for your specific steric environment.

Diagnostic workflow for selecting hindered ether synthesis methodologies.

Knowledge Base: FAQs & Mechanistic Troubleshooting

Module A: The Williamson Ether Synthesis Limitations

Q: Why am I isolating exclusively alkene byproducts when reacting a tertiary alkyl halide with sodium methoxide? A: This is a fundamental kinetic limitation of the Williamson ether synthesis. Alkoxide anions are strong bases. When reacting with sterically hindered secondary or tertiary alkyl halides, the SN2 transition state is sterically blocked. Because the nucleophilic attack is suppressed, the alkoxide acts exclusively as a base, abstracting a β-proton and driving an E2 elimination to form an alkene[1]. Actionable Solution: Reverse the polarity of your reagents. Use a sterically hindered tertiary alkoxide and an unhindered primary alkyl halide[1]. If both coupling partners are hindered, the Williamson approach will fail, and you must pivot to acid-catalyzed trichloroacetimidate chemistry or transition-metal catalysis[2].

Module B: Palladium-Catalyzed C-O Cross-Coupling (Buchwald-Hartwig)

Q: In my Buchwald-Hartwig C-O coupling of a secondary alcohol, the aryl halide is fully consumed, but I only isolate the dehalogenated arene. What is the mechanism of this failure? A: The dehalogenated arene is the result of β-hydride elimination. After the hindered alcohol coordinates to the Pd(II) center, steric bulk slows down the desired reductive elimination. This kinetic delay allows the Pd center to abstract a β-hydrogen from the coordinated alkoxide, releasing a ketone and forming a Pd-H species. This hydride then reductively eliminates with the aryl group to yield the dehalogenated arene[3]. Actionable Solution: Switch to a highly bulky biaryl phosphine ligand, such as RockPhos or t-BuBrettPhos. These ligands force the palladium center into a rigid, sterically congested conformation that dramatically accelerates the rate of reductive elimination, allowing it to successfully outcompete the β-hydride elimination pathway[3].

Mechanistic divergence in Pd C-O coupling: Reductive Elimination vs. β-Hydride Elimination.

Module C: Acid-Catalyzed Trichloroacetimidate Etherification

Q: My acid-catalyzed trichloroacetimidate etherification is yielding rearranged carbon skeletons instead of the target ether. How can I prevent this? A: Hindered alcohols often require Lewis acids for activation. However, if the resulting oxocarbenium or carbocation intermediate is highly stabilized, it can undergo Wagner-Meerwein rearrangements before the sterically hindered, poorly-nucleophilic alcohol can trap it[4]. Actionable Solution: Lower the reaction temperature to -78 °C and use a milder, highly fluorophilic Lewis acid promoter like TMSOTf instead of BF3·OEt2. Ensure the alcohol is present in the mixture prior to activation (if compatible) to trap the intermediate kinetically[4].

Quantitative Data: Method Comparison

Methodology / Ligand	Substrate Class	Primary Byproduct Risk	Relative Yield (%)	Key Advantage
Williamson (NaH / THF)	1° Halide + 3° Alcohol	Unreacted SM	70 - 85%	Inexpensive, scalable
Williamson (NaH / THF)	3° Halide + 1° Alcohol	Alkene (E2 Elimination)	< 5%	Not Recommended
Pd / PPh3	Aryl Halide + 1° Alcohol	Arene (β-Hydride Elim.)	10 - 20%	Cheap ligand, poor for ethers
Pd / RockPhos	Aryl Halide + 2°/3° Alcohol	Minimal	85 - 95%	Extremely fast reductive elimination
Trichloroacetimidate	2°/3° Aliphatic + 3° Alcohol	Rearrangement / Hydrolysis	60 - 80%	Avoids basic conditions entirely

Self-Validating Experimental Protocols

Protocol 1: Buchwald-Hartwig C-O Cross-Coupling using RockPhos Pd G3

Objective: Synthesize a hindered alkyl aryl ether while suppressing β-hydride elimination.

• Preparation (Glovebox): To an oven-dried vial equipped with a stir bar, add the aryl halide (1.0 equiv), the hindered aliphatic alcohol (1.2 equiv), Cs2CO3 (1.5 equiv), and RockPhos Pd G3 precatalyst (2-5 mol%).

• Solvent Addition: Add anhydrous Toluene (0.2 M). Seal the vial with a Teflon-lined cap and remove it from the glovebox.

• Activation & Heating: Heat the reaction mixture to 90 °C in an oil bath.

• Monitoring: Stir for 12 hours. Cool to room temperature, dilute with EtOAc, filter through a pad of Celite, and concentrate.

Causality & Self-Validation:

• Base Selection: Cs2CO3 is chosen because its bulky, mild nature prevents background SNAr reactions that stronger bases (like NaOtBu) might trigger.

• Visual Checkpoint: The reaction mixture should transition from a heterogeneous yellow slurry to a homogeneous dark red/brown solution within 30 minutes of heating. If the mixture remains bright yellow and heterogeneous, the Pd G3 precatalyst has not activated (often due to wet solvent quenching the active species).

Protocol 2: Acid-Catalyzed Trichloroacetimidate Etherification

Objective: Couple two sterically hindered aliphatic alcohols via an SN1-like pathway.

• Imidate Formation: React the donor alcohol with trichloroacetonitrile (1.5 equiv) and DBU (0.1 equiv) in DCM at 0 °C for 2 hours. Filter through a short silica plug to isolate the trichloroacetimidate donor.

• Setup: In a flame-dried flask under Argon, dissolve the trichloroacetimidate donor (1.2 equiv) and the hindered acceptor alcohol (1.0 equiv) in anhydrous DCM (0.1 M).

• Cooling: Submerge the flask in a dry ice/acetone bath (-78 °C) and stir for 15 minutes.

• Activation: Dropwise add TMSOTf (0.1 equiv).

• Quenching: After 1 hour, quench the reaction at -78 °C by adding triethylamine (0.5 equiv), then warm to room temperature.

Causality & Self-Validation:

• Temperature Control: Activation at -78 °C is critical. It suppresses the decomposition of the highly reactive oxocarbenium intermediate and prevents the hindered alcohol from undergoing elimination.

• TLC Checkpoint: Upon addition of TMSOTf, immediately spot the reaction on a TLC plate. The UV-active trichloroacetimidate donor should disappear rapidly. If the donor persists, the anhydrous conditions were compromised (moisture instantly neutralizes catalytic TMSOTf).

References

• Title : 9.6: Williamson Ether Synthesis - Chemistry LibreTexts | Source : libretexts.org | URL :[Link]

• Title : A General Method to Access Sterically Hindered and Complex Ethers | Source : acs.org | URL :[Link]

• Title : Mild and General Palladium-Catalyzed Synthesis of Methyl Aryl Ethers Enabled by the Use of a Palladacycle Precatalyst | Source : acs.org | URL :[Link]

• Title : Total Synthesis of the Photorhabdus temperata ssp. Cinereal 3240 Zwitterionic Trisaccharide Repeating Unit | Source : nih.gov | URL :[Link]

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• 4. Total Synthesis of the Photorhabdus temperata ssp. Cinereal 3240 Zwitterionic Trisaccharide Repeating Unit - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Strategies for Purifying Temperature-Sensitive Organic Compounds

Welcome to the Technical Support Center for the purification of thermally labile organic compounds. This guide is designed for researchers, scientists, and drug development professionals who encounter the unique challenges of isolating molecules that are prone to degradation under conventional purification conditions. Here, we provide in-depth, field-proven insights and troubleshooting workflows to help you navigate these complexities, ensuring you can achieve high purity while preserving the integrity of your compound.

Initial Assessment: Choosing Your Purification Strategy

The first critical step in purifying a temperature-sensitive compound is selecting an appropriate method. The choice depends on the compound's physical state, solubility, the nature of the impurities, and the required scale. An improper selection can lead to significant product loss and wasted resources.

Use the following decision-making workflow to identify a suitable starting point for your purification challenge.

Caption: Decision workflow for selecting a purification strategy.

Troubleshooting Guide: Low-Temperature Column Chromatography

Low-temperature column chromatography is a powerful technique for separating thermally labile compounds. However, it presents unique challenges. This section addresses common issues.

Q1: My compound is degrading on the column, even though I'm running it in a cold room. What's causing this?

A1: This is a frequent issue and often points to the stationary phase itself rather than just the ambient temperature.

• Cause - Acidic Silica Gel: Standard silica gel is inherently acidic and can catalyze the degradation of acid-sensitive compounds, even at reduced temperatures.[1] Before committing to a large-scale separation, it's wise to spot your compound on a silica TLC plate and let it sit for a few hours to see if degradation occurs.[1]

• Solution 1 - Use a Deactivated Stationary Phase: Switch to a deactivated or neutral stationary phase. Options include:

  • Neutral Alumina: Less acidic than silica, but can be basic. Test for compatibility.

  • Deactivated Silica: Commercially available or can be prepared by treating silica gel with a silylating agent.

  • C18-Functionalized Silica (Reversed-Phase): This is often a good alternative if your compound has sufficient solubility in typical reversed-phase solvents (e.g., methanol/water, acetonitrile/water).

• Solution 2 - Buffer the Mobile Phase: If you must use silica, consider adding a small amount of a basic modifier like triethylamine or pyridine (~0.1-1%) to the mobile phase to neutralize active sites on the silica surface.

Q2: My separation resolution is poor at low temperatures, with broad peaks. How can I improve this?

A2: Poor resolution and peak broadening at low temperatures are typically due to slower diffusion kinetics and increased solvent viscosity.[2][3]

• Cause - Mass Transfer & Viscosity: At lower temperatures, the mobile phase becomes more viscous, slowing the rate at which your compound moves between the stationary and mobile phases (mass transfer). This leads to broader peaks and reduced separation efficiency.[3]

• Solution 1 - Decrease the Flow Rate: Reducing the flow rate gives the molecules more time to equilibrate between the two phases, which can significantly improve peak shape and resolution.

• Solution 2 - Optimize Solvent Choice: Select a mobile phase with the lowest possible viscosity at your target operating temperature. For example, acetonitrile is generally less viscous than methanol or ethanol at sub-ambient temperatures.

• Solution 3 - Use a Shorter Column/Smaller Particle Size: A shorter column reduces the time the compound spends in the system, minimizing band broadening. Smaller particle size stationary phases can improve efficiency but will lead to higher backpressure, which is already elevated due to increased solvent viscosity. This requires a robust chromatography system.

Caption: Troubleshooting workflow for on-column degradation.

Troubleshooting Guide: Low-Temperature Crystallization

Crystallization is an excellent method for obtaining highly pure material, but temperature-sensitive compounds can make the process tricky.[4]

Q1: I'm trying to crystallize my compound from a hot solution, but it separates as an oil instead of forming crystals. What is "oiling out" and how do I prevent it?

A1: "Oiling out" occurs when the solute precipitates from the solution as a liquid phase instead of a solid.[5][6] This happens when the temperature of the solution is above the melting point of the solute in that specific solvent system, often at a high degree of supersaturation.[6]

• Cause - High Supersaturation at High Temperature: You have created a solution where the compound is no longer soluble, but the temperature is too high for it to solidify. Impurities are often trapped in the resulting oil.

• Solution 1 - Reduce the Crystallization Temperature: Use a solvent system that allows you to dissolve your compound at a more moderate temperature. The goal is to ensure the solution becomes supersaturated at a temperature well below the compound's melting point.[5]

• Solution 2 - Reduce Supersaturation Rate: Add a small amount of additional hot solvent to redissolve the oil, then cool the solution much more slowly. A slower cooling rate allows crystals to nucleate and grow properly.[6]

• Solution 3 - Change the Solvent System: Find a solvent in which your compound is less soluble, requiring less of a temperature change to induce crystallization. Alternatively, use an anti-solvent precipitation method (see protocol below).[6]

Q2: My crystallization yield is very low. How can I improve it without sacrificing purity?

A2: Low yield means a significant amount of your compound remains in the mother liquor. This is a balancing act between recovery and purity.

• Cause - High Solubility at Low Temperature: The primary reason for low yield is that your compound retains significant solubility in the chosen solvent, even after cooling.

• Solution 1 - Cool to a Lower Temperature: After initial crystal formation at room temperature, place the flask in an ice bath or a freezer (if the solvent freezing point allows) to maximize precipitation.

• Solution 2 - Use an Anti-Solvent: After dissolving your compound in a "good" solvent, slowly add a "poor" solvent (an anti-solvent) in which the compound is insoluble. This dramatically reduces the solubility of your compound in the mixed solvent system, inducing precipitation.[7] This is often done at room temperature or below, making it ideal for heat-sensitive molecules.

• Solution 3 - Reduce the Amount of Solvent: Use the absolute minimum amount of hot solvent required to fully dissolve the compound.[8] Excess solvent will require lower temperatures to achieve the same level of supersaturation, leaving more product behind in the solution.

FAQs: General Purification Strategies

Q1: What is the first thing I should do when I have a new, potentially temperature-sensitive compound?

A1: Before any purification attempt, you must assess its stability. Dissolve a small amount of the crude material in a typical solvent (e.g., DCM, EtOAc, MeOH) in an NMR tube or vial. Take an initial measurement (TLC, LC-MS, or ¹H NMR). Then, let the solution stand at room temperature for several hours and re-analyze. If you see new spots/peaks or changes in the spectrum, your compound is unstable at room temperature and requires cold handling for all procedures. For more rigorous testing, you can gently heat a sample and observe for color changes or decomposition.[1]

Q2: What is Supercritical Fluid Chromatography (SFC) and when should I consider it?

A2: SFC is a chromatographic technique that uses a supercritical fluid, most commonly carbon dioxide, as the mobile phase.[9][10] CO₂ becomes supercritical at a mild temperature of 31.1°C and 73.8 bar of pressure.[11] This makes SFC ideal for purifying thermally labile molecules that cannot withstand traditional HPLC or GC conditions.[9] It is particularly effective for separating chiral compounds and other structurally similar molecules.[11] Consider SFC when your compound degrades during conventional chromatography or is difficult to separate using normal or reversed-phase HPLC.[11]

Q3: My final product is pure, but it's dissolved in a high-boiling point solvent like DMF or DMSO. How can I remove the solvent without heat?

A3: This is a common problem. Applying high heat via a rotovap will degrade your compound.

• Lyophilization (Freeze-Drying): If your compound is soluble in water or a solvent like tert-butanol or 1,4-dioxane, this is the gentlest method. Dissolve the sample in a suitable solvent, freeze it, and then apply a high vacuum. The solvent will sublime (go directly from solid to gas), leaving your compound as a dry powder.[12][13] This is excellent for removing water after an aqueous workup.

• Membrane Filtration: Techniques like Nanofiltration can be used to separate small organic molecules from solvents.[14][15] This is an emerging and powerful non-thermal method for solvent exchange and purification.[15]

• Liquid-Liquid Extraction: If your compound is soluble in a low-boiling organic solvent (like ether or EtOAc) and insoluble in water, you can dilute the DMF/DMSO solution with water and extract your compound into the organic layer. Then, you can easily remove the low-boiling solvent under reduced pressure without excessive heat.

Data Summary & Technique Comparison

Purification Technique	Typical Temp. Range	Suitable For	Scale	Pros	Cons
Low-Temp. Chromatography	-50°C to 20°C	Soluble non-crystalline solids, liquids	mg to multi-gram	High resolution, applicable to many compounds.[16][17]	Slower kinetics, higher backpressure, potential for on-column degradation.[2]
Low-Temp. Crystallization	-20°C to 25°C	Crystalline solids	mg to kg	Can yield very high purity, scalable.[4][8]	Not all compounds crystallize, risk of "oiling out".[5][6]
Supercritical Fluid (SFC)	35°C to 60°C	Thermally labile small molecules, chiral compounds	analytical to prep	Fast, "green" (less organic solvent), excellent for labile compounds.[9][11]	Requires specialized equipment, may not be suitable for highly polar compounds.[18]
Membrane Filtration (NF/UF)	Ambient	Large molecules, nanoparticles, solvent exchange	Lab to industrial	Non-thermal, can be continuous.[19][20]	Pore size dependent, not ideal for separating small molecules of similar size.[14]
Lyophilization	< 0°C	Non-volatile solids dissolved in sublimable solvents	mg to kg	Extremely gentle solvent removal.[12][13]	Not a separation technique for impurities, only removes solvent; slow process.[21]

Key Experimental Protocols

Protocol 1: Low-Temperature Flash Column Chromatography

This protocol outlines the purification of a moderately sensitive compound using a standard flash chromatography system with temperature control.

• System Preparation:

  • If available, use a jacketed column connected to a circulating chiller. Set the chiller to the desired temperature (e.g., 0°C or 4°C).

  • Place all solvent reservoirs in an ice bath to pre-cool the mobile phase. This is critical as high flow rates mean the solvent temperature dictates the column temperature.[22]

• Sample Loading:

  • Pre-cool your crude sample.

  • For liquid loading, dissolve the sample in a minimum amount of pre-chilled mobile phase.

  • For solid loading (preferred for best resolution), adsorb the compound onto a small amount of silica gel or Celite. After evaporating the solvent without heat, place the solid sample in the freezer to cool completely before loading it onto the column.

• Running the Column:

  • Equilibrate the column with the chilled mobile phase until the temperature at the column outlet is stable.

  • Load the chilled sample onto the column.

  • Begin the run at a reduced flow rate (e.g., 50-75% of the standard room temperature flow rate) to compensate for the increased backpressure and improve separation efficiency.[2]

• Fraction Collection:

  • Use a fraction collector that is also cooled, if possible, or place collection tubes in an ice bath to prevent the purified compound from degrading while it awaits analysis.

Protocol 2: Anti-Solvent Precipitation for Thermally Sensitive Solids

This method is ideal when a compound is too soluble for easy cooling crystallization or is sensitive to heating.[1]

• Solvent Selection:

  • Identify a "good" solvent that fully dissolves your compound at room temperature.

  • Identify an "anti-solvent" in which your compound is completely insoluble. The two solvents must be miscible (e.g., Dichloromethane and Hexane; Methanol and Diethyl Ether).

• Dissolution:

  • In a clean flask, dissolve the crude compound in the minimum amount of the "good" solvent at room temperature. Stir until a clear solution is obtained.

• Precipitation:

  • Slowly add the anti-solvent dropwise to the stirred solution.

  • Continue adding the anti-solvent until the solution becomes persistently cloudy (turbid). This indicates that the point of supersaturation has been reached.

  • If you add too much anti-solvent and the compound crashes out as an amorphous solid, add a few drops of the "good" solvent back until the solution is clear again, then proceed more slowly.

• Crystallization and Isolation:

  • Stopper the flask and allow it to stand undisturbed. For improved yield, place the flask in a refrigerator or freezer for several hours.

  • Collect the resulting precipitate by vacuum filtration.

  • Wash the solid with a small amount of fresh, cold anti-solvent to remove any residual soluble impurities.

  • Dry the purified solid under vacuum at a low temperature.

References

• Wikipedia. Supercritical fluid chromatography. [Link]

• Journal of Chromatographic Science. Low-Temperature, Normal-Phase HPLC for Separation of Thermally Labile Species. [Link]

• Taylor & Francis eBooks. Low-Temperature High-Performance Liquid Chromatography for Separation of Thermally Labile Species. [Link]

• US EPA. Membranes for Removing Organics from Drinking Water. [Link]

• PMC. Efficient optimization of crystallization conditions by manipulation of drop volume ratio and temperature. [Link]

• NCERT. 8.8 Methods of Purification of Organic Compounds. [Link]

• Pure Aqua, Inc. What are the 4 Types of Membrane Filtration? [Link]

• BYJU'S. methods of purification of organic compounds. [Link]

• University of Colorado Boulder. Isolation and Purification of Organic Compounds Recrystallization (Expt #3). [Link]

• Phenomenex. Supercritical Fluid Chromatography (SFC) Columns. [Link]

• University of California, Los Angeles. recrystallization, filtration and melting point. [Link]

• Phenomenex. TROUBLESHOOTING GUIDE. [Link]

• Veolia Water Technologies. What is Membrane Filtration? How It Works & Benefits. [Link]

• PubMed. [Research progress on lyophilization for pretreatment of emerging organic contaminants in environmental samples]. [Link]

• Reachem. The Purification of Organic Compound: Techniques and Applications. [Link]

• Reddit. Any recommendations for recrystallizing sensitive compounds? [Link]

• Mettler Toledo. Recrystallization Guide: Process, Procedure, Solvents. [Link]

• ACS Omega. Review on Liquid–Liquid Separation by Membrane Filtration. [Link]

• Eastern Mediterranean University. Purification of Organic Compounds: from Crude Product to Purity. [Link]

• BUCHI. Supercritical Fluid Chromatography. [Link]

• Longdom Publishing. Crystallization in Pharmaceutical Manufacturing: Optimizing Drug Stability and Bioavailability. [Link]

• PubMed. Features of gas chromatographic analysis of thermally unstable compounds. [Link]

• MDPI. Low Temperature Dynamic Chromatography for the Separation of the Interconverting Conformational Enantiomers of the Benzodiazepines Clonazolam, Flubromazolam, Diclazepam and Flurazepam. [Link]

• Agilent Technologies. SUPERCRITICAL FLUID CHROMATOGRAPHY. [Link]

• Royal Society of Chemistry. Advanced crystallisation methods for small organic molecules. [Link]

• Teledyne ISCO. What is Supercritical Fluid Chromatography. [Link]

• University of Michigan. recrystallization.pdf. [Link]

• NIH. Optimization of crystallization conditions for biological macromolecules. [Link]

• Borosil Scientific. What is Lyophilization? How does it work? [Link]

• Theseus. LYOPHILIZATION PROCESS DEVELOP- MENT FOR CHEMICAL SUBSTANCES AND BIOLOGICAL MATRIX. [Link]

• Waters Corporation. Effective Use of Temperature Control in Compound Isolation. [Link]

• Chromatography Online. Chromatographic Isolation of Sensitive Compounds: Challenges and Solutions. [Link]

• APC Ltd. The Importance of Temperature Control in Chromatography. [Link]

• PharmaCores. Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro! [Link]

• Adragos Pharma. Lyophilization: Guide to Freeze Drying in Pharmaceuticals. [Link]

• LECOB. Preparation of samples. [Link]

• Shimadzu. Detector with Cell Temperature Control Enhances Analysis Reliability. [Link]

• PubMed. Unstable Protein Purification Through the Formation of Stable Complexes. [Link]

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Reference Data & Comparative Studies

Leitfaden eines Senior Application Scientist zur Validierung der Compound-Reinheit: Ein objektiver Vergleich von HPLC und GC-MS

Verfasst von: Dr. Eva Reinhardt, Senior Application Scientist

Dieser Leitfaden bietet eine detaillierte technische Analyse und einen direkten Vergleich von Hochleistungsflüssigkeitschromatographie (HPLC) und Gaschromatographie-Massenspektrometrie (GC-MS) zur Validierung der Reinheit von Verbindungen. Als Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung ist das Verständnis der Nuancen, Stärken und Grenzen dieser Techniken von entscheidender Bedeutung für die Gewährleistung der Sicherheit und Wirksamkeit von pharmazeutischen Produkten.[1][2]

Die entscheidende Rolle der Reinheitsvalidierung

Die Prüfung, Identifizierung und Quantifizierung von pharmazeutischen Verunreinigungen sind entscheidend für die Optimierung der Reinheit, Sicherheit und Qualitätskontrolle von pharmazeutischen Wirkstoffen (APIs) und Fertigarzneimitteln.[1] Verunreinigungen können aus verschiedenen Quellen stammen, darunter Rohstoffe, Zwischenprodukte der Synthese, Abbauprodukte und Lösungsmittelrückstände.[1][3] Die Regulierungsbehörden verlangen robuste analytische Methoden, um sicherzustellen, dass Verunreinigungen auf ein sicheres Niveau kontrolliert werden.

Grundlegende Prinzipien: HPLC und GC-MS

Sowohl HPLC als auch GC sind chromatographische Techniken, die die Komponenten einer Mischung trennen. Der grundlegende Unterschied liegt in der mobilen Phase, die zum Transport der Probe durch eine stationäre Phase verwendet wird.

Hochleistungsflüssigkeitschromatographie (HPLC) verwendet eine flüssige mobile Phase, um die Probenkomponenten durch eine mit einem festen Adsorptionsmittel gefüllte Säule zu transportieren. Die Trennung basiert auf der unterschiedlichen Verteilung der Analyten zwischen der flüssigen mobilen Phase und der festen stationären Phase. HPLC eignet sich ideal für die Analyse von nichtflüchtigen und thermisch instabilen Verbindungen.[4]

Gaschromatographie-Massenspektrometrie (GC-MS) ist eine leistungsstarke Analysetechnik, die die Trennfähigkeit der Gaschromatographie mit der Detektionsfähigkeit der Massenspektrometrie kombiniert.[3] Die GC verwendet ein inertes Gas als mobile Phase, um flüchtige und thermisch stabile Verbindungen durch eine Säule zu transportieren. Die getrennten Komponenten werden dann in das Massenspektrometer eingebracht, das sie ionisiert und nach ihrem Masse-zu-Ladungs-Verhältnis trennt, was eine definitive Identifizierung ermöglicht.[3][5]

Methodenvalidierung: Sicherstellung von Vertrauen und Zuverlässigkeit

Die Validierung einer analytischen Methode ist der Prozess, durch den nachgewiesen wird, dass ein Verfahren für den beabsichtigten Zweck geeignet ist.[6] Die Richtlinien der Internationalen Konferenz zur Harmonisierung (ICH), insbesondere ICH Q2(R2), bieten einen Rahmen für die Durchführung der Methodenvalidierung.[7][8][9][10]

Wichtige Validierungsparameter:

• Spezifität: Die Fähigkeit, den Analyten in Gegenwart anderer Komponenten (z. B. Verunreinigungen, Abbauprodukte) eindeutig zu bestimmen.

• Linearität: Die Fähigkeit der Methode, Ergebnisse zu liefern, die direkt proportional zur Konzentration des Analyten sind.[11]

• Bereich: Der Konzentrationsbereich, in dem die Methode eine geeignete Linearität, Genauigkeit und Präzision aufweist.[12]

• Genauigkeit: Die Übereinstimmung zwischen dem gemessenen Wert und einem akzeptierten Referenzwert.[12]

• Präzision: Das Maß für die Übereinstimmung zwischen einer Reihe von Messungen, die aus mehreren Probenahmen derselben homogenen Probe gewonnen wurden.[13]

• Nachweisgrenze (LOD): Die niedrigste Konzentration eines Analyten, die von der Methode nachgewiesen, aber nicht unbedingt quantifiziert werden kann.[6][14]

• Bestimmungsgrenze (LOQ): Die niedrigste Konzentration eines Analyten, die mit akzeptabler Präzision und Genauigkeit quantifiziert werden kann.[6][14]

• Robustheit: Ein Maß für die Fähigkeit der Methode, bei kleinen, aber bewussten Änderungen der Methodenparameter unbeeinflusst zu bleiben.[12][15]

HPLC vs. GC-MS: Ein direkter Vergleich für die Reinheitsanalyse

Die Wahl zwischen HPLC und GC-MS hängt in erster Linie von den physikalisch-chemischen Eigenschaften des Analyten und der potenziellen Verunreinigungen ab.

Merkmal	Hochleistungsflüssigkeitschromatographie (HPLC)	Gaschromatographie-Massenspektrometrie (GC-MS)
Analyt-Anforderungen	Nichtflüchtig, thermisch instabil, polar, breites Molekulargewichtsspektrum	Flüchtige und halbflüchtige, thermisch stabile Verbindungen
Mobile Phase	Flüssige Lösungsmittel	Inertgas (z. B. Helium, Stickstoff)
Temperatur	Typischerweise bei oder nahe Raumtemperatur[16]	Erhöhte Temperaturen zur Verdampfung der Probe
Typische Anwendungen	Analyse von APIs, Proteinen, Peptiden, Aminosäuren, Arzneimitteln[16]	Analyse von Lösungsmittelrückständen, flüchtigen organischen Verbindungen (VOCs), Pestiziden[3][17][18]
Stärken	Vielseitig für eine breite Palette von Verbindungen, zerstörungsfreie Analyse	Hohe Trennschärfe für komplexe flüchtige Gemische, definitive Identifizierung durch MS[18]
Schwächen	Geringere Auflösung im Vergleich zur GC für flüchtige Verbindungen[18]	Beschränkt auf thermisch stabile und flüchtige Verbindungen, kann eine Derivatisierung erfordern

Das Konzept der Orthogonalität

Für eine umfassende Reinheitsbewertung ist es oft am besten, orthogonale analytische Techniken zu verwenden. Orthogonale Methoden messen dieselbe Eigenschaft unter Verwendung unterschiedlicher Prinzipien. Die Verwendung von HPLC (basierend auf Polarität und Löslichkeit) und GC-MS (basierend auf Flüchtigkeit und Masse-zu-Ladungs-Verhältnis) liefert ein vollständigeres Bild des Reinheitsprofils einer Verbindung und verringert das Risiko, dass Verunreinigungen unentdeckt bleiben.

Experimentelle Arbeitsabläufe und Protokolle

HPLC-Arbeitsablauf zur Reinheitsbestimmung

Abbildung 2: Allgemeiner Arbeitsablauf für die GC-MS-Verunreinigungsprofilierung.

Detailliertes Protokoll: GC-MS-Analyse von Lösungsmittelrückständen

• Standardvorbereitung: Bereiten Sie eine gemischte Stammlösung mit den erwarteten Lösungsmittelrückständen in einem geeigneten Lösungsmittel (z. B. Dimethylsulfoxid) vor. Erstellen Sie Kalibrierstandards durch Verdünnen der Stammlösung.

• Probenvorbereitung: Lösen Sie eine genau abgewogene Menge der Probe in dem Lösungsmittel auf.

• Systemeinrichtung:

  • Installieren Sie eine geeignete GC-Säule (z. B. eine nicht-polare Säule wie DB-5ms).

  • Stellen Sie die GC-Parameter ein: Einlasstemperatur (z. B. 250 °C), Trägergasflussrate (z. B. Helium bei 1,2 ml/min), Ofentemperaturprogramm (z. B. 40 °C für 5 min, dann Rampe auf 240 °C mit 10 °C/min).

  • Stellen Sie die MS-Parameter ein: Ionisationsmodus (Elektronenstoß, EI), Massenbereich (z. B. 35-350 amu).

• Analyse:

  • Injizieren Sie den Leerwert, die Kalibrierstandards und die Proben.

  • Starten Sie die Datenerfassung.

• Datenverarbeitung:

  • Identifizieren Sie die Peaks der Lösungsmittel im Totalionenchromatogramm (TIC) basierend auf der Retentionszeit.

  • Bestätigen Sie die Identität jedes Peaks durch Vergleich seines Massenspektrums mit einer Referenzbibliothek (z. B. NIST).

  • Quantifizieren Sie jedes Lösungsmittel unter Verwendung der aus den Standards erstellten Kalibrierkurve.

  • Vergleichen Sie die Ergebnisse mit den Grenzwerten der ICH Q3C-Richtlinien.

Schlussfolgerung und Empfehlungen

Die Wahl zwischen HPLC und GC-MS zur Validierung der Compound-Reinheit ist keine Frage, welche Technik überlegen ist, sondern welche für die jeweilige Aufgabe am besten geeignet ist.

• HPLC ist die Methode der Wahl für die Reinheits- und Gehaltsbestimmung der meisten pharmazeutischen Wirkstoffe, insbesondere für große, polare oder thermisch labile Moleküle. [19][4]* GC-MS ist unübertroffen für die Identifizierung und Quantifizierung von flüchtigen und halbflüchtigen Verunreinigungen, wie z. B. Lösungsmittelrückständen und bestimmten Nebenprodukten der Synthese. [3][19] In einem regulierten Umfeld ist es oft notwendig, beide Techniken zu verwenden, um ein umfassendes Reinheitsprofil zu erstellen. Eine HPLC-Methode kann den Gehalt des Wirkstoffs und nichtflüchtige Verunreinigungen quantifizieren, während eine GC-MS-Methode sicherstellt, dass flüchtige Verunreinigungen unter den akzeptablen Grenzwerten liegen. Dieser orthogonale Ansatz bietet das höchste Maß an Sicherheit für die Qualität, Sicherheit und Wirksamkeit des Produkts.

Referenzen

• Was ist die ICH Q2(R2) Richtlinie? - Lösungsfabrik. (2018, 8. Mai). Verfügbar unter:

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - GMP Navigator. Verfügbar unter:

• Small Molecule Analysis Testing: HPLC vs GC - Brewer Science. Verfügbar unter:

• Werden Ihre Methoden den neuen ICH-Anforderungen gerecht? - Valicare GmbH. (2024, 6. Mai). Verfügbar unter:

• ICH Leitlinien Q14 / Q2(R2) - Entwicklung analytischer Methoden/Methodenvalidierung zur Consultation veröffentlicht - GMP Navigator. (2022, 12. April). Verfügbar unter:

• ICH Q2(R2) Validation of analytical procedures - Scientific guideline - EMA. Verfügbar unter:

• GC/MS-Identifikation von Verunreinigungen - Medistri SA. (2024, 21. August). Verfügbar unter:

• Journal Club: Validierung von LSV und RP-HPLC zur Gehalts- und Reinheitsbestimmung. (2018, 9. März). Verfügbar unter:

• HPLC vs GC: What Sets These Methods Apart - Phenomenex. (2025, 6. Juni). Verfügbar unter:

• Ableitung der Richtigkeit aus der Linearität – Weg 1: Normalisierung - Lösungsfabrik. (2018, 25. Oktober). Verfügbar unter:

• GC vs. HPLC: Ein umfassender Vergleich und praktische Anwendungen - Blog - News. (2024, 4. Juli). Verfügbar unter:

• Prüfung und Identifizierung pharmazeutischer Verunreinigungen - Intertek. Verfügbar unter:

• Leitlinie zur Methodenvalidierung - Umweltbundesamt. Verfügbar unter:

• Bestimmung von Kontaminationen: HPLC vs. GC - Tentamus Group. (2025, 24. Juni). Verfügbar unter:

• Verunreinigungen und ihre Bedeutung in der pharmazeutischen Industrie - Eubioco. (2024, 20. Juni). Verfügbar unter:

• Entwicklung und Validierung einer HPLC-Mehode zur Gehaltsbestimmung von Phenylephrin-HCl und Tropicamid in - ADKA. Verfügbar unter:

• Qualitätskontrolle von pharmazeutischen Rohstoffen: Reinheit und Stärke - NANOLAB. Verfügbar unter:

• a comparison between hplc and gc-ms: analysis of plant volatile and non-volatile compounds - ResearchGate. (2024, 3. September). Verfügbar unter:

• Massenspektrometrie in der pharmazeutischen Industrie - 2022 - Wiley Analytical Science. (2022, 28. Juli). Verfügbar unter:

• Leitfaden zur Validierung chemisch-physikalischer Prüfverfahren und zur Abschätzung der Messunsicherheit - Schweizerische Akkreditierungsstelle SAS. Verfügbar unter:

• Validierung chromatographischer Methoden - HHAC - Labor Dr. Heusler GmbH. (2017, 26. Oktober). Verfügbar unter:

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A Comparative Guide to the Benzyl Protecting Group in Organic Synthesis

In the landscape of multi-step organic synthesis, the strategic use of protecting groups is paramount to achieving complex molecular architectures. Among the arsenal of protective groups available to researchers, the benzyl (Bn) group holds a prominent position due to its versatility and reliability.[1][2] This guide provides an in-depth comparison of the benzyl protecting group with other commonly employed alternatives for alcohols, amines, and carboxylic acids, supported by experimental data and established protocols. Our objective is to equip researchers, scientists, and drug development professionals with the critical insights needed to make informed decisions in their synthetic endeavors.

The Benzyl Group: A Pillar of Protection Chemistry

The benzyl group, structurally a benzene ring attached to a CH₂- group, is widely used to protect hydroxyl, amino, and carboxyl functionalities.[1][3][4] Its popularity stems from a favorable combination of stability across a broad spectrum of reaction conditions—including acidic, basic, and many oxidative and reductive environments—and the availability of mild and selective deprotection methods.[1][5]

Core Strengths of the Benzyl Group:

• Broad Stability: Benzyl ethers and esters are generally stable to both acidic and basic conditions, a characteristic that allows for a wide range of subsequent chemical transformations.[5]

• Orthogonal Deprotection: The primary method for benzyl group removal, catalytic hydrogenolysis, is a mild and neutral process that often leaves other protecting groups and sensitive functionalities intact.[6][7][8]

• Versatile Introduction: Benzyl groups can be readily introduced using various methods, most commonly via Williamson ether synthesis for alcohols or by reaction with benzyl halides for amines and carboxylic acids.[5][8]

I. Protection of Alcohols: Benzyl Ethers vs. The Field

The protection of hydroxyl groups is a frequent necessity in organic synthesis. While benzyl ethers are a stalwart choice, several other protecting groups offer distinct advantages in specific contexts.

A. Silyl Ethers (TBDMS, TIPS)

Silyl ethers, such as tert-butyldimethylsilyl (TBDMS) and triisopropylsilyl (TIPS), are among the most popular choices for alcohol protection.[9] Their key feature is their lability under fluoride ion-mediated cleavage, providing a highly orthogonal deprotection strategy.

Comparative Analysis:

Feature	Benzyl (Bn) Ether	TBDMS/TIPS Ethers
Introduction	Williamson ether synthesis (e.g., NaH, BnBr in DMF/THF)[5][8]	Silylation (e.g., TBDMSCl, imidazole in DMF)
Stability	Stable to strong bases, many oxidizing/reducing agents, and mild acids.[5][10]	Stable to bases, many oxidizing/reducing agents. Labile to acid and fluoride ions.[11]
Deprotection	Catalytic hydrogenolysis (H₂, Pd/C), dissolving metal reduction (Na/NH₃), or strong Lewis acids.[5][12]	Fluoride ion sources (e.g., TBAF in THF), or acidic hydrolysis.[13]
Key Advantage	Robustness and compatibility with a wide range of reactions.	Orthogonal deprotection with fluoride ions.
Considerations	Hydrogenolysis is incompatible with reducible functional groups like alkenes or alkynes.[10]	Steric hindrance can influence the ease of introduction and removal.

B. Acetyl (Ac) and Other Ester Protecting Groups

Ester-based protecting groups, like the acetyl group, are introduced via acylation and are readily cleaved by hydrolysis under basic conditions.

Comparative Analysis:

Feature	Benzyl (Bn) Ether	Acetyl (Ac) Ester
Introduction	Williamson ether synthesis.[14]	Acylation (e.g., Ac₂O, pyridine).
Stability	Stable to basic hydrolysis.[1]	Labile to basic and acidic hydrolysis.
Deprotection	Catalytic hydrogenolysis.[7]	Basic hydrolysis (e.g., K₂CO₃, MeOH) or acidic hydrolysis.
Key Advantage	Stability under basic conditions where esters would be cleaved.	Ease of introduction and removal under mild hydrolytic conditions.
Considerations	Requires reductive conditions for cleavage.	Incompatible with reactions involving strong bases or acids.

C. p-Methoxybenzyl (PMB) Ether

The p-methoxybenzyl (PMB) group is a close relative of the benzyl group but with a key difference: the electron-donating methoxy group on the aromatic ring makes it susceptible to oxidative cleavage.[1]

Comparative Analysis:

Feature	Benzyl (Bn) Ether	p-Methoxybenzyl (PMB) Ether
Introduction	Similar to benzyl, using PMB-Cl.[3]	Similar to benzyl, using PMB-Cl.
Stability	Stable to mild oxidative conditions.[1]	Labile to oxidative cleavage. More acid-labile than Bn.[1]
Deprotection	Catalytic hydrogenolysis.[14]	Oxidative cleavage (DDQ, CAN), or strong acid.[3][14] Can also be removed by hydrogenolysis.
Key Advantage	Greater stability towards acids compared to PMB.	Orthogonal removal in the presence of Bn groups via oxidation.[1]
Considerations	Oxidative deprotection is not feasible.	Less stable to acidic conditions than the benzyl group.[1]

Experimental Workflow: Benzyl Ether Protection and Deprotection

Caption: Workflow for Benzyl Ether Protection and Deprotection.[8]

II. Protection of Amines: Benzyl Amines vs. Carbamates

Protecting amines is crucial in peptide synthesis and the synthesis of nitrogen-containing heterocycles. The benzyl group is a reliable choice, but carbamate-based protecting groups like Boc and Cbz are often preferred for their specific cleavage conditions.[15][16]

A. tert-Butoxycarbonyl (Boc) Group

The Boc group is a cornerstone of amine protection, renowned for its lability under acidic conditions.[17]

Comparative Analysis:

Feature	N-Benzyl (N-Bn)	N-tert-Butoxycarbonyl (N-Boc)
Introduction	N-alkylation with benzyl halide.[4]	Reaction with Boc-anhydride (Boc₂O).[16]
Stability	Stable to acidic and basic conditions.[6]	Stable to base and hydrogenolysis. Labile to strong acids.[15]
Deprotection	Catalytic hydrogenolysis.[6]	Acidic conditions (e.g., TFA in DCM).[16]
Key Advantage	Robustness and stability across a wide pH range.	Mild, acid-mediated deprotection.
Considerations	Hydrogenolysis may not be compatible with other functional groups.	Incompatible with acidic reaction conditions.

B. Carboxybenzyl (Cbz or Z) Group

The Cbz group, introduced by Bergmann and Zervas, is structurally similar to a benzyl group but is a carbamate.[15] It shares the same primary deprotection method as the benzyl group.

Comparative Analysis:

Feature	N-Benzyl (N-Bn)	N-Carboxybenzyl (N-Cbz)
Introduction	N-alkylation with benzyl halide.	Reaction with benzyl chloroformate (Cbz-Cl).[16]
Stability	Stable to a wide range of conditions.	Generally stable, but can be cleaved by strong acids or bases, though less readily than Boc.
Deprotection	Catalytic hydrogenolysis.[6]	Catalytic hydrogenolysis.[15]
Key Advantage	Simpler structure.	The carbamate functionality reduces the basicity of the amine.
Considerations	The resulting secondary or tertiary amine can still be nucleophilic.	The deprotection by hydrogenolysis is shared with the N-Bn group.

Experimental Protocol: Catalytic Hydrogenolysis for N-Benzyl Deprotection[6]

• Reaction Setup: To a solution of the N-benzyl protected amine (1.0 mmol) in a suitable solvent (e.g., 10-20 mL of methanol or ethanol) in a round-bottom flask equipped with a magnetic stir bar, add 10% Pd/C catalyst (typically 10-20 mol% Pd).[6]

• Hydrogen Atmosphere: Seal the flask with a septum. Carefully evacuate the flask using a vacuum pump and then backfill with hydrogen gas from a balloon. Repeat this vacuum/hydrogen cycle three times to ensure an inert atmosphere.[6]

• Reaction Monitoring: Stir the reaction mixture vigorously at room temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, carefully vent the hydrogen atmosphere and purge the flask with an inert gas (e.g., nitrogen or argon). Remove the catalyst by filtration through a pad of Celite, washing the filter cake with the reaction solvent.

• Isolation: Concentrate the filtrate under reduced pressure to yield the deprotected amine. The primary byproduct is toluene, which is volatile and easily removed.

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A Researcher's Guide to Deciphering Complex NMR Spectra of Substituted Aromatic Compounds

For researchers, scientists, and professionals in drug development, the unambiguous structural elucidation of novel substituted aromatic compounds is a frequent and often formidable challenge. While Nuclear Magnetic Resonance (NMR) spectroscopy is the cornerstone of molecular characterization, the aromatic region of an NMR spectrum, typically between 6.5 and 8.0 ppm in ¹H NMR, is notoriously complex.[1][2] Overlapping signals, intricate coupling patterns, and the subtle electronic effects of substituents can conspire to create a puzzle that requires a systematic and multi-faceted approach to solve.

This guide provides an in-depth, technically-grounded methodology for interpreting these complex spectra. Moving beyond a simple recitation of rules, we will explore the underlying principles governing chemical shifts and coupling constants, compare the utility of various 1D and 2D NMR techniques, and introduce the growing role of computational methods in spectral prediction and validation.

The Foundations: Understanding Chemical Shifts and Coupling Constants in Aromatic Systems

A thorough interpretation of the aromatic region begins with a firm grasp of the two fundamental parameters: chemical shift (δ) and the spin-spin coupling constant (J).

¹H and ¹³C Chemical Shifts: The Influence of Substituents

The chemical shift of a proton or carbon nucleus is exquisitely sensitive to its local electronic environment.[3][4] In a benzene ring, the baseline chemical shift for protons is approximately 7.3 ppm, and for carbons, it is around 128.5 ppm.[5] Substituents on the ring perturb this electronic environment through inductive and resonance effects, leading to predictable shifts in the NMR signals.[5][6]

• Electron-Donating Groups (EDGs): Substituents like -NH₂, -OH, and -OR groups donate electron density to the aromatic ring, particularly at the ortho and para positions.[6] This increased electron density "shields" the nuclei at these positions from the external magnetic field, causing their signals to shift to a lower ppm value (upfield).[6]

• Electron-Withdrawing Groups (EWGs): Conversely, groups like -NO₂, -CN, and -C=O withdraw electron density from the ring, primarily from the ortho and para positions.[6] This "deshielding" effect results in a downfield shift to a higher ppm value.[6]

The following table summarizes the typical chemical shift ranges for aromatic protons and carbons.[1][7][8]

Environment	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)
Aromatic (Ar-H)	6.5 - 8.0	120 - 150
Benzylic (Ar-CH)	2.0 - 3.0	20 - 50

It is important to note that the number of unique signals in the ¹³C NMR spectrum can be a powerful indicator of the substitution pattern.[9][10] For instance, a para-disubstituted benzene ring with identical substituents will exhibit only two signals for the aromatic carbons due to symmetry, whereas an ortho- or meta-disubstituted ring will show four and six signals, respectively.[1][10]

Spin-Spin Coupling Constants (J): Decoding Connectivity

The splitting of NMR signals, or multiplicity, arises from the interaction of neighboring nuclear spins. The magnitude of this interaction is the coupling constant, J, measured in Hertz (Hz).[11] In aromatic systems, the J-coupling provides invaluable information about the relative positions of protons on the ring.

• Ortho Coupling (³JHH): Coupling between protons on adjacent carbons. Typically the largest, ranging from 6 to 10 Hz.[12][13]

• Meta Coupling (⁴JHH): Coupling between protons separated by three bonds. Significantly smaller, around 1 to 3 Hz.[11][12][13]

• Para Coupling (⁵JHH): Coupling between protons on opposite sides of the ring. Often too small to be resolved, typically 0 to 1 Hz, but can cause peak broadening.[12]

The ability to measure these coupling constants accurately is crucial for distinguishing between isomers.[14] For example, a doublet of doublets in the aromatic region with coupling constants of approximately 8 Hz and 2 Hz would strongly suggest a proton with both an ortho and a meta neighbor.

A Comparative Look at NMR Techniques for Aromatic Compounds

While 1D ¹H and ¹³C NMR are the workhorses of structural analysis, complex substituted aromatic compounds often necessitate the use of more advanced 2D NMR techniques to resolve ambiguities.

NMR Technique	Information Provided	Best For	Limitations
¹H NMR	Proton chemical shifts, integration (proton count), and coupling constants.	Initial assessment of the number and type of aromatic protons.	Signal overlap in complex spectra can make interpretation difficult.
¹³C NMR	Number of unique carbon environments.	Determining the substitution pattern based on symmetry.	Low natural abundance of ¹³C can lead to long acquisition times.
COSY (Correlation Spectroscopy)	Shows correlations between coupled protons (¹H-¹H).[15][16][17]	Establishing the connectivity of protons around the aromatic ring.	Can still be ambiguous if chemical shifts are very close.
HSQC (Heteronuclear Single Quantum Coherence)	Correlates protons with their directly attached carbons (¹H-¹³C).[15][17][18]	Unambiguously assigning protonated carbons.	Does not provide information about quaternary carbons.
HMBC (Heteronuclear Multiple Bond Correlation)	Shows correlations between protons and carbons over two to three bonds (and sometimes four).[15][17][19]	Identifying quaternary carbons and piecing together molecular fragments.	The absence of a correlation does not definitively rule out a long-range coupling.
NOESY (Nuclear Overhauser Effect Spectroscopy)	Reveals through-space correlations between protons that are close in proximity.[15][16]	Determining the stereochemistry and conformation of substituents relative to the aromatic ring.	The intensity of NOE signals is highly dependent on molecular motion.

Experimental Workflow for Structural Elucidation

A systematic approach is key to successfully interpreting the NMR spectra of a novel substituted aromatic compound.

Figure 1: A systematic workflow for the NMR-based structural elucidation of substituted aromatic compounds.

Step-by-Step Experimental Protocol:

• Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆). Ensure the sample is free of particulate matter.

• 1D NMR Acquisition:

  • Acquire a standard ¹H NMR spectrum.

  • Acquire a proton-decoupled ¹³C NMR spectrum.

• Initial 1D Analysis:

  • In the ¹H spectrum, integrate the aromatic region to determine the number of protons on the ring.

  • Analyze the multiplicities and measure the J-coupling constants.[14]

  • In the ¹³C spectrum, count the number of aromatic signals to infer the degree of symmetry.[9][10]

• 2D NMR Acquisition (if necessary):

  • COSY: To establish the proton-proton connectivity.

  • HSQC: To link each aromatic proton to its directly attached carbon.

  • HMBC: To identify long-range proton-carbon correlations, which are crucial for placing substituents and identifying quaternary carbons.[19]

• Data Integration and Structure Assembly:

  • Use the COSY spectrum to trace the spin systems within the aromatic ring.

  • Overlay the HSQC and HMBC spectra. Use the HSQC to anchor the proton assignments to the carbon backbone.

  • Use the HMBC cross-peaks to connect the aromatic ring to its substituents and to assign any non-protonated carbons.

• Stereochemical/Conformational Analysis (if necessary):

  • Acquire a NOESY spectrum to identify through-space interactions between protons on the aromatic ring and protons on the substituents.

The Rise of Computational Chemistry in NMR Interpretation

In recent years, computational methods, particularly Density Functional Theory (DFT), have become increasingly powerful tools for predicting NMR chemical shifts and coupling constants.[20][21] While not a replacement for experimental data, computational predictions can be invaluable for:

• Distinguishing between close-lying isomers: When experimental data is ambiguous, comparing the spectra to the predicted spectra of different possible isomers can provide a definitive answer.

• Assigning complex spectra: In cases of severe signal overlap, computational predictions can guide the initial assignments.

• Validating a proposed structure: A strong correlation between the experimental and computationally predicted spectra provides a high degree of confidence in the final structure.[21]

Various software packages are available that allow for the calculation of NMR parameters from a given molecular structure.[21][22] It is important to note that the accuracy of these predictions is dependent on the level of theory and basis set used in the calculation.[5][22]

Conclusion

The interpretation of complex NMR spectra of substituted aromatic compounds is a skill that blends a strong theoretical understanding with a systematic, data-driven approach. By leveraging the full suite of modern NMR techniques, from fundamental 1D experiments to advanced 2D correlations, and by incorporating the predictive power of computational chemistry, researchers can confidently and accurately elucidate the structures of even the most challenging aromatic molecules. This comprehensive approach not only ensures scientific integrity but also accelerates the pace of research and development in fields where these compounds play a critical role.

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Mechanistic Foundations: Why Thermal Transitions Dictate Formulation Viability

As a Senior Application Scientist in pharmaceutical materials, I frequently encounter a critical bottleneck in the development of next-generation drug delivery systems: the thermal stability of the polymeric carrier. When transitioning from bench-scale synthesis to commercial manufacturing processes like hot-melt extrusion (HME) or terminal sterilization, polymers are subjected to immense thermal stress.

If a polymer surpasses its thermal stability threshold, it does not merely lose its structural integrity; it can release monomers, additives, or degradation by-products that trigger inflammatory responses and cytotoxicity in vivo[1]. Therefore, evaluating the thermal properties of novel polymeric materials—such as smart hydrogels and customized block copolymers—against conventional excipients is a mandatory phase of formulation development.

This guide provides an objective, data-driven framework for comparing the thermal stability of novel polymeric materials, detailing the mechanistic causality behind thermal analysis protocols, and establishing self-validating experimental workflows.

To rationally design a drug delivery system, we must map the polymer's thermal landscape. The three most critical parameters are:

• Glass Transition Temperature ( Tg​ ): The reversible transition from a hard, glassy state to a viscous, rubbery state. Tg​ dictates the polymer's chain mobility. In solid dispersion formulations, a Tg​ significantly higher than the storage temperature is required to prevent the amorphous active pharmaceutical ingredient (API) from recrystallizing.

• Melting Temperature ( Tm​ ): The temperature at which crystalline domains within the polymer lattice collapse.

• Degradation Onset Temperature ( Td​ ): The point at which irreversible chemical breakdown (e.g., homolytic chain scission or depolymerization) begins. Understanding Td​ is crucial for establishing the upper boundary of the processing window.

Thermal degradation pathways and biological responses.

Comparative Analysis: Novel vs. Conventional Polymers

Recent advancements have introduced "smart" polymers designed to overcome the limitations of conventional excipients like standard Polyethylene Glycol (PEG) or Poly(lactic-co-glycolic acid) (PLGA).

For instance, researchers have developed novel PEG-g-poly(MAA) copolymeric nanogels to enhance the solubility of hydrophobic drugs like olmesartan. Thermal analysis of these nanogels confirms a highly stable amorphous structure capable of protecting heat-sensitive active moieties[2]. Similarly, the incorporation of diacetylene units (e.g., 2,4-hexadiyne-1,6-diol) into polyurethane backbones (PU-HD) significantly alters their thermal degradation behavior compared to conventional 1,4-butanediol-based polyurethanes (PU-BD), offering unique structural rigidities for advanced matrices[3].

Table 1: Thermal Property Comparison of Selected Polymeric Materials

Polymer Classification	Material Example	Tg​ / Tm​ Profile	Degradation Onset ( Td​ )	Primary Application	Thermal Limitation / Advantage
Conventional Polyester	PLGA (50:50)	Tg​ : ~45–50 °C	~250 °C	Biodegradable implants	Susceptible to rapid hydrolytic degradation under thermal stress[1].
Conventional Polyether	PEG 6000	Tm​ : ~60 °C	~350 °C	Solubilizer, plasticizer	Low melting point limits high-temperature processing applications.
Novel Copolymer	PEG-g-poly(MAA)	Amorphous (Tunable)	>300 °C	pH-responsive nanogels	High thermal stability; excellent for heat-sensitive drug encapsulation[2].
Novel Polyurethane	PU-HD (Diacetylene)	Tg​ : -20 to 10 °C	~280 °C	Advanced structural matrices	Tailored degradation profile due to diacetylene backbone incorporation[3].

Self-Validating Experimental Protocols

To objectively evaluate these materials, we rely on a combination of Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC). The following protocols are designed as self-validating systems; every parameter is chosen to isolate true material properties from environmental or instrumental artifacts.

Protocol A: Thermogravimetric Analysis (TGA) for Degradation Kinetics

TGA measures mass loss as a function of temperature, providing the exact Td​ and data necessary for calculating degradation kinetics.

• Rationale for Causality: We utilize a dry Nitrogen ( N2​ ) purge. Why? Because conducting TGA in ambient air introduces oxidative degradation, which masks the polymer's intrinsic thermal depolymerization mechanisms.

• Step-by-Step Methodology:

  • System Calibration: Run a standard calcium oxalate monohydrate sample to verify the mass loss steps and temperature accuracy of the microbalance.

  • Sample Preparation: Accurately weigh 10–15 mg of the polymer sample into a platinum or ceramic TGA pan[3]. Note: Ensure the sample is spread evenly to prevent thermal gradients within the bulk.

  • Purge Setup: Establish a controlled N2​ atmosphere at a flow rate of 20–50 mL/min[3]. Allow the system to purge for 15 minutes prior to heating to displace residual oxygen.

  • Thermal Program: Ramp the temperature from 30 °C to 600 °C at a constant heating rate of 10 °C/min[3].

  • Kinetic Modeling (Optional but Recommended): To predict long-term stability, repeat the experiment at multiple heating rates (e.g., 5, 10, 15, 20 °C/min) and apply the Flynn-Wall-Ozawa (FWO) isoconversional model to calculate the activation energy ( Ea​ ) of degradation[4].

Protocol B: Differential Scanning Calorimetry (DSC) for Phase Transitions

DSC measures the heat flow associated with endothermic (melting, glass transition) and exothermic (crystallization, curing) events.

• Rationale for Causality: We employ a "Heat-Cool-Heat" cycle. The first heating ramp erases the polymer's "thermal history" (stresses induced during synthesis or storage). The cooling ramp establishes a controlled baseline, and the second heating ramp reveals the true, intrinsic thermodynamic properties of the material.

• Step-by-Step Methodology:

  • System Calibration: Calibrate the cell constant and temperature using an Indium standard ( Tm​ = 156.6 °C). Run an empty aluminum pan as a baseline to ensure no sensor drift.

  • Sample Preparation: Weigh 2–5 mg of the polymer into an aluminum pan and hermetically seal it[2].

  • Purge Setup: Continuously purge the system with N2​ gas at a flow rate of 20 mL/min[2].

  • Thermal Program (Heat-Cool-Heat):

    • Ramp 1: Equilibrate at -50 °C, then heat to 200 °C (or 50 °C below Td​ determined via TGA) at 10 °C/min[3].

    • Cooling: Cool back to -50 °C at 10 °C/min.

    • Ramp 2: Heat again to 200 °C at 10 °C/min. Extract Tg​ and Tm​ data from this second curve.

Workflow for thermal analysis of polymeric excipients.

Data Interpretation and Formulation Strategy

Once the TGA and DSC data are acquired, the formulation scientist must synthesize this information to define the Processing Window . The processing window is the temperature range strictly above the polymer's Tg​ or Tm​ (allowing it to flow or encapsulate the drug) but safely below its Td​ (preventing degradation).

For novel polymers like PEG-g-poly(MAA), the lack of a sharp melting peak (indicating an amorphous structure) combined with a high Td​ (>300 °C) provides an exceptionally wide processing window[2]. This makes it an ideal candidate for hot-melt extrusion with high-melting-point APIs. Conversely, if TGA reveals early-onset mass loss, the kinetic data derived from the FWO model[4] must be used to calculate the maximum allowable residence time inside the extruder before toxic monomers are generated[1].

By strictly adhering to these self-validating thermal analysis protocols, drug development professionals can objectively screen novel polymeric materials, ensuring that the final delivery system is both highly functional and biologically safe.

References

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Bridging the Gap: A Guide to Cross-Referencing Experimental Data with Predicted Properties in Drug Discovery

For researchers, scientists, and drug development professionals, the integration of computational predictions with experimental data is a cornerstone of modern therapeutic innovation. This guide provides an in-depth, objective comparison of predicted and experimentally determined drug properties, offering a framework for robust validation and informed decision-making. By understanding the causality behind experimental choices and the inherent limitations of predictive models, we can forge a more efficient and effective path toward novel therapeutics.

The Indispensable Synergy of In Silico and In Vitro Approaches

The drug discovery process has been revolutionized by the advent of computational tools that predict a compound's Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties, as well as its binding affinity to a target.[1][2][3][4] These in silico models offer the ability to rapidly screen vast virtual libraries of compounds, prioritizing those with the highest probability of success and significantly reducing the time and cost associated with traditional, purely experimental approaches.[3][5]

However, computational predictions are not infallible. They are based on algorithms and datasets that, while sophisticated, cannot fully recapitulate the complex biological milieu of the human body.[4] Therefore, rigorous experimental validation is not merely a confirmatory step but a critical component of the drug discovery pipeline, providing the ground truth that either substantiates or refutes the computational hypotheses.[6][7] The true power lies in the iterative synergy between prediction and experimentation, a cycle of hypothesis, testing, and refinement that drives projects forward.

The Logic of Validation: From Prediction to Experiment

The journey from a predicted property to a validated experimental result follows a structured and logical workflow. This process is designed to systematically test the computational hypotheses and generate high-quality data for a meaningful comparison.

Caption: A flowchart illustrating the decision-making process based on the correlation between predicted and experimental data.

Conclusion: An Integrated Future for Drug Discovery

The effective cross-referencing of experimental data with predicted properties is not just a validation exercise; it is a fundamental strategy for accelerating drug discovery. By embracing the synergy between computational and experimental approaches, and by critically evaluating the data with a deep understanding of the underlying scientific principles, we can make more informed decisions, reduce late-stage attrition, and ultimately, bring safer and more effective medicines to patients faster. [1][8]

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A Senior Application Scientist's Guide to the Synthesis of Benzoate Derivatives: A Comparative Analysis

Introduction

Benzoate derivatives are a cornerstone of modern chemistry, with their applications spanning from life-saving pharmaceuticals and agrochemicals to fragrances, food preservatives, and advanced polymer materials.[1][2] The deceptively simple ester linkage connecting a benzoic acid moiety to an alcohol belies the nuanced chemistry required for its efficient and selective formation. For researchers and drug development professionals, selecting the optimal synthetic route is a critical decision that impacts yield, purity, scalability, and the preservation of sensitive functional groups.

This guide provides an in-depth comparison of the most prevalent and effective methods for synthesizing benzoate derivatives. Moving beyond a simple recitation of protocols, we will explore the underlying mechanistic principles, the causal factors guiding the choice of one method over another, and the practical considerations for implementation in a research and development setting.

Part 1: Foundational Strategies for Benzoate Ester Synthesis

The synthesis of benzoate esters can be broadly categorized into several key strategies, each with a distinct profile of advantages and limitations. The choice of method is dictated by factors such as the steric hindrance of the substrates, the presence of other functional groups, desired stereochemical outcomes, and scalability.

Fischer-Speier Esterification: The Workhorse Reaction

First described in 1895, the Fischer-Speier esterification remains a highly relevant and widely used method due to its simplicity and cost-effectiveness.[3] It involves the direct reaction of a carboxylic acid (benzoic acid) with an alcohol in the presence of a strong acid catalyst.

Mechanistic Rationale: The reaction's success hinges on the activation of the carboxylic acid. A strong Brønsted acid, typically sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH), protonates the carbonyl oxygen of the benzoic acid.[3][4] This protonation significantly increases the electrophilicity of the carbonyl carbon, rendering it susceptible to nucleophilic attack by the weakly nucleophilic alcohol. The subsequent tetrahedral intermediate then eliminates a molecule of water to yield the ester and regenerate the acid catalyst.

Causality in Experimental Design: The Fischer-Speier reaction is a classic example of an equilibrium-controlled process.[5] To drive the reaction toward the product side and achieve high yields, Le Châtelier's principle is actively employed. This is typically achieved in two ways:

• Use of Excess Reagent: The reaction is often run using the alcohol as the solvent, creating a large excess that shifts the equilibrium forward.[3]

• Removal of Water: A Dean-Stark apparatus is frequently used with a solvent that forms an azeotrope with water (e.g., toluene), allowing for the continuous removal of the water byproduct as it is formed.[3][4][5]

Limitations: The primary drawback is the requirement for strong acidic conditions and often elevated temperatures (60-110 °C), which are incompatible with substrates bearing acid-sensitive functional groups.[3] Furthermore, the reaction is generally not suitable for tertiary alcohols, which are prone to elimination to form alkenes under these conditions.[3]

Caption: Mechanism of Fischer-Speier Esterification.

Steglich Esterification: The Mild Alternative for Sensitive Substrates

For valuable or sensitive substrates, particularly those that are acid-labile, the Steglich esterification offers a powerful and mild alternative.[6] This method utilizes dicyclohexylcarbodiimide (DCC) as a coupling agent and a catalytic amount of 4-dimethylaminopyridine (DMAP).[7][8]

Mechanistic Rationale: The brilliance of this method lies in its ability to activate the carboxylic acid under neutral conditions. The carboxylic acid adds to one of the double bonds of DCC, forming a highly reactive O-acylisourea intermediate.[6] This intermediate is essentially a highly activated form of the benzoic acid, akin to an anhydride.

The Role of DMAP: While the alcohol can directly attack the O-acylisourea, this reaction can be slow, especially with sterically hindered alcohols. DMAP acts as a superior acyl transfer catalyst.[6] Being a stronger nucleophile than the alcohol, DMAP attacks the O-acylisourea to form a reactive acylpyridinium species ("active ester"). This intermediate is then readily attacked by the alcohol to form the desired benzoate ester, regenerating the DMAP catalyst. The thermodynamic driving force for the reaction is the formation of the highly stable dicyclohexylurea (DCU) byproduct, which is insoluble in most organic solvents and can be easily removed by filtration.

Advantages:

• Mild Conditions: The reaction proceeds efficiently at room temperature.[7]

• Broad Scope: It is suitable for a wide range of alcohols, including sterically hindered secondary alcohols and acid-labile substrates.[6][7]

• Green Alternatives: Recent modifications have focused on replacing hazardous chlorinated solvents with greener alternatives like acetonitrile, often without the need for chromatographic purification.[9][10]

Caption: Catalytic Cycle of Steglich Esterification.

Mitsunobu Reaction: The Path to Stereochemical Inversion

The Mitsunobu reaction is an indispensable tool in organic synthesis, particularly when stereochemical control is paramount. It facilitates the conversion of primary and secondary alcohols to a variety of functional groups, including esters, with a clean inversion of stereochemistry at the alcohol's carbon center.[11][12][13]

Mechanistic Rationale: The reaction employs a combination of a phosphine, typically triphenylphosphine (PPh₃), and an azodicarboxylate, such as diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD).[11] The PPh₃ first attacks the DEAD to form a betaine intermediate. This highly reactive species then protonates the carboxylic acid (the nucleophile), and the resulting carboxylate anion is poised for the key step. The alcohol's oxygen attacks the activated phosphorus atom, forming an alkoxyphosphonium salt. This crucial step converts the hydroxyl group into an excellent leaving group.[12]

The final, stereochemistry-defining step is an Sₙ2 attack by the carboxylate anion on the carbon atom bearing the alkoxyphosphonium leaving group.[13] This backside attack results in the characteristic inversion of configuration, yielding the benzoate ester, along with triphenylphosphine oxide and a hydrazide byproduct.

Causality and Application: A researcher would specifically choose the Mitsunobu reaction when the goal is to invert a stereocenter in a complex molecule, such as a natural product.[12] While effective, the reaction's main drawbacks are the use of stoichiometric and often hazardous reagents (DEAD is explosive) and the generation of byproducts (triphenylphosphine oxide) that can complicate purification.[12] However, for achieving specific stereochemical outcomes, its utility is often unmatched.

Caption: Key Steps of the Mitsunobu Reaction.

Transesterification and Green Catalysis

Transesterification is the process of converting one ester into another by reacting it with an alcohol.[14] This method is particularly valuable in industrial settings for producing different benzoate esters from a common, readily available starting ester like methyl benzoate.[15][16] The reaction can be catalyzed by acids or bases.

In recent years, a strong emphasis on green chemistry has driven the development of more environmentally benign catalytic systems.

• Enzymatic Catalysis: Lipases, such as immobilized Candida antarctica lipase B (Novozym 435), have shown high activity for the transesterification of methyl benzoates with long-chain alcohols, often proceeding under solvent-free conditions.[17]

• Solid Acid Catalysts: Materials like modified montmorillonite K10 clay and heteropolyacids offer advantages such as ease of separation, reusability, and reduced corrosive waste compared to mineral acids.[18][19]

• Deep Eutectic Solvents (DES): These novel solvent systems, formed from a hydrogen bond donor and acceptor, can act as both the solvent and the catalyst, providing high conversions for the esterification of benzoic acid.[20][21]

Part 2: Comparative Performance and Protocol Selection

The following table provides a direct comparison of the discussed methodologies to aid in the selection of the most appropriate protocol for a given synthetic challenge.

Feature	Fischer-Speier Esterification	Steglich Esterification	Mitsunobu Reaction	Transesterification (Catalytic)
Reaction Type	Direct, Equilibrium-driven	Coupling/Activation	Redox-Coupling	Ester Exchange
Key Reagents	Strong Acid (H₂SO₄, p-TsOH)[3]	DCC, cat. DMAP[7]	PPh₃, DEAD/DIAD[11]	Acid, Base, Lipase, or Metal Catalyst[16][17]
Conditions	High Temp (60-110 °C), Reflux[3]	Room Temperature[7]	Low Temp to RT (0 °C to RT)[11]	Variable, often high temp (catalytic) or mild (enzymatic)[16][17]
Substrate Scope	Good for primary/secondary alcohols. Poor for tertiary or acid-sensitive substrates.[3]	Excellent for acid-labile and sterically hindered substrates.[6]	Excellent for primary/secondary alcohols. Ideal for chiral substrates.[12]	Dependent on catalyst; enzymatic methods offer high selectivity.[17]
Stereochemistry	Racemization or retention	Retention	Inversion [12][13]	Retention
Key Advantages	Simple, inexpensive reagents, scalable.[3]	Mild conditions, high yields, broad scope, easy byproduct removal (DCU).[6][7]	Predictable stereochemical outcome (inversion), mild conditions.[12]	Utilizes common starting materials, amenable to green/enzymatic methods.[17]
Limitations	Harsh conditions, equilibrium limited, not for sensitive molecules.[3][4]	Stoichiometric byproduct (DCU), DCC is an allergen, potential for N-acylurea side product.[6][7]	Stoichiometric, expensive, and hazardous reagents; byproduct purification can be difficult.[12]	Equilibrium-driven, may require removal of alcohol byproduct.[14]
Typical Yields	60-95% (highly dependent on equilibrium control)[22][23]	>85%[7][9]	80-95%[24]	High conversion (>85%) under optimized conditions[16][17][25]

Part 3: Detailed Experimental Protocols

The following protocols are provided as representative examples. Researchers should always consult primary literature and perform appropriate safety assessments before conducting any experiment.

Protocol 1: Synthesis of Methyl Benzoate via Fischer-Speier Esterification

This protocol is a classic example of driving the reaction forward by using an excess of the alcohol.

Materials:

• Benzoic Acid

• Methanol (Anhydrous)

• Concentrated Sulfuric Acid (H₂SO₄)

• Sodium Bicarbonate (5% aqueous solution)

• Saturated Sodium Chloride (Brine)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask, reflux condenser, separatory funnel, distillation apparatus

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask, combine benzoic acid (10.0 g) and methanol (25 mL).[22]

• Catalyst Addition: While swirling the flask in an ice-water bath, slowly and carefully add concentrated sulfuric acid (3.0 mL).[22]

• Reflux: Attach a reflux condenser and heat the mixture to a gentle reflux using a heating mantle for 1 hour.[4][22]

• Workup - Quenching: Cool the reaction mixture to room temperature. Transfer the mixture to a separatory funnel containing 50 mL of cold water. Rinse the flask with a small amount of dichloromethane and add it to the funnel.

• Workup - Extraction: Extract the aqueous layer with two 25 mL portions of dichloromethane. Combine the organic layers.

• Workup - Washing: Wash the combined organic layer sequentially with 50 mL of water, 50 mL of 5% sodium bicarbonate solution (caution: CO₂ evolution!), and finally 50 mL of brine.[4]

• Drying and Filtration: Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent using a rotary evaporator.

• Purification: The crude product can be purified by distillation to yield pure methyl benzoate.

Protocol 2: Synthesis of a Benzoate Ester via Steglich Esterification

This protocol demonstrates the mild conditions and use of coupling reagents.

Materials:

• Benzoic Acid (1.0 mmol)

• Alcohol (e.g., Benzyl Alcohol, 1.2 mmol)

• Dicyclohexylcarbodiimide (DCC, 1.1 mmol)

• 4-Dimethylaminopyridine (DMAP, 0.1 mmol)

• Dichloromethane (DCM, anhydrous, 10 mL)

• Magnetic stirrer, round-bottom flask, filtration apparatus

Procedure:

• Reaction Setup: To a dry round-bottom flask under a nitrogen atmosphere, add benzoic acid (1.0 mmol), the desired alcohol (1.2 mmol), DMAP (0.1 mmol), and anhydrous DCM (10 mL).[7]

• Initiation: Stir the mixture at room temperature until all solids dissolve. Cool the flask to 0 °C in an ice bath.

• DCC Addition: Add DCC (1.1 mmol) to the reaction mixture in one portion. A white precipitate (DCU) will begin to form.

• Reaction: Remove the ice bath and allow the reaction to stir at room temperature for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup - Filtration: Upon completion, filter the reaction mixture through a sintered glass funnel or a cotton plug to remove the precipitated dicyclohexylurea (DCU). Wash the filter cake with a small amount of cold DCM.

• Workup - Washing: Transfer the filtrate to a separatory funnel and wash sequentially with 0.5 M HCl, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude ester.

• Purification: If necessary, the product can be further purified by flash column chromatography.

Conclusion

The synthesis of benzoate derivatives is a mature field, yet it continues to evolve with the advent of greener and more efficient catalytic systems. While the Fischer-Speier esterification remains a cost-effective method for simple, robust substrates, its limitations necessitate a broader toolkit for the modern synthetic chemist. The Steglich esterification and Mitsunobu reaction provide indispensable, albeit more costly, alternatives for handling sensitive, complex, and chiral molecules where mild conditions and stereochemical control are non-negotiable. The increasing adoption of enzymatic and solid-acid catalysts points towards a future where the synthesis of these vital compounds can be achieved with greater efficiency and minimal environmental impact. The ultimate choice of method is a strategic decision, balancing substrate compatibility, desired yield, stereochemical outcome, and overall project cost.

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